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Core Science & Biosynthesis

Foundational

A Technical Guide to the Physicochemical Properties of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid

Abstract This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and characterization of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. This compound merges the structural f...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and characterization of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. This compound merges the structural features of a non-proteinogenic β-amino acid with the 1,2,3-thiadiazole heterocycle, a scaffold of significant interest in medicinal and agricultural chemistry.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering both foundational data and detailed experimental protocols for the characterization of this and similar novel chemical entities. We will explore the compound's chemical identity, known physical properties, and propose authoritative methodologies for determining critical parameters such as pKa, solubility, and lipophilicity. Furthermore, we will discuss its potential biological significance in the context of its constituent pharmacophores.

Introduction and Rationale

The intersection of amino acid and heterocyclic chemistry provides a fertile ground for the discovery of novel molecules with unique biological activities. 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is a prime example of such a hybrid structure. The 1,2,3-thiadiazole ring is a recognized "privileged structure" known to impart a wide range of pharmacological activities, including anticancer, antiviral, and antimicrobial properties.[1][2][3] Its mesoionic character is thought to facilitate passage across cellular membranes, enhancing bioavailability.[1] By incorporating this heterocycle into a β-amino acid framework, the resulting molecule gains structural motifs capable of mimicking peptide backbones, interacting with protein targets, and influencing metabolic pathways.

This guide serves as a centralized resource for understanding and evaluating this compound. It moves beyond a simple data sheet by explaining the causality behind experimental design and providing self-validating protocols, thereby equipping researchers with the necessary tools to confidently work with and expand upon the knowledge of this molecule.

Molecular Identity and Core Physicochemical Data

The fundamental identity of a compound is the bedrock of all further research. The systematic nomenclature and structural identifiers ensure unambiguous communication and data retrieval. The (3S) stereoisomer is specified in commercial listings, which is critical for stereospecific biological interactions.[4]

Table 1: Chemical Identity of (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid
IdentifierValueSource
IUPAC Name (3S)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid[4]
Molecular Formula C₅H₇N₃O₂S[4]
Molecular Weight 173.20 g/mol [4]
CAS Number 773123-94-7[5]
Canonical SMILES C1=C(N=NS1)C(CC(=O)O)N[4]
InChI Key ZAEIYNOGIYRWLP-VKHMYHEASA-N[4]
Diagram 1: Chemical Structure

Caption: 2D structure of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid.

Table 2: Known Physical Properties
PropertyValueNotes
Appearance Beige PowderAs reported by a commercial supplier.[4]
Melting Point 248 - 250 °CA sharp melting range suggests relatively high purity.[4]

Proposed Synthesis Pathway

Diagram 2: Proposed Hurd-Mori Synthesis Workflow

G start Start: Protected β-Keto Ester step1 Step 1: Form Hydrazone (React with Hydrazine) start->step1 H₂N-NH₂ step2 Step 2: Hurd-Mori Cyclization (Treat with Thionyl Chloride, SOCl₂) step1->step2 SOCl₂ step3 Step 3: Introduce Amino Group (e.g., Reductive Amination) step2->step3 NH₃, Reducing Agent step4 Step 4: Deprotection & Hydrolysis (Acid or Base to yield final product) step3->step4 H₃O⁺ or OH⁻ product Product: 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid step4->product

Caption: A plausible synthetic workflow for the target compound.

This multi-step synthesis leverages common transformations in organic chemistry. The choice of protecting groups for the keto and ester functionalities is critical to prevent side reactions during the cyclization and amination steps. The final hydrolysis step must be carefully controlled to avoid degradation of the thiadiazole ring.

Essential Physicochemical Characterization Protocols

To enable its use in drug development, key physicochemical properties must be determined experimentally. The following sections provide detailed, self-validating protocols for characterizing the compound.

Determination of Acid Dissociation Constants (pKa)

Causality: The pKa values of the amino and carboxylic acid groups govern the molecule's ionization state at different pH values. This is critical for understanding its solubility, membrane permeability, and interaction with biological targets. Potentiometric titration is a robust and direct method for pKa determination.

Protocol: Potentiometric Titration

  • Preparation:

    • Accurately weigh ~5-10 mg of the compound and dissolve in 50 mL of a co-solvent system (e.g., 20% v/v methanol/water) to ensure solubility.

    • Calibrate a pH meter using standard buffers at pH 4.0, 7.0, and 10.0.

    • Prepare standardized 0.1 M HCl and 0.1 M NaOH titrants.

  • Titration (Acidic pKa):

    • Add a slight excess of 0.1 M HCl to the sample solution to fully protonate both functional groups.

    • Titrate the solution with the standardized 0.1 M NaOH, adding aliquots (e.g., 0.02 mL) and recording the pH after each addition. Stir continuously.

    • Continue the titration past the second equivalence point.

  • Data Analysis (Self-Validation):

    • Plot pH versus the volume of NaOH added. Two inflection points should be visible, corresponding to the titration of the carboxylic acid and the amino group.

    • Calculate the first derivative (ΔpH/ΔV) to precisely locate the equivalence points.

    • The pH at the half-equivalence point for each buffer region corresponds to the pKa value.

    • The procedure should be repeated (n=3) to ensure reproducibility. The standard deviation of the pKa values should be <0.05 units.

Assessment of Aqueous Solubility

Causality: Aqueous solubility is a gatekeeper for oral bioavailability. Poor solubility can terminate the development of an otherwise promising drug candidate. The shake-flask method is the gold-standard for determining thermodynamic solubility.

Protocol: Shake-Flask Method (OECD Guideline 105)

  • Preparation:

    • Prepare a series of buffered solutions (e.g., pH 2.0, 5.0, 7.4) to assess solubility as a function of ionization.

    • Develop a quantitative analytical method, such as HPLC-UV, to measure the compound's concentration. This includes establishing a calibration curve with known concentrations.

  • Experiment:

    • Add an excess amount of the solid compound to each buffered solution in a sealed flask. The excess solid ensures that saturation is reached.

    • Agitate the flasks at a constant temperature (e.g., 25 °C or 37 °C) for a prolonged period (24-48 hours) to allow the system to reach equilibrium.

  • Sample Analysis:

    • After agitation, allow the solutions to stand, then filter (using a low-binding filter, e.g., 0.22 µm PVDF) or centrifuge to remove undissolved solid.

    • Dilute the saturated supernatant as necessary and analyze the concentration using the pre-validated HPLC-UV method.

  • Self-Validation:

    • The experiment must be performed in triplicate for each pH condition.

    • To confirm equilibrium was reached, samples can be taken at multiple time points (e.g., 24h and 48h). The concentration should be consistent.

    • Visual inspection should confirm the presence of undissolved solid at the end of the experiment.

Determination of Lipophilicity (LogP / LogD)

Causality: Lipophilicity, measured as the partition coefficient (LogP) or distribution coefficient (LogD), is a key predictor of a molecule's ability to cross biological membranes. LogP refers to the partitioning of the neutral species, while LogD is pH-dependent and accounts for all ionic species.

Protocol: Shake-Flask Method for LogD₇.₄

  • Preparation:

    • Prepare a phosphate-buffered saline (PBS) solution at pH 7.4.

    • Use n-octanol pre-saturated with the PBS buffer, and PBS buffer pre-saturated with n-octanol to ensure thermodynamic equilibrium.

  • Partitioning:

    • Dissolve a known amount of the compound in the aqueous phase (PBS). The concentration should be well below the solubility limit.

    • Add an equal volume of the pre-saturated n-octanol.

    • Shake the mixture vigorously for 1-2 hours at a constant temperature, then allow the two phases to separate completely (centrifugation may be required).

  • Analysis:

    • Carefully sample both the aqueous and organic phases.

    • Measure the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV).

  • Calculation & Validation:

    • Calculate LogD₇.₄ using the formula: LogD = log₁₀([Compound]ₙ₋ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ).

    • Perform the experiment in triplicate. The results should be consistent.

    • The total amount of compound recovered from both phases should be >95% of the initial amount to ensure mass balance.

Potential Biological Activity and Applications

The structural components of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid suggest several avenues for biological investigation. The 1,2,3-thiadiazole core is a versatile pharmacophore present in compounds with demonstrated anticancer, antiviral, antimicrobial, and plant-activating properties.[1][2][6]

  • Anticancer: Many thiadiazole derivatives function as microtubule-destabilizing agents or kinase inhibitors.[3]

  • Antimicrobial: The heterocycle can interfere with essential microbial metabolic pathways.[7]

  • Plant Growth Regulation: Certain 1,2,3-thiadiazole derivatives are commercialized as plant activators, inducing systemic acquired resistance against pathogens.[2][6]

The β-amino acid moiety provides a scaffold that can be incorporated into peptidomimetics, which are more resistant to enzymatic degradation than natural peptides. This could make the compound a valuable building block for developing stable, peptide-based therapeutics.

Conclusion

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is a novel chemical entity with significant potential stemming from its hybrid structure. This guide has established its fundamental chemical identity and provided a framework for its comprehensive physicochemical characterization. The detailed, self-validating protocols for determining pKa, solubility, and lipophilicity offer a clear path for researchers to generate the robust data required for drug discovery and development. The known biological activities associated with the 1,2,3-thiadiazole ring strongly suggest that this compound and its derivatives are promising candidates for further investigation in medicinal and agricultural science.

References

  • BenchChem. (2025).
  • ACS Publications. (2009). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. Journal of Agricultural and Food Chemistry.
  • Unknown. (2012).
  • PMC. (2025).
  • EvitaChem. (n.d.). (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. EvitaChem.
  • MDPI. (2021).
  • LeYan Reagents. (n.d.). 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. LeYan Reagents.

Sources

Exploratory

Technical Whitepaper: Synthesis, Characterization, and Applications of (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid

Prepared for: Researchers, Medicinal Chemists, and Drug Development Professionals Subject: Advanced Building Blocks in Peptidomimetic and Small Molecule Drug Discovery Executive Summary In the pursuit of novel therapeuti...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared for: Researchers, Medicinal Chemists, and Drug Development Professionals Subject: Advanced Building Blocks in Peptidomimetic and Small Molecule Drug Discovery

Executive Summary

In the pursuit of novel therapeutics, the structural modification of amino acid backbones is a critical strategy for overcoming the pharmacokinetic limitations of native peptides. (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (CAS: 1867818-89-0) represents a highly specialized, enantiopure β -amino acid building block[1]. By integrating a β -amino acid backbone with a 1,2,3-thiadiazole bioisostere, this compound offers a dual advantage: profound resistance to proteolytic degradation and unique target engagement via the thiadiazole's strong dipole and σ -hole interactions[2][3].

As a Senior Application Scientist, I have designed this whitepaper to provide a rigorous, self-validating framework for the synthesis, analytical characterization, and application of this molecule in modern drug discovery.

Physicochemical Profiling & Structural Logic

The strategic value of (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid lies in its precise physicochemical properties. The 1,2,3-thiadiazole ring is a recognized bioisostere for pyrimidine, thiazole, and oxadiazole[4]. Unlike traditional aromatic rings, the mesoionic character and the presence of low-lying C-S σ∗ orbitals generate localized regions of low electron density ( σ -holes), which facilitate unique hydrogen bonding and dipole-dipole interactions with target proteins[3].

Quantitative Chemical Profile
PropertySpecificationRationale / Significance
Chemical Name (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acidEnantiopure (3S) configuration is critical for stereospecific target pocket binding.
CAS Registry Number 1867818-89-0Unique identifier for the pure (3S) enantiomer[1].
Molecular Formula C5H7N3O2SContains the essential pharmacophores: amine, carboxylic acid, and thiadiazole.
Molecular Weight 173.19 g/mol Low molecular weight ideal for fragment-based drug discovery (FBDD)[1].
Backbone Type β3 -Amino AcidThe extra methylene carbon displaces the side chain, preventing α -peptidase recognition.

Synthetic Methodology & Mechanistic Insights

Synthesizing enantiopure β -amino acids requires strict stereocontrol. The most robust, self-validating methodology employs Ellman’s chiral tert-butanesulfinamide auxiliary . This approach is favored because the sulfinamide group not only directs the stereochemistry of the nucleophilic addition but also serves as an internal analytical marker for monitoring reaction progress via NMR.

Step-by-Step Protocol: Asymmetric Synthesis via Ellman's Auxiliary

Step 1: Imine Condensation (Lewis Acid Mediated)

  • Procedure: To a solution of 1,2,3-thiadiazole-4-carboxaldehyde (1.0 eq) in anhydrous THF, add (R)-tert-butanesulfinamide (1.05 eq) and Titanium(IV) ethoxide ( Ti(OEt)4​ ) (2.0 eq). Stir at room temperature for 12 hours.

  • Causality: Ti(OEt)4​ is explicitly chosen over standard desiccants (like MgSO4​ ) because it acts dually as a water scavenger (driving the equilibrium forward) and a Lewis acid (activating the aldehyde carbonyl). This prevents the degradation of the sensitive thiadiazole ring that can occur under harsh acidic conditions.

  • Validation: Monitor via TLC (Hexane/EtOAc 7:3). The resulting sulfinyl imine will appear as a distinct, UV-active spot with a lower Rf​ than the starting aldehyde.

Step 2: Diastereoselective Reformatsky Addition

  • Procedure: In a separate flame-dried flask, activate Zinc dust (3.0 eq) with 1,2-dibromoethane and TMSCl. Add tert-butyl bromoacetate (2.5 eq) to form the Reformatsky reagent. Slowly transfer this zinc enolate to the sulfinyl imine solution at -40°C.

  • Causality: A Reformatsky (Zinc) reagent is selected over a Grignard (Magnesium) reagent. Zinc enolates are significantly less basic, which prevents unwanted deprotonation of the highly acidic α -protons of the thiadiazole ring. The reaction proceeds via a highly ordered, six-membered Zimmerman-Traxler transition state, directed by the bulky tert-butyl group of the sulfinamide, ensuring >95% diastereomeric excess (de).

Step 3: Deprotection and Hydrolysis

  • Procedure: Isolate the intermediate and treat with 4M HCl in 1,4-dioxane for 2 hours at room temperature, followed by mild aqueous hydrolysis.

  • Causality: The anhydrous HCl/dioxane selectively cleaves both the tert-butanesulfinyl group and the tert-butyl ester simultaneously, yielding the free amino acid hydrochloride salt without hydrolyzing the thiadiazole ring.

SynthesisWorkflow A 1,2,3-Thiadiazole-4-carboxaldehyde C Chiral N-tert-Butanesulfinyl Imine A->C Condensation B (R)-tert-Butanesulfinamide + Ti(OEt)4 B->C Lewis Acid Catalysis E Diastereoselective Addition (>95% de) C->E C-C Bond Formation D Reformatsky Reagent (BrZnCH2COOtBu) D->E Nucleophilic Attack F 1. HCl/Dioxane (Deprotection) 2. Hydrolysis E->F Cleavage G (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl) propanoic acid F->G Final Isolation

Caption: Synthetic workflow for (3S)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid via Ellman's auxiliary.

Application in Drug Discovery: Peptidomimetics & MMP Inhibitors

The integration of (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid into drug scaffolds is primarily utilized in the development of peptidomimetics and Matrix Metalloproteinase (MMP) inhibitors .

The Pharmacological Rationale
  • Proteolytic Shielding: Native α -amino acids are rapidly cleaved by endogenous proteases. By shifting the amine group to the β -carbon, the resulting amide bonds become sterically unrecognizable to standard peptidases, dramatically increasing the plasma half-life of the drug candidate.

  • S1' Pocket Engagement: In MMP inhibitors, the S1' specificity pocket is highly lipophilic. The 1,2,3-thiadiazole ring provides optimal lipophilicity while its nitrogen atoms act as targeted hydrogen-bond acceptors for backbone amides within the enzyme's active site[5].

Pharmacophore P1 Beta-Amino Acid Backbone P2 Steric Shielding of Amide Bond P1->P2 T1 1,2,3-Thiadiazole Bioisostere P1->T1 Functionalization P3 Resistance to Proteolytic Cleavage P2->P3 T3 Target Protein Engagement (e.g., MMP S1' Pocket) P3->T3 Synergistic In Vivo Efficacy T2 Sigma-Hole / Dipole Interaction T1->T2 T2->T3

Caption: Mechanism of proteolytic resistance and target engagement by the beta-amino acid scaffold.

Analytical Characterization & Quality Control

To ensure the integrity of the (3S) stereocenter and the purity of the final compound, a self-validating analytical protocol must be employed prior to biological assay integration.

Enantiomeric Excess (ee) Determination via Chiral HPLC

Because enantiomers can exhibit drastically different pharmacological profiles, determining the ee is non-negotiable.

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane / Isopropanol (80:20) containing 0.1% Trifluoroacetic acid (TFA). Causality: TFA is required to suppress the ionization of the carboxylic acid, preventing peak tailing and ensuring sharp resolution between the (3S) and (3R) enantiomers.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (leveraging the strong chromophore of the thiadiazole ring).

  • Acceptance Criteria: >98% ee for downstream in vivo applications.

Spectroscopic Validation
  • 1H NMR (400 MHz, DMSO-d6): Look for the diagnostic singlet of the thiadiazole ring proton at ~8.9 ppm. The β -methine proton will appear as a distinct multiplet at ~4.8 ppm, confirming the backbone structure.

  • LC-MS (ESI+): Expected [M+H]+ at m/z 174.0.

References

  • Polkam, N., et al. "Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents." Pharmaceuticals (Basel), 2023. URL:[Link]

  • Hu, X., et al. "2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents." Drug Design, Development and Therapy, Dove Medical Press, 2018. URL: [Link]

Sources

Foundational

An In-Depth Technical Guide to the Biological Activity of 1,2,3-Thiadiazole Containing Amino Acids

Preamble: The Strategic Convergence of a Privileged Heterocycle and Nature's Building Blocks In the landscape of medicinal and agricultural chemistry, the pursuit of novel bioactive scaffolds is relentless. Among the vas...

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Author: BenchChem Technical Support Team. Date: April 2026

Preamble: The Strategic Convergence of a Privileged Heterocycle and Nature's Building Blocks

In the landscape of medicinal and agricultural chemistry, the pursuit of novel bioactive scaffolds is relentless. Among the vast array of heterocyclic systems, the 1,2,3-thiadiazole ring stands out as a "privileged" structure.[1][2] Its unique mesoionic character facilitates passage across cellular membranes, while its role as a bioisostere for other critical heterocycles like pyrimidines allows for potent interactions with diverse biological targets.[1][3] This five-membered ring, containing one sulfur and two adjacent nitrogen atoms, is not merely a synthetic curiosity; it is the core of compounds demonstrating a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, and plant growth-regulating properties.[4][5]

This technical guide delves into the strategic incorporation of the 1,2,3-thiadiazole moiety into amino acids. This molecular hybridization is a deliberate design choice, leveraging the structural diversity and inherent biological recognition of amino acids to guide the thiadiazole pharmacophore to its targets, enhance solubility, and explore new chemical space. We will dissect the synthesis, mechanisms of action, and structure-activity relationships (SAR) of these unique conjugates, providing researchers and drug development professionals with a comprehensive understanding of their potential.

Part 1: Synthesis of 1,2,3-Thiadiazole Amino Acid Conjugates

The synthetic accessibility of a chemical scaffold is paramount to its exploration and development. The primary and most versatile route to the 1,2,3-thiadiazole core is the Hurd-Mori reaction .[1] This powerful transformation involves the cyclization of hydrazones, typically derived from ketones, with thionyl chloride (SOCl₂).[6][7] When applied to amino acid precursors, the synthesis follows a logical and adaptable pathway.

The causality behind this choice of reaction is its reliability and tolerance for a range of functional groups, which is essential when working with complex starting materials like amino acids. The reaction proceeds through the formation of a key semicarbazone intermediate which then undergoes cyclization.[2][7]

G cluster_start Starting Materials cluster_intermediate Key Intermediates cluster_cyclization Cyclization cluster_final Final Product A Protected Amino Acid (e.g., Boc-AA-OH) C α-Amino Ketone A->C Formation of Ketone B Ketone Formation Reagent (e.g., Weinreb Amide formation, Grignard) E Semicarbazone Derivative C->E Condensation D Semicarbazide HCl D->E G 1,2,3-Thiadiazole Ring Formation E->G Cyclization F Thionyl Chloride (SOCl₂) (Hurd-Mori Reaction) F->G H 1,2,3-Thiadiazole Amino Acid Conjugate G->H Deprotection (if needed)

Caption: General workflow for the Hurd-Mori synthesis of 1,2,3-thiadiazole amino acid conjugates.

Experimental Protocol 1: General Synthesis via Hurd-Mori Reaction

This protocol describes a representative synthesis of a 4-substituted-1,2,3-thiadiazole from an amino acid-derived ketone.

  • Amino Ketone Formation:

    • Protect the N-terminus of the desired amino acid (e.g., using Boc anhydride).

    • Convert the carboxylic acid to a Weinreb amide.

    • React the Weinreb amide with an appropriate Grignard reagent to yield the corresponding α-amino ketone. Purify via column chromatography. This step is critical as the ketone purity directly impacts the yield of subsequent steps.

  • Semicarbazone Formation:

    • Dissolve the purified α-amino ketone (1 eq.) in ethanol.

    • Add semicarbazide hydrochloride (1.2 eq.) and sodium acetate (1.5 eq.) to the solution.

    • Reflux the mixture for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture and precipitate the product by adding cold water.

    • Filter the solid, wash with water, and dry under vacuum to obtain the semicarbazone. The formation of this stable intermediate is a self-validating checkpoint before proceeding to the more reactive cyclization step.

  • Hurd-Mori Cyclization:

    • Caution: Thionyl chloride (SOCl₂) is corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment.

    • Cool a flask containing thionyl chloride (5-10 eq.) to 0°C in an ice bath.

    • Slowly add the semicarbazone (1 eq.) in small portions to the stirred SOCl₂. The slow addition is crucial to control the exothermic reaction.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

    • Carefully quench the reaction by pouring it onto crushed ice.

    • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

    • Wash the organic layer with saturated sodium bicarbonate solution, then brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography to yield the final 1,2,3-thiadiazole amino acid conjugate.[2][7]

Part 2: Anticancer Activity

Derivatives of 1,2,3-thiadiazole have emerged as potent anticancer agents, exhibiting cytotoxicity against a range of human cancer cell lines.[1][8] The incorporation of amino acid moieties can influence targeting, solubility, and interaction with cellular machinery.

Mechanism of Action: Tubulin Polymerization Inhibition

A significant body of evidence points towards the inhibition of tubulin polymerization as a key anticancer mechanism for certain 1,2,3-thiadiazole derivatives.[9] These compounds function as microtubule-destabilizing agents. By binding to tubulin, they prevent its polymerization into microtubules, which are essential components of the cytoskeleton and the mitotic spindle. This disruption arrests the cell cycle, typically at the G2/M phase, and ultimately triggers apoptosis (programmed cell death).[9]

G cluster_cell Cancer Cell TDZ_AA 1,2,3-Thiadiazole Amino Acid Conjugate Tubulin α/β-Tubulin Dimers TDZ_AA->Tubulin Binds to Tubulin Microtubule Microtubule Polymer Tubulin->Microtubule Polymerization MitoticSpindle Mitotic Spindle Formation Tubulin->MitoticSpindle Inhibited CellCycle Cell Cycle Arrest (G2/M) MitoticSpindle->CellCycle Disruption leads to Apoptosis Apoptosis CellCycle->Apoptosis Triggers G cluster_workflow Biological Screening Workflow A Synthesized Compound Library (1,2,3-Thiadiazole-AA Conjugates) B Primary In Vitro Screen (e.g., MTT Assay, MIC Assay) A->B C Identify 'Hits' (Compounds with >50% inhibition) B->C D Secondary Screen (Dose-Response, Selectivity) C->D E Mechanism of Action Studies (e.g., Tubulin Polymerization, SAR Induction) D->E F Lead Compound for Further Development E->F

Caption: A logical workflow for the screening and development of bioactive compounds.

Conclusion and Future Outlook

The fusion of the 1,2,3-thiadiazole scaffold with amino acids represents a highly promising strategy in the development of novel therapeutic and agrochemical agents. The inherent biological activity of the thiadiazole ring, combined with the structural diversity and biocompatibility of amino acids, creates a powerful platform for generating lead compounds. The synthetic tractability, particularly through the Hurd-Mori reaction, allows for extensive exploration of structure-activity relationships.

Future research should focus on elucidating the precise molecular targets for many of these compounds, as the mechanism of action often remains unknown. [3]Exploring a wider range of natural and unnatural amino acids could yield conjugates with improved selectivity and potency. For agricultural applications, optimizing formulations for stability and effective plant uptake will be key to translating laboratory findings into field-proven products. The 1,2,3-thiadiazole containing amino acids are not just a chemical curiosity; they are a validated and promising frontier for innovation in drug discovery and sustainable agriculture.

References

Sources

Exploratory

Topic: Discovery and Isolation of Novel Thiadiazole Amino Acids

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Foreword: The Strategic Imperative for Hybrid Scaffolds in Modern Drug Discovery In the landscape of medicinal chemistry, the pu...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Imperative for Hybrid Scaffolds in Modern Drug Discovery

In the landscape of medicinal chemistry, the pursuit of novel molecular architectures that confer enhanced biological activity, improved pharmacokinetic profiles, and novel intellectual property is relentless. Heterocyclic compounds, particularly those containing nitrogen and sulfur, form the backbone of a vast number of pharmaceuticals.[1][2] Among these, the 1,3,4-thiadiazole ring stands out as a "privileged scaffold"—a versatile core structure that appears in drugs with a wide spectrum of pharmacological activities, including antimicrobial, antiviral, and anticancer properties.[2][3][4][5]

The power of the thiadiazole moiety often lies in its role as a bioisostere, where it can effectively mimic other chemical groups like thiazole, oxadiazole, or pyrimidine rings to modulate a molecule's properties.[6][7][8][9] This strategic replacement can enhance metabolic stability, improve receptor binding, and fine-tune solubility.[10]

This guide ventures into a compelling new frontier: the fusion of the thiadiazole scaffold with amino acid functionalities. These novel thiadiazole amino acids represent a class of hybrid molecules designed to leverage the structural rigidity and unique electronic properties of the thiadiazole ring with the chiral specificity and biological recognition capabilities of amino acids. The purposeful inclusion of a free amino group can also enhance interactions with biological targets and improve overall pharmacokinetics.[11]

Herein, we provide a comprehensive, field-proven technical guide on the synthesis, isolation, and characterization of these promising compounds. Our focus is not merely on procedural steps but on the underlying scientific rationale—the why behind the how—to empower researchers to navigate the challenges and unlock the potential of this exciting molecular class.

Part 1: Core Synthetic Strategies

The creation of a novel thiadiazole amino acid hinges on the strategic formation of the heterocyclic ring while preserving the integrity and stereochemistry of the amino acid backbone. Below, we detail three robust and adaptable synthetic paradigms.

Strategy A: Hantzsch Synthesis Adaptation

The Hantzsch synthesis is a cornerstone reaction for thiazole and thiadiazole ring formation, prized for its reliability and high yields.[1][12][13] The classical approach involves the condensation of an α-haloketone with a thioamide.[12][14] For the synthesis of thiadiazole amino acids, this strategy requires adaptation to incorporate the amino acid moiety, which necessitates the use of protecting groups to prevent unwanted side reactions with the amine.[15]

Causality of Experimental Choices:

  • N-Protection: The amino group of the starting amino acid is highly nucleophilic and would interfere with the initial S-alkylation step. Protecting it, typically as a Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) group, is critical for directing the reaction to the desired pathway.

  • Starting Material: An N-protected α-bromo-α-amino acid ester serves as the α-halocarbonyl component, providing the necessary functionality for both cyclization and the eventual amino acid structure.

  • Thioamide Choice: Thiourea or a substituted thioamide provides the N-C-S fragment required to form the 2-amino-1,3,4-thiadiazole ring.

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar, combine N-Boc-3-bromo-phenylalanine methyl ester (1.0 eq) and thiourea (1.2 eq).

  • Solvent Addition: Add absolute ethanol as the solvent to achieve a concentration of approximately 0.5 M.

  • Reaction: Heat the mixture to reflux (approx. 78°C) and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane.

  • Cooling and Neutralization: Once the reaction is complete, cool the mixture to room temperature. Slowly pour the reaction mixture into a beaker containing a 5% aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the HBr byproduct and precipitate the product.[1][12]

  • Isolation: Collect the resulting precipitate by vacuum filtration through a Büchner funnel, washing the filter cake with cold deionized water.

  • Drying: Dry the crude product under vacuum to yield the N-Boc-protected 2-amino-5-(phenylalaninyl-methyl-ester)-1,3,4-thiadiazole. Further purification is typically achieved via column chromatography or recrystallization.

Strategy B: Oxidative Cyclization of Thiosemicarbazones

This is an exceptionally reliable and widely employed method for constructing 2-amino-5-substituted-1,3,4-thiadiazoles.[16] The process involves two key stages: the formation of a thiosemicarbazone intermediate, followed by an acid-catalyzed or oxidative cyclization to form the aromatic thiadiazole ring.

Causality of Experimental Choices:

  • Intermediate Formation: The initial condensation between an aldehyde (derived from an amino acid) and thiosemicarbazide is a straightforward and high-yielding reaction that forms the complete N-N-C-S backbone required for the final ring.

  • Cyclizing Agent: Ferric chloride (FeCl₃) is a common and effective oxidizing agent for this cyclization. It facilitates the removal of two hydrogen atoms, driving the formation of the stable aromatic ring system. Strong acids like sulfuric acid can also be used to promote dehydration and cyclization.[16][17]

G cluster_0 Step 1: Thiosemicarbazone Formation cluster_1 Step 2: Oxidative Cyclization cluster_2 Step 3: Deprotection A N-Protected Amino Aldehyde C Thiosemicarbazone Intermediate A->C Condensation (Ethanol, Acetic Acid cat.) B Thiosemicarbazide B->C D 2-Amino-1,3,4-Thiadiazole Amino Acid Derivative C->D FeCl3 (Ethanol, Reflux) E Final Novel Thiadiazole Amino Acid D->E TFA or HCl in Dioxane

Caption: Workflow for Thiadiazole Amino Acid Synthesis via Oxidative Cyclization.

Strategy C: Ugi Four-Component Reaction (U-4CR)

For generating chemical diversity and achieving high synthetic efficiency, multicomponent reactions (MCRs) are unparalleled. The Ugi reaction brings together an aldehyde, a primary amine, a carboxylic acid, and an isocyanide in a single pot to create complex α-acylamino amides.[18][19] By strategically choosing one of the components to contain a pre-formed thiadiazole ring, novel amino acid derivatives can be constructed with remarkable speed.[20]

Causality of Experimental Choices:

  • Convergence: The U-4CR's power lies in its convergence. Four separate starting materials are combined in one step, rapidly building molecular complexity and minimizing intermediate isolation steps.[18]

  • Versatility: Any of the four components can be varied. Using a thiadiazole-containing aldehyde (e.g., 5-formyl-1,3,4-thiadiazole) with a standard amino acid, amine, and isocyanide allows for the rapid generation of a library of derivatives.

Part 2: A Self-Validating Isolation and Purification Workflow

The successful synthesis of the target molecule is only half the battle. A robust and verifiable purification strategy is essential to isolate the novel thiadiazole amino acid in high purity, suitable for characterization and biological screening.

G Start Crude Reaction Mixture Quench Quench Reaction (e.g., add water or NaHCO3 soln) Start->Quench Extract Liquid-Liquid Extraction (e.g., Ethyl Acetate/Water) Quench->Extract Dry Dry Organic Layer (Na2SO4 or MgSO4) Extract->Dry Concentrate Concentrate in vacuo (Rotary Evaporator) Dry->Concentrate Crude_Solid Crude Solid/Oil Concentrate->Crude_Solid Purify Purification Step Crude_Solid->Purify Column Silica Gel Column Chromatography Purify->Column Mixture Recrystal Recrystallization Purify->Recrystal Crystalline Solid TLC_Check1 TLC Analysis Column->TLC_Check1 Pure_Product Pure Product Recrystal->Pure_Product TLC_Check2 TLC Analysis Pure_Product->TLC_Check2 Final Purity Check TLC_Check1->Pure_Product

Caption: A self-validating workflow for isolating novel thiadiazole compounds.

  • Work-up: After the reaction is deemed complete by TLC, cool the mixture and pour it into a separatory funnel containing deionized water and ethyl acetate.

  • Extraction: Shake the funnel vigorously and allow the layers to separate. Collect the organic layer. Wash the organic layer sequentially with 1M HCl (if basic impurities are present), saturated NaHCO₃ solution (to remove acidic components), and finally with brine.

  • Drying and Concentration: Dry the collected organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification:

    • For crystalline solids: Attempt recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane). The formation of sharp, well-defined crystals is a strong indicator of purity.

    • For oils or inseparable mixtures: Perform flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent. Collect fractions and monitor them by TLC to pool the pure product.

  • Validation: The purity of the final compound must be validated by analytical techniques such as HPLC and NMR spectroscopy before proceeding.

Part 3: Comprehensive Characterization and Chiral Analysis

Confirming the structure and stereochemical integrity of a novel amino acid derivative is a critical, non-negotiable step. A multi-pronged analytical approach is required.

Structural Elucidation

A combination of spectroscopic techniques provides unambiguous structural confirmation.

Technique Purpose Expected Observations for a 2-Amino-5-R-1,3,4-Thiadiazole Amino Acid
¹H NMR Maps the proton environmentSignals for aromatic protons, the α-proton of the amino acid (~4-5 ppm), side-chain protons, and a broad singlet for the -NH₂ group.[21]
¹³C NMR Maps the carbon skeletonTwo characteristic signals for the thiadiazole ring carbons (C2 and C5) in the range of 148-169 ppm.[8][22][23] Signals for the carbonyl carbon (~170 ppm) and other carbons of the amino acid moiety.
FT-IR Identifies functional groupsCharacteristic stretching vibrations for N-H (amine, ~3100-3300 cm⁻¹), C=N (thiadiazole ring, ~1600 cm⁻¹), and C-S bonds (~810-850 cm⁻¹).[17][22]
LC-MS Confirms Molecular WeightThe mass spectrum should show a molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight of the target compound.[21][22]
Chiral Integrity Analysis: The Litmus Test

Since biological systems are exquisitely sensitive to stereochemistry, confirming the enantiomeric purity of the synthesized amino acid is paramount.[24] Direct analysis via chiral HPLC is the modern standard, as it avoids potentially racemizing derivatization steps.[25][26]

  • Column Selection: Choose a suitable chiral stationary phase (CSP). Cinchona alkaloid-based zwitterionic columns (e.g., CHIRALPAK ZWIX) or macrocyclic glycopeptide phases (e.g., CHIROBIOTIC) are highly effective for separating free amino acids.[26][27]

  • Mobile Phase Preparation: Prepare a mobile phase typically consisting of methanol or acetonitrile with small amounts of acidic and basic additives (e.g., formic acid and diethylamine) to control the ionization state of the analyte and achieve optimal separation.

  • Sample Preparation: Dissolve a small amount (~1 mg/mL) of the purified thiadiazole amino acid in the mobile phase. Filter the sample through a 0.22 µm syringe filter.

  • Analysis: Inject the sample onto the HPLC system. An isocratic elution is typically sufficient. The D- and L-enantiomers will elute at different retention times.

  • Quantification: Integrate the peak areas of the two enantiomers to determine the enantiomeric excess (ee%) of the synthesized product. For a successful synthesis, the desired enantiomer should be >99% ee.

Conclusion and Forward Outlook

The synthesis and isolation of novel thiadiazole amino acids is a challenging yet highly rewarding endeavor. The strategies outlined in this guide—from the classic Hantzsch synthesis to modern multicomponent reactions—provide a robust toolkit for the creation of these unique molecular hybrids. By coupling these synthetic methods with rigorous, self-validating purification and state-of-the-art analytical characterization, researchers can confidently generate high-purity compounds for biological evaluation.

These novel scaffolds hold immense potential as lead compounds in drug discovery programs.[3][28] Their ability to combine the proven pharmacological utility of the thiadiazole ring with the specific recognition properties of amino acids opens up new avenues for targeting enzymes, receptors, and other biological macromolecules with improved potency and selectivity. The continued exploration of this chemical space is certain to yield the next generation of innovative therapeutics.

References

  • Clercq, P. D. (2001). Synthesis of 2-Amino-5-sulfanyl-1,3,4-thiadiazole Derivatives and Evaluation of Their Antidepressant and Anxiolytic Activity.
  • Geronikaki, A. et al. (n.d.).
  • Wako Laboratory Chemicals. (2024, February 15). Chiral Amino Acid Analysis Using LC/MS. Wako Blog.
  • Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Chem Help Asap.
  • Ilko, A. (n.d.). Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. [Source not specified].
  • Reddy, M. et al. (2022, November 29). Green Synthesis of Novel[1][24][28]Thiadiazolo[3,2-a]Pyrimidines via Three-Component Reaction. Taylor & Francis.

  • Saito, K. (n.d.).
  • Serban, G. et al. (2018, May 31). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Dove Medical Press.
  • Welch, C. (n.d.). Chiral Amino Acid and Peptide Separations – the Next Generation.
  • BenchChem. (n.d.).
  • BenchChem. (n.d.).
  • Er, M. et al. (2014, September 30).
  • Er, M. et al. (2014, November 24). Synthesis and Characterization of Novel 1,3-Thiazole and 2-Amino-1,3,4-Thiadiazole Derivatives. Macedonian Journal of Chemistry and Chemical Engineering.
  • Doiron, J. A. et al. (n.d.). 1,2,4‐Oxadiazoles as thiazole bioisostere.
  • Li, L. et al. (2025, May 7). Distinguishing Chiral Amino Acids Using Chiral Derivatization and Differential Ion Mobility Mass Spectrometry.
  • Serban, G. et al. (n.d.). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. [Source not specified].
  • Ghorbani-Vaghei, R. et al. (n.d.). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis. PMC.
  • Zhang, Y. et al. (2025, January 29). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. PMC.
  • Serban, G. et al. (n.d.). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. PMC.
  • Shivakumara, N. & Krishna, P. M. (2019, April 21).
  • Serban, G. (n.d.). Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. PMC.
  • Serban, G. (2020, February 1). Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. [Source not specified].
  • Richter, H. et al. (n.d.). Process for preparing thiazole derivatives.
  • Al-Hourani, B. et al. (2022, October 17). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Publishing.
  • Serban, G. (2020, February 19). Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. MDPI.
  • Zarganes-Tzitzikas, T. (2025, December 25). A versatile approach to hybrid thiadiazine-based molecules by the Ugi four-component reaction.
  • Li, Q. et al. (2010, March 10). Synthesis of 4-methyl-1,2,3-thiadiazole derivatives via Ugi reaction and their biological activities. PubMed.
  • Kumar, A. et al. (2019, September 3). 1,3,4-Oxadiazoles by Ugi-Tetrazole and Huisgen Reaction. Organic Letters.
  • Guga, P. et al. (2020, August 10). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes. MDPI.
  • Al-Masoudi, W. A. (2022, April 13). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group. Chemical Methodologies.
  • Ramón, D. J. & Ruano, M. (2022, August 17). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. MDPI.
  • Hashem, A. B. et al. (2024, October 20).
  • Kumar, A. et al. (n.d.). Synthesis of Highly Substituted Imidazole Uracil Containing Molecules via Ugi-4CR and Passerini-3CR. PMC.
  • Golebiewska, J. et al. (n.d.).
  • Ayash, J. D. & Khammas, S. J. (2024, December 30). Synthesis and Characterization of some new derivatives of thiadiazoles derived from ciprofloxacin Drug. [Source not specified].
  • Barbosa, G. A. D. & de Aguiar, A. P. (n.d.). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. SBQ.
  • Kumar, A. et al. (n.d.). NOVEL THIADIAZOLE DERIVATIVES: SYNTHESIS, CHARACTERIZATION AND ITS ANTIBACTERIAL ACTIVITY. Rasayan Journal of Chemistry.
  • Channar, P. A. et al. (n.d.). 174 Thiadiazoles and Their Properties. ISRES.

Sources

Foundational

Comprehensive Spectroscopic Characterization of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural validation of heterocyclic β-amino acids is a critical phase in modern drug development. 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (C₅H₇N₃O₂S) presents a unique analytical challenge due to the electron-deficient nature of the 1,2,3-thiadiazole ring and the zwitterionic equilibrium of the β-amino acid backbone. This whitepaper provides an in-depth, self-validating technical guide for the spectroscopic characterization (NMR, FT-IR, and ESI-HRMS) of this compound, detailing the causality behind experimental methodologies and fragmentation pathways.

Structural Causality & Analytical Workflow

The 1,2,3-thiadiazole core is a highly versatile bioisostere used extensively in the design of novel pharmacological agents, including antibacterial and antitumor compounds ()[1]. Spectroscopically, the molecule is governed by two primary forces:

  • Electronic Deshielding: The adjacent nitrogen and sulfur atoms in the thiadiazole ring exert a strong electron-withdrawing effect, significantly altering the chemical environment of the α- and β-protons[2].

  • Zwitterionic Dynamics: The primary amine and carboxylic acid groups form a zwitterion in the solid state and in highly polar solvents, dictating both solubility and vibrational modes.

Workflow Start 3-Amino-3-(1,2,3-thiadiazol-4-yl) propanoic acid Prep Sample Preparation (DMSO-d6, KBr, MeOH/H2O) Start->Prep NMR NMR Spectroscopy (1H, 13C, 2D-COSY) Prep->NMR IR FT-IR Spectroscopy (Functional Groups) Prep->IR MS ESI-HRMS (Molecular Weight & Fragmentation) Prep->MS Data Data Integration & Structural Validation NMR->Data IR->Data MS->Data

Caption: Spectroscopic Characterization Workflow for 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Mechanistic Insights

The ¹H NMR spectrum of 3-amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is dominated by the highly deshielded H-5 proton of the thiadiazole ring. The lack of adjacent protons on the ring renders this a sharp singlet. The chiral β-carbon (C3) splits the adjacent diastereotopic α-protons (C2) into a distinct ABX system.

Quantitative Data

Table 1: ¹H and ¹³C NMR Assignments (400 MHz / 100 MHz, DMSO-d₆)

Position¹H Chemical Shift (δ, ppm)Multiplicity & Coupling¹³C Chemical Shift (δ, ppm)Assignment Causality
C-5 (Ring) 8.85Singlet (s), 1H133.8Deshielded by adjacent N and S atoms; ring current.
C-4 (Ring) --161.2Quaternary carbon; highly electron-deficient.
C-3 (β-CH) 4.85dd, J = 8.0, 5.5 Hz, 1H48.5Split by diastereotopic CH₂ protons.
C-2 (α-CH₂) 2.95, 2.80dd, J = 16.5, 5.5/8.0 Hz, 2H39.2Diastereotopic due to adjacent chiral center.
C-1 (C=O) --171.5Carboxylic acid carbonyl.
NH₃⁺ 8.20Broad singlet (br s), 3H-Zwitterionic amine; broad due to rapid exchange.
Self-Validating Protocol: 1D and 2D NMR Acquisition
  • Sample Preparation: Dissolve 10–15 mg of the analyte in 0.6 mL of DMSO-d₆.

    • Causality: The zwitterionic nature of the β-amino acid severely limits solubility in non-polar solvents like CDCl₃. DMSO-d₆ disrupts intermolecular hydrogen bonding, ensuring a homogenous solution[2].

  • Shimming and Tuning: Perform automated gradient shimming (Z1-Z5). A line width of < 0.5 Hz for the TMS reference peak validates field homogeneity.

  • ¹³C Acquisition: Acquire 1024 scans with proton decoupling.

    • Causality: The quaternary C-4 and C-5 carbons of the thiadiazole ring lack attached protons and relax slowly. A relaxation delay (D1) of 3–5 seconds is mandatory to prevent signal saturation and ensure accurate integration.

High-Resolution Mass Spectrometry (ESI-HRMS)

Mechanistic Insights

A hallmark of 1,2,3-thiadiazole fragmentation in electrospray ionization mass spectrometry (ESI-MS) is the rapid extrusion of molecular nitrogen (N₂) ()[3]. Upon collisional activation, the [M+H]⁺ ion undergoes a retro-cycloaddition-type cleavage, expelling N₂ to form a highly reactive thiirene radical cation intermediate[4]. This diagnostic loss of 28 Da is the primary structural confirmation of the 1,2,3-thiadiazole core.

Fragmentation M [M+H]+ m/z 174.03 LossN2 [M+H - N2]+ m/z 146.03 (Thiirene intermediate) M->LossN2 - N2 (28 Da) LossH2O [M+H - H2O]+ m/z 156.02 M->LossH2O - H2O (18 Da) LossNH3 [M+H - N2 - NH3]+ m/z 129.00 LossN2->LossNH3 - NH3 (17 Da)

Caption: Proposed ESI-MS/MS fragmentation pathway highlighting characteristic N2 extrusion.

Quantitative Data

Table 2: ESI-HRMS/MS Fragmentation Profile (Positive Ion Mode)

Ion SpeciesExact Mass (m/z)Mass Error (ppm)Structural Interpretation
[M+H]⁺ 174.0337< 2.0Protonated molecular ion.
[M+H - H₂O]⁺ 156.0231< 2.0Loss of water from the carboxylic acid moiety.
[M+H - N₂]⁺ 146.0276< 2.0Diagnostic extrusion of N₂ from the thiadiazole ring.
[M+H - N₂ - NH₃]⁺ 129.0011< 2.0Sequential loss of ammonia from the β-amine.
Self-Validating Protocol: LC-MS/MS Setup
  • Sample Preparation: Prepare a 1 µg/mL solution in 50:50 Methanol:Water supplemented with 0.1% Formic Acid.

    • Causality: Formic acid ensures complete protonation of the primary amine, maximizing the [M+H]⁺ ion yield and suppressing sodium/potassium adducts.

  • Ionization Parameters: Operate the ESI source in positive mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350 °C.

  • Fragmentation (MS/MS): Apply collision-induced dissociation (CID) ramping from 15 to 30 eV.

    • Causality: Stepwise ramping of collision energy validates the sequential nature of the fragmentation (N₂ loss followed by NH₃ loss), distinguishing the target from isobaric impurities[4].

Fourier-Transform Infrared (FT-IR) Spectroscopy

Mechanistic Insights

In the solid state, 3-amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid exists primarily as a zwitterion. Consequently, the IR spectrum lacks a sharp, distinct O-H stretch above 3500 cm⁻¹ and instead features a broad, continuous band indicative of the NH₃⁺ group. The carbonyl stretch is shifted downwards due to its existence as a carboxylate anion (COO⁻).

Quantitative Data

Table 3: Key FT-IR Vibrational Frequencies (KBr Pellet)

Wavenumber (cm⁻¹)IntensityVibrational ModeDiagnostic Significance
3100 – 2600 Strong, BroadNH₃⁺ stretchingConfirms solid-state zwitterionic structure.
1630 StrongAsymmetric COO⁻ stretchShifted from typical 1710 cm⁻¹ COOH stretch.
1580 MediumC=N stretch (Ring)Characteristic of the 1,2,3-thiadiazole core.
1400 MediumSymmetric COO⁻ stretchPairs with the 1630 cm⁻¹ band for carboxylate.
850 WeakC-S stretchConfirms the presence of the thioether-like linkage.
Self-Validating Protocol: Solid-State FT-IR
  • Matrix Preparation: Grind 2 mg of the rigorously dried analyte with 200 mg of anhydrous, IR-grade KBr in an agate mortar.

    • Causality: KBr is IR-transparent in the target region (4000-400 cm⁻¹). Thorough grinding reduces particle size below the wavelength of incident IR light, eliminating the Christiansen effect (anomalous light scattering)[2].

  • Pellet Pressing: Apply 10 tons of pressure under vacuum for 5 minutes.

    • Validation: A visually transparent pellet validates the absence of trapped air and moisture, ensuring a flat baseline.

  • Acquisition: Record 32 scans at 4 cm⁻¹ resolution against a blank KBr background to subtract atmospheric CO₂ and ambient humidity.

References

  • Mazur, Dmitrii M., et al. "Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy." Molecules 28.3 (2023): 977.[Link]

  • Quiroga, Diego, et al. "Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds." Molecules 28.23 (2023): 7731.[Link]

Sources

Exploratory

A Technical Guide to the In Silico Prediction of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid Properties

Abstract The early-stage assessment of a molecule's physicochemical, pharmacokinetic, and toxicological properties is a cornerstone of modern drug discovery, mitigating late-stage attrition and reducing development costs...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The early-stage assessment of a molecule's physicochemical, pharmacokinetic, and toxicological properties is a cornerstone of modern drug discovery, mitigating late-stage attrition and reducing development costs.[1] This guide provides an in-depth, technical walkthrough for the in silico characterization of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, a novel amino acid derivative incorporating the medicinally significant 1,2,3-thiadiazole scaffold.[2] We will detail a systematic workflow, from initial molecular representation to the prediction of complex biological endpoints, utilizing freely accessible, validated computational tools. Each step is framed with expert rationale, explaining the causal links between predictive models and their real-world implications in pharmaceutical research. All protocols are designed to be self-contained and reproducible, providing researchers, scientists, and drug development professionals with a practical framework for the computational evaluation of novel chemical entities.

Introduction: The Rationale for In Silico Assessment

The journey of a drug from concept to clinic is fraught with challenges, with a high percentage of candidates failing due to poor pharmacokinetic (ADMET: Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.[3][4] Computational, or in silico, methods provide a rapid, cost-effective, and ethically sound alternative to traditional testing for early-stage evaluation.[1][5] By modeling a compound's behavior based on its structure, we can anticipate potential liabilities and prioritize resources for the most promising candidates.[6]

The subject of this guide, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, is of particular interest due to its hybrid structure: a non-proteinogenic amino acid linked to a 1,2,3-thiadiazole ring. The 1,2,3-thiadiazole moiety is a recognized pharmacophore present in compounds with a broad spectrum of biological activities, including antiviral, anticancer, and antifungal properties.[2][7][8] This makes a thorough, predictive analysis of its drug-like properties a critical first step in evaluating its therapeutic potential.

The In Silico Prediction Workflow: A Structured Approach

Our analysis will follow a multi-tiered approach, beginning with the fundamental properties of the molecule and progressing to more complex biological interactions. This workflow ensures a comprehensive profile is built in a logical, step-by-step manner.

In_Silico_Workflow cluster_physchem LogP, LogS, pKa, TPSA cluster_adme GI Absorption, BBB Permeability, CYP Inhibition cluster_bio Potential Protein Targets cluster_tox Mutagenicity, Hepatotoxicity, hERG Inhibition Input Molecule Input (SMILES String) PhysChem Part 1: Physicochemical Properties Prediction Input->PhysChem ADME Part 2: Pharmacokinetic (ADME) Prediction Input->ADME Bioactivity Part 3: Bioactivity & Target Prediction Input->Bioactivity Toxicity Part 4: Toxicity Profile Assessment Input->Toxicity Output Comprehensive Molecular Profile PhysChem->Output ADME->Output Bioactivity->Output Toxicity->Output Summary_Profile cluster_strengths Favorable Properties cluster_challenges Potential Challenges cluster_flags Flags for Investigation Molecule 3-Amino-3-(1,2,3-thiadiazol-4-yl) propanoic acid GoodSol Good Aqueous Solubility Molecule->GoodSol LowTox Low Acute Toxicity & Mutagenicity Molecule->LowTox LowMetabolism Low CYP Metabolism Risk Molecule->LowMetabolism DrugLike Good Drug-Likeness (Lipinski's Rules) Molecule->DrugLike LowPerm Low Membrane Permeability Molecule->LowPerm OralBio Moderate Oral Absorption Molecule->OralBio ImmunoTox Potential Immunotoxicity Molecule->ImmunoTox

Sources

Foundational

Review of 1,2,3-thiadiazole derivatives in medicinal chemistry

An In-depth Technical Guide to 1,2,3-Thiadiazole Derivatives in Medicinal Chemistry For Researchers, Scientists, and Drug Development Professionals Executive Summary The 1,2,3-thiadiazole scaffold has emerged as a privil...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to 1,2,3-Thiadiazole Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1,2,3-thiadiazole scaffold has emerged as a privileged heterocyclic motif in medicinal chemistry, demonstrating a remarkable breadth of pharmacological activities.[1][2][3] Its unique electronic properties and ability to act as a bioisostere for other functional groups have propelled the development of numerous derivatives with potent anticancer, antimicrobial, anti-inflammatory, and antiviral properties, as well as applications in agriculture.[1][3][4] This technical guide provides a comprehensive exploration of the medicinal chemistry of 1,2,3-thiadiazole derivatives, from their core synthesis to their structure-activity relationships and mechanisms of action. Detailed experimental protocols, quantitative biological data, and visual representations of key pathways and workflows are presented to empower researchers and accelerate the discovery and development of novel 1,2,3-thiadiazole-based therapeutics.

The 1,2,3-Thiadiazole Core: A Scaffold of Opportunity

The 1,2,3-thiadiazole is a five-membered aromatic heterocycle containing one sulfur and two adjacent nitrogen atoms.[5][6] Its mesoionic character allows for enhanced cell membrane permeability, a desirable trait for drug candidates.[5][6] This intrinsic property, combined with its synthetic tractability, has made the 1,2,3-thiadiazole ring a focal point for the design of novel bioactive molecules.

Synthesis of the 1,2,3-Thiadiazole Nucleus: The Hurd-Mori Reaction and Beyond

The cornerstone of 1,2,3-thiadiazole synthesis is the Hurd-Mori reaction, a versatile and widely adopted method.[1][6][7] This reaction involves the cyclization of hydrazones, often derived from ketones or aldehydes, with thionyl chloride (SOCl₂).[1][6][7]

General Synthesis Workflow: The Hurd-Mori Reaction

The Hurd-Mori synthesis provides a reliable pathway to the 1,2,3-thiadiazole core. The general workflow is depicted below.

Hurd_Mori_Workflow start ketone α-Methylene Ketone or Aldehyde start->ketone hydrazone Hydrazone Intermediate ketone->hydrazone Condensation hydrazine Hydrazine Derivative (e.g., Semicarbazide, Tosylhydrazine) hydrazine->hydrazone thiadiazole 1,2,3-Thiadiazole Derivative hydrazone->thiadiazole Cyclization socl2 Thionyl Chloride (SOCl₂) socl2->thiadiazole end thiadiazole->end Necroptosis_Inhibition TNFa TNF-α TNFR1 TNFR1 TNFa->TNFR1 RIPK1 RIPK1 TNFR1->RIPK1 RIPK3 RIPK3 RIPK1->RIPK3 MLKL MLKL RIPK3->MLKL Necroptosis Necroptosis MLKL->Necroptosis Thiadiazole 1,2,3-Thiadiazole Derivative Thiadiazole->RIPK1 Inhibits

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Exploratory

An In-Depth Technical Guide to the Chiral Separation of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid Enantiomers

Abstract The stereochemical configuration of active pharmaceutical ingredients (APIs) is a critical determinant of their pharmacological and toxicological profiles. For novel compounds such as 3-Amino-3-(1,2,3-thiadiazol...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The stereochemical configuration of active pharmaceutical ingredients (APIs) is a critical determinant of their pharmacological and toxicological profiles. For novel compounds such as 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, a non-proteinogenic β-amino acid containing a bioisosterically significant 1,2,3-thiadiazole moiety, the ability to isolate and analyze individual enantiomers is paramount for preclinical and clinical development. This guide provides a comprehensive technical overview of the strategies and methodologies for the successful chiral separation of its enantiomers. We will explore both direct and indirect chromatographic approaches, detailing the underlying principles, experimental protocols, and optimization strategies essential for achieving high-resolution separation and ensuring enantiomeric purity.

Introduction: The Imperative of Chirality in Drug Development

Chirality, the property of non-superimposable mirror images, is a fundamental aspect of molecular recognition in biological systems. Receptors, enzymes, and other biological targets are inherently chiral, leading to often profound differences in the activity of a drug's enantiomers.[1][2][3] One enantiomer, the eutomer, may be responsible for the desired therapeutic effect, while the other, the distomer, could be less active, inactive, or even contribute to toxicity.[2] The case of Thalidomide remains a stark reminder of the tragic consequences of administering a racemic mixture without understanding the distinct biological roles of each enantiomer.[2]

Therefore, for a novel molecule like 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, which holds potential in medicinal chemistry due to the presence of the biologically active thiadiazole ring, controlling its stereochemistry is not merely a regulatory hurdle but a scientific necessity.[4][5][6] Ensuring high enantiomeric purity is critical for:

  • Elucidating Structure-Activity Relationships (SAR): Assigning specific biological activity to the correct enantiomer.

  • Improving Therapeutic Index: Maximizing efficacy while minimizing off-target effects and toxicity.[2]

  • Simplifying Pharmacokinetics: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of the active isomer without interference from the distomer.[2]

  • Regulatory Compliance: Health authorities like the FDA mandate the characterization of individual enantiomers for chiral drug candidates.[2]

This guide focuses on the practical approaches to achieve this critical separation.

Foundational Strategy: Chromatographic Resolution

High-Performance Liquid Chromatography (HPLC) stands as the most powerful and versatile technique for the analytical and preparative separation of enantiomers.[7][8] The core principle involves creating a transient diastereomeric interaction between the analyte enantiomers and a chiral selector. This can be achieved in two primary ways:

  • Direct Methods: Using a Chiral Stationary Phase (CSP) that directly interacts differently with each enantiomer.

  • Indirect Methods: Derivatizing the enantiomers with a chiral agent to form diastereomers, which can then be separated on a standard (achiral) stationary phase.[7][9]

The selection of the most suitable method depends on the physicochemical properties of the analyte, the required scale of separation (analytical vs. preparative), and available resources.

Direct Chiral Separation via HPLC with Chiral Stationary Phases (CSPs)

Direct separation on a CSP is often the preferred method due to its convenience and the avoidance of potentially complex derivatization reactions. For a molecule like 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, which is an ampholyte (containing both acidic and basic functional groups), several classes of CSPs are prime candidates.

Mechanism of Chiral Recognition

Chiral recognition on a CSP is a multifactorial process governed by the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector. The stability of these complexes differs, leading to different retention times. Key interactions include:

  • Hydrogen bonding

  • π-π stacking

  • Dipole-dipole interactions

  • Steric hindrance

  • Inclusion complexation

A minimum of three points of interaction between the chiral selector and one of the enantiomers is generally required for effective discrimination (the "three-point interaction model").

Recommended CSPs and Methodologies

Based on the structure of the target molecule (a β-amino acid with an aromatic heterocycle), the following CSPs offer the highest probability of success:

A. Polysaccharide-Derived CSPs

These are the most widely used CSPs, consisting of derivatized cellulose or amylose coated or immobilized on a silica support.[10] They offer broad applicability and excellent resolving power.

  • Recommended Columns: Chiralpak® IA, IB, IC, ID, etc.

  • Causality: The carbamate derivatives on the polysaccharide backbone create a groove-like chiral environment. The amino and carboxylic acid groups, along with the thiadiazole ring of the analyte, can engage in hydrogen bonding and dipole-dipole interactions within these grooves.

  • Elution Modes: Normal-phase, polar organic, and reversed-phase modes can be employed. The choice significantly alters selectivity.

Experimental Protocol: Screening on a Polysaccharide-Based CSP

  • Column: Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate))

  • Mobile Phase Screening:

    • Normal Phase (NP): Heptane/Ethanol (90:10, v/v) with 0.1% Trifluoroacetic Acid (TFA) or Diethylamine (DEA). Rationale: The acid/base modifier suppresses ionization of the analyte's carboxylic acid/amino group, respectively, leading to sharper peaks and improved interaction with the CSP.

    • Polar Organic (PO): Acetonitrile/Methanol (50:50, v/v) with 0.1% TFA/DEA.

    • Reversed Phase (RP): Water/Acetonitrile (60:40, v/v) with 0.1% Formic Acid.

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV at 254 nm (or a wavelength corresponding to the λmax of the thiadiazole ring).

  • Analysis: Inject the racemic mixture. A successful separation will yield two distinct peaks. The resolution (Rs) should be calculated to quantify the degree of separation. An Rs value > 1.5 is desired for baseline separation.

B. Macrocyclic Glycopeptide CSPs

These CSPs, such as those based on teicoplanin or vancomycin, are particularly effective for separating amino acids and other amphoteric molecules.[11]

  • Recommended Column: Chirobiotic® T (Teicoplanin)

  • Causality: The complex macrocyclic structure provides a multitude of chiral recognition sites, including peptide linkages, sugar moieties, and phenolic groups, allowing for ionic interactions, hydrogen bonding, and inclusion complexing.[11] The zwitterionic nature of the analyte is well-suited for the multiple interaction modes offered by this CSP.

  • Elution Mode: Primarily operated in reversed-phase or polar ionic modes.

Experimental Protocol: Separation on a Teicoplanin-Based CSP

  • Column: Chirobiotic® T

  • Mobile Phase: Methanol/Water (80:20, v/v) with 0.1% Acetic Acid and 0.1% Triethylamine (TEA). Rationale: This "ion-pairing" mobile phase helps to control the ionization state of both the analyte and the stationary phase, providing a powerful tool to optimize retention and resolution.

  • Flow Rate: 0.8 mL/min

  • Temperature: 30 °C

  • Detection: UV at 254 nm.

  • Self-Validation: Systematically vary the concentration of the acidic and basic modifiers, as well as the organic solvent ratio, to optimize the resolution and analysis time. A predictable change in retention and separation factor with these adjustments validates the interaction mechanism.

Data Presentation: Comparative Screening of CSPs
CSP TypeRecommended ColumnTypical Mobile PhaseExpected Resolution (Rs)Key Interaction Principle
Polysaccharide Chiralpak® IAHeptane/IPA (80/20) + 0.1% TFA> 1.5H-Bonding, Dipole-Dipole
Macrocyclic Chirobiotic® TMeOH/H2O (70/30) + 0.1% FA> 2.0Ionic, H-Bonding, Inclusion
Zwitterionic CHIRALPAK® ZWIX(+)50mM FA + 25mM DEA in MeOH> 1.8Double Ion-Pairing

Table 1: Hypothetical screening results for the chiral separation of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid.

Workflow for Direct Chiral Method Development

G racemate Racemic Analyte (3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid) screen CSP Screening (Polysaccharide, Macrocyclic, Zwitterionic) racemate->screen optimize Method Optimization (Mobile Phase, Temperature, Flow Rate) screen->optimize Select best CSP validate Method Validation (Robustness, Linearity, LOD/LOQ) optimize->validate enantiomers Baseline Separated Enantiomers validate->enantiomers

Caption: Workflow for Direct Chiral HPLC Method Development.

Indirect Chiral Separation via Diastereomer Formation

When direct methods are unsuccessful or when a specific detector (like a mass spectrometer) requires particular mobile phases incompatible with CSPs, indirect separation is a robust alternative.[9][12] This approach involves a pre-column derivatization step.

Principle of Indirect Separation

The racemic amino acid is reacted with an enantiomerically pure chiral derivatizing agent (CDA) to form a pair of diastereomers. Diastereomers have different physical properties and can be separated on a standard achiral reversed-phase column (e.g., C18).

Recommended Derivatization Protocol

A highly effective and widely used method for primary amino acids involves derivatization with o-phthalaldehyde (OPA) and a chiral thiol.[9]

  • Chiral Derivatizing Agent (CDA) Cocktail: o-Phthalaldehyde (OPA) + N-Acetyl-L-cysteine (NAC).

  • Causality: The primary amine of the analyte rapidly reacts with OPA and NAC in a buffered, aqueous environment to form a fluorescent, diastereomeric isoindole derivative. The L-configuration of the NAC provides the second chiral center, allowing for the separation of the resulting diastereomers.

Experimental Protocol: OPA/NAC Derivatization and HPLC Analysis

  • Reagent Preparation:

    • Borate Buffer: 0.4 M Boric acid adjusted to pH 9.5 with NaOH.

    • OPA Reagent: Dissolve 50 mg of OPA in 1.25 mL of methanol, then add 11.25 mL of borate buffer and 50 µL of N-Acetyl-L-cysteine solution (40 mg/mL in water). This reagent should be freshly prepared.

  • Derivatization Step:

    • Mix 100 µL of the analyte solution (in water or buffer) with 400 µL of the OPA reagent.

    • Vortex and allow the reaction to proceed for 2 minutes at room temperature. The reaction is nearly instantaneous.

  • HPLC Analysis:

    • Column: Standard C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase A: 25 mM Sodium Phosphate buffer, pH 7.0.

    • Mobile Phase B: Acetonitrile.

    • Gradient: 10% to 50% B over 20 minutes.

    • Flow Rate: 1.2 mL/min.

    • Detection: Fluorescence (Excitation: 340 nm, Emission: 450 nm). Rationale: Fluorescence detection provides high sensitivity and selectivity for the derivatives.

  • Self-Validation: The elution order of the diastereomers will be consistent. To confirm the identity of the peaks corresponding to the D- and L-amino acids, individual standards (if available) should be derivatized and injected.

Workflow for Indirect Chiral Separation

G racemate Racemic Analyte derivatization Derivatization (Analyte + OPA/NAC) racemate->derivatization diastereomers Diastereomer Mixture derivatization->diastereomers hplc Achiral RP-HPLC (C18 Column) diastereomers->hplc separation Separated Diastereomers hplc->separation

Caption: Workflow for Indirect Chiral HPLC Method using OPA/NAC.

Conclusion and Future Perspectives

The successful chiral separation of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is an achievable and essential step in its development as a potential therapeutic agent. This guide outlines a logical, experimentally-grounded strategy beginning with direct screening on polysaccharide and macrocyclic glycopeptide chiral stationary phases, which offer a high probability of success. Should these methods prove insufficient, the indirect approach using OPA/NAC derivatization provides a reliable and highly sensitive alternative.

The protocols described herein are designed to be self-validating, where systematic optimization of parameters like mobile phase composition and temperature should yield predictable improvements in resolution. For drug development professionals, the establishment of a robust, validated chiral separation method is a cornerstone of any successful Investigational New Drug (IND) application, ensuring the safety, quality, and efficacy of the final product.

References

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 20). Chiral Chemistry Insights: The Role of (R)-3-Amino-3-(3-chlorophenyl)propionic Acid.
  • Islam, M. F. (2018, December 15). How to separate amino acid enantiomers? ResearchGate.
  • Request PDF. (n.d.). A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. ResearchGate.
  • Madsen, U., et al. (2002, July 15). 2-Amino-3-(3-hydroxy-1,2,5-thiadiazol-4-yl)propionic acid: resolution, absolute stereochemistry and enantiopharmacology at glutamate receptors. PubMed.
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Importance of Purity: Securing (R)-3-Amino-3-(4-chlorophenyl)propionic Acid for Synthesis.
  • Smolecule. (2024, August 10). (3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid.
  • Moravčík, J., & Hroboňová, K. (2014, February). [Separation of amino acid enantiomers by high performance liquid chromatography]. Ceska a Slovenska Farmacie.
  • Moravčík, J., & Hroboňová, K. (2014). Separation of amino acid enantiomers by high performance liquid chromatography. Česká a slovenská farmacie.
  • Péter, A., et al. (1998, January 16). High-Performance Liquid Chromatographic Separation of Enantiomers of Unusual Amino Acids on a Teicoplanin Chiral Stationary Phase. Scholars' Mine.
  • Shpigun, O. A., et al. (n.d.). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. PMC.
  • Ilisz, I., et al. (2022, October 27). A Look at the Importance of Chirality in Drug Activity: Some Significative Examples. MDPI.
  • Maini, P. K. (n.d.). Chemoenzymatic conversion of ribosomally synthesized thioamide to thiazole and analysis of the effect of EF-Tu·aminoacyl-tRNA. The University of Tokyo.
  • Suta, M., et al. (n.d.). Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. PMC.
  • Rose, R. K. (n.d.). Clinical Importance of Chirality in Drug Design and Pharmaceutica. Longdom Publishing.
  • Daicel Corporation. (n.d.). Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC.
  • Franco, P., & Zhang, T. (2021, January 4). Enantiomeric Separation of New Chiral Azole Compounds. MDPI.
  • Moore, J. C., et al. (n.d.). Intermolecular 1,2,4-Thiadiazole Synthesis Enabled by Enzymatic Halide Recycling with Vanadium-Dependent Haloperoxidases. PMC.
  • Uddin, M. J., et al. (2025, January 29). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. PMC.
  • Shaikh, A. (2024, April). Synthesis of Chiral Amino Acids via Direct Amination of Diazo Ester with a Rhodium-Based Catalyst. Georgia Southern Commons.
  • Rosemeyer, H. (2007, August 27). Synthesis of 3-(4-Amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)propanoic acid.
  • Kaczor, A. A., et al. (n.d.). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. PMC.
  • ResearchGate. (n.d.). The binding energies for some amino acids for the 1st region of the telomerase enzyme.
  • Głowacka, I. E., et al. (2018, May 31). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Dove Medical Press.

Sources

Protocols & Analytical Methods

Method

Asymmetric Synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid: An Application and Protocol Guide

Abstract This technical guide provides a comprehensive, step-by-step protocol for the asymmetric synthesis of the novel β-amino acid, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. The 1,2,3-thiadiazole moiety is a rec...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive, step-by-step protocol for the asymmetric synthesis of the novel β-amino acid, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. The 1,2,3-thiadiazole moiety is a recognized pharmacophore, and its incorporation into a chiral β-amino acid scaffold presents a valuable building block for drug discovery and development. This protocol outlines a robust and reproducible multi-step synthesis, commencing with the construction of the 1,2,3-thiadiazole ring system via the Hurd-Mori reaction, followed by a highly diastereoselective, chiral auxiliary-mediated Mannich-type reaction to install the stereocenter. This guide is intended for researchers, medicinal chemists, and drug development professionals, offering detailed experimental procedures, mechanistic insights, and analytical methods for the successful synthesis and characterization of the target compound.

Introduction

β-amino acids are crucial constituents of numerous biologically active molecules and are known to form stable secondary structures in peptides.[1] The 1,2,3-thiadiazole ring system is also of significant interest in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[2] The combination of these two pharmacophores in an enantiomerically pure form, as in 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, offers a promising scaffold for the development of novel therapeutics.

This guide details a synthetic strategy that addresses two key challenges: the construction of the 1,2,3-thiadiazole-4-carbaldehyde intermediate and the subsequent asymmetric installation of the amino and carboxyl functionalities. The synthesis of the thiadiazole core is achieved through the well-established Hurd-Mori reaction.[3] For the crucial asymmetric step, this protocol employs a substrate-controlled approach utilizing an Evans-type chiral auxiliary, (S)-4-benzyl-2-oxazolidinone, to direct the stereochemical outcome of a Mannich-type reaction.[4]

Overall Synthetic Scheme

Overall Synthetic Scheme A Ethyl 2-oxobutanoate C Semicarbazone Intermediate A->C NaOAc, EtOH/H2O B Semicarbazide HCl B->C D Ethyl 1,2,3-thiadiazole-4-carboxylate C->D SOCl2, DCM E 1,2,3-Thiadiazole-4-carbaldehyde D->E DIBAL-H, Toluene, -78 °C I Diastereomeric Adduct E->I TiCl4, DIPEA, CH2Cl2 F (S)-4-benzyl-2-oxazolidinone G N-acetyl oxazolidinone F->G Acetyl chloride, Pyridine H Titanium enolate G->H TiCl4, DIPEA H->I J 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid I->J LiOH, H2O2; then H+

Caption: Overall synthetic workflow for the asymmetric synthesis of the target β-amino acid.

Part 1: Synthesis of the Key Intermediate: 1,2,3-Thiadiazole-4-carbaldehyde

This part of the protocol focuses on the construction of the aldehyde, which serves as the electrophile in the subsequent asymmetric reaction.

Step 1.1: Synthesis of Ethyl 2-(1-semicarbazono)butanoate

Rationale: The Hurd-Mori reaction requires a hydrazone precursor. Here, we synthesize the semicarbazone of ethyl 2-oxobutanoate.

ReagentMolar Eq.MW ( g/mol )Amount
Ethyl 2-oxobutanoate1.0130.1413.0 g
Semicarbazide HCl1.2111.5313.4 g
Sodium Acetate1.582.0312.3 g
Ethanol--100 mL
Water--50 mL

Protocol:

  • In a 250 mL round-bottom flask, dissolve ethyl 2-oxobutanoate in ethanol.

  • In a separate beaker, prepare a solution of semicarbazide hydrochloride and sodium acetate in water.

  • Add the aqueous solution to the ethanolic solution of the ketoester.

  • Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) until the starting ketoester is consumed.

  • Cool the reaction mixture in an ice bath to induce precipitation of the semicarbazone.

  • Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Step 1.2: Hurd-Mori Cyclization to Ethyl 1,2,3-thiadiazole-4-carboxylate

Rationale: This is the key ring-forming step, where the semicarbazone is cyclized with thionyl chloride to form the 1,2,3-thiadiazole ring.[5][6]

ReagentMolar Eq.MW ( g/mol )Amount
Semicarbazone1.0187.1918.7 g
Thionyl Chloride (SOCl₂)3.0118.9721.3 mL
Dichloromethane (DCM)--200 mL

Protocol:

  • In a 500 mL flame-dried, three-necked flask equipped with a dropping funnel and a nitrogen inlet, suspend the semicarbazone in anhydrous DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • Add thionyl chloride dropwise to the stirred suspension over 30 minutes, ensuring the temperature remains at 0 °C.[7]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • Carefully pour the reaction mixture into ice-cold water to quench the excess thionyl chloride.

  • Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Step 1.3: DIBAL-H Reduction to 1,2,3-Thiadiazole-4-carbaldehyde

Rationale: The selective partial reduction of the ester to the aldehyde is achieved using Diisobutylaluminium hydride (DIBAL-H) at low temperature. The low temperature stabilizes the tetrahedral intermediate, preventing over-reduction to the alcohol.[8][9][10][11]

ReagentMolar Eq.MW ( g/mol )Amount
Ethyl 1,2,3-thiadiazole-4-carboxylate1.0158.1815.8 g
DIBAL-H (1.0 M in Toluene)1.1-110 mL
Toluene (anhydrous)--200 mL
Methanol--20 mL

Protocol:

  • In a 500 mL flame-dried, three-necked flask under a nitrogen atmosphere, dissolve the ester in anhydrous toluene.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add the DIBAL-H solution dropwise via a syringe, maintaining the internal temperature below -75 °C.[12]

  • Stir the reaction at -78 °C for 2-3 hours. Monitor the reaction by TLC.

  • Quench the reaction at -78 °C by the slow, dropwise addition of methanol.

  • Allow the reaction mixture to warm to room temperature. Add an aqueous solution of Rochelle's salt and stir vigorously until two clear layers are observed.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude aldehyde, which can be used in the next step without further purification.

Part 2: Asymmetric Mannich-Type Reaction

This part of the protocol describes the crucial stereochemistry-determining step.

Asymmetric Mannich Reaction cluster_0 Enolate Formation cluster_1 Aldehyde Activation cluster_2 Diastereoselective C-C Bond Formation A N-acetyl oxazolidinone C Chiral Titanium Enolate A->C Formation of chelated enolate B TiCl4, DIPEA B->C G Zimmerman-Traxler-like Transition State C->G D 1,2,3-Thiadiazole-4-carbaldehyde F Activated Aldehyde D->F E TiCl4 E->F F->G H Diastereomeric Adduct G->H

Caption: Key steps in the asymmetric Mannich-type reaction.

Step 2.1: Preparation of the N-acetyl Evans Auxiliary

Rationale: The chiral auxiliary is first acylated to prepare it for enolization.

ReagentMolar Eq.MW ( g/mol )Amount
(S)-4-benzyl-2-oxazolidinone1.0177.2017.7 g
Acetyl Chloride1.178.506.2 mL
Pyridine1.279.108.1 mL
Dichloromethane (DCM)--150 mL

Protocol:

  • Dissolve (S)-4-benzyl-2-oxazolidinone in anhydrous DCM in a flame-dried flask under nitrogen.

  • Cool the solution to 0 °C.

  • Add pyridine, followed by the dropwise addition of acetyl chloride.

  • Stir the reaction at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction with water and separate the organic layer.

  • Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate to give the N-acetyl oxazolidinone.

Step 2.2: Diastereoselective Titanium Enolate Addition

Rationale: A titanium enolate of the chiral N-acetyl oxazolidinone is generated and reacted with the 1,2,3-thiadiazole-4-carbaldehyde. The bulky benzyl group on the oxazolidinone directs the approach of the aldehyde, leading to a highly diastereoselective reaction.

ReagentMolar Eq.MW ( g/mol )Amount
N-acetyl oxazolidinone1.0219.2521.9 g
Titanium(IV) chloride (TiCl₄)1.1189.6810.5 mL
Diisopropylethylamine (DIPEA)1.2129.2422.2 mL
1,2,3-Thiadiazole-4-carbaldehyde0.9114.1310.3 g
Dichloromethane (DCM)--300 mL

Protocol:

  • Dissolve the N-acetyl oxazolidinone in anhydrous DCM in a flame-dried flask under nitrogen.

  • Cool the solution to -78 °C.

  • Add TiCl₄ dropwise, followed by the dropwise addition of DIPEA. Stir for 30 minutes at -78 °C to form the enolate.

  • Add a solution of 1,2,3-thiadiazole-4-carbaldehyde in DCM dropwise to the enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 3-4 hours.

  • Quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Warm the mixture to room temperature and filter through celite to remove titanium salts.

  • Separate the organic layer and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product. Purify by column chromatography to isolate the major diastereomer.

Part 3: Auxiliary Cleavage and Product Isolation

Step 3.1: Hydrolytic Cleavage of the Chiral Auxiliary

Rationale: The chiral auxiliary is removed by hydrolysis to yield the desired β-amino acid. The use of lithium hydroxide with hydrogen peroxide is a standard and effective method for this transformation.[1][13][14][15][16]

ReagentMolar Eq.Amount
Diastereomerically pure adduct1.0As obtained from 2.2
Tetrahydrofuran (THF)-150 mL
Water-50 mL
Hydrogen Peroxide (30% aq.)4.0~4 eq. by volume
Lithium Hydroxide (LiOH)2.0~2 eq. by mass

Protocol:

  • Dissolve the purified adduct in a 3:1 mixture of THF and water.

  • Cool the solution to 0 °C in an ice bath.

  • Add the aqueous hydrogen peroxide solution dropwise.

  • Add an aqueous solution of lithium hydroxide dropwise, maintaining the temperature at 0 °C.

  • Stir the reaction at 0 °C for 2-4 hours, monitoring by TLC for the disappearance of the starting material.

  • Quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃) to destroy excess peroxide.

  • Concentrate the mixture under reduced pressure to remove the THF.

  • Wash the aqueous layer with ethyl acetate to recover the chiral auxiliary.

  • Acidify the aqueous layer to a pH of ~6-7 with 1M HCl to precipitate the amino acid.

  • Collect the solid product by filtration, wash with a small amount of cold water and then diethyl ether, and dry under vacuum.

Part 4: Analytical Characterization

Spectroscopic Analysis
  • ¹H and ¹³C NMR: Confirm the structure of the final product.

  • Mass Spectrometry: Determine the molecular weight of the product.

Determination of Enantiomeric Excess

Rationale: The enantiomeric purity of the final product is a critical parameter. Chiral High-Performance Liquid Chromatography (HPLC) is the method of choice for this analysis.

Method:

  • Column: A macrocyclic glycopeptide-based chiral stationary phase, such as a Chirobiotic T column, is recommended for the separation of underivatized β-amino acids.[17][18][19][20]

  • Mobile Phase: A typical mobile phase would consist of a mixture of methanol or acetonitrile and an aqueous buffer (e.g., 0.1% triethylammonium acetate, pH 4.1).[19]

  • Detection: UV detection at an appropriate wavelength (e.g., 220 nm or 254 nm).

  • Procedure: Dissolve a small sample of the final product in the mobile phase. Inject onto the HPLC system and compare the retention times of the enantiomers to those of a racemic standard, if available. The enantiomeric excess (% ee) can be calculated from the peak areas of the two enantiomers.

Conclusion

This guide provides a detailed and scientifically grounded protocol for the asymmetric synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. By following these procedures, researchers can reliably produce this novel β-amino acid in an enantioenriched form, opening avenues for its use in medicinal chemistry and drug discovery programs. As with any multi-step synthesis, careful execution of each step and diligent monitoring of reaction progress are key to a successful outcome.

References

  • BenchChem. (2025). Application Notes and Protocols: Partial Reduction of Esters to Aldehydes using DIBAL-H. BenchChem.
  • Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2.
  • Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2.
  • DIBAL-H Reduction. Organic Synthesis.
  • BenchChem. (2025). Technical Support Center: Enhancing the Efficiency of Chiral Auxiliary Removal. BenchChem.
  • The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. The University of Queensland.
  • Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2.
  • Ester to Aldehyde - Common Conditions. Organic Chemistry Portal.
  • Esters to Aldehydes. Chemistry Steps.
  • Ester to Aldehyde (DIBAL-H, -78 C). OrgoSolver.
  • BenchChem. (2025). Technical Support Center: Synthesis of 1,2,3-Thiadiazole-4-Carbaldehyde. BenchChem.
  • Comparison of performance of Chirobiotic T, T2 and TAG columns in the separation of ß2- and ß3-homoamino acids. PMC.
  • High-Performance Liquid Chromatographic Separation of Stereoisomers of ?-Amino Acids and a Comparison of Separation Efficiencies on Chirobiotic T and TAG Columns.
  • Facile t-BOC and FMOC Amino Acid Chiral Separ
  • Chiral HPLC Separ
  • BenchChem. (2025). Synthesis of Novel 1,2,3-Thiadiazole-4-Carbaldehyde Oxime Analogues: A Technical Guide. BenchChem.
  • Highly Diastereoselective Mannich-Type Reactions of Chiral N-Acylhydrazones.
  • Synthesis of new 1,2,3-thiadiazole-containing furancarboxylates.
  • Synthesis of 1,2,3-Thiadiazoles.
  • Hurd–Mori 1,2,3-thiadiazole synthesis. Wikipedia.
  • Chiral Technologies Amino Acid D
  • Thiadiazole and 1,2,3-Diazaphosphole Derivatives Via-Hurd-Mori Cycliz
  • Recent Advances in the Synthesis and Applic
  • SuperQuat, (S)-4-benzyl-5,5-dimethyl-oxazolidin-2-one for the asymmetric synthesis of α-substituted-aldehydes. Department of Chemistry.
  • Oxazolidinones for Asymmetric Synthesis. Sigma-Aldrich.
  • ChemInform Abstract: SuperQuat, (S)-4-Benzyl-5,5-dimethyl-oxazolidin-2-one for the Asymmetric Synthesis of α-Substituted Aldehydes.
  • SuperQuat, (S)-4-benzyl-5,5-dimethyl-oxazolidin-2-one for the asymmetric synthesis of α-substituted-aldehydes. University of St Andrews Research Portal.
  • 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and M
  • Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review.

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Application

Application Notes and Protocols for the Use of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid in Peptide Synthesis

Introduction: Expanding the Chemical Space of Peptides The incorporation of unnatural amino acids (UAAs) into peptide sequences is a powerful strategy for modulating the pharmacological properties of therapeutic peptides...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Expanding the Chemical Space of Peptides

The incorporation of unnatural amino acids (UAAs) into peptide sequences is a powerful strategy for modulating the pharmacological properties of therapeutic peptides.[1] These modifications can enhance proteolytic stability, improve receptor binding affinity, and introduce novel functionalities.[1] Among the diverse array of UAAs, those containing heterocyclic scaffolds have garnered significant interest due to their ability to act as bioisosteres of natural amino acid side chains and to participate in unique molecular interactions.[2] This guide provides a comprehensive overview and detailed protocols for the application of a unique heterocyclic β-amino acid, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, in solid-phase peptide synthesis (SPPS). The 1,2,3-thiadiazole moiety is a valuable pharmacophore known for its diverse biological activities, and its incorporation into peptides opens new avenues for drug discovery.[3]

This document is intended for researchers, scientists, and drug development professionals engaged in peptide chemistry. It offers a detailed examination of the synthesis of the protected amino acid, its incorporation into peptide chains using modern SPPS techniques, and subsequent cleavage and deprotection methodologies.

Structural Features and Synthetic Considerations

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid presents a unique structural motif, combining a β-amino acid backbone with a 1,2,3-thiadiazole ring. This structure imparts specific chemical properties that must be considered during peptide synthesis. The bulky and electron-withdrawing nature of the thiadiazole ring can introduce steric hindrance during the coupling reaction, potentially slowing down the kinetics and requiring more potent activation reagents.[3]

Caption: Chemical structure of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid.

Protocol 1: Synthesis of Fmoc-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid

For efficient incorporation into peptides via Fmoc-based SPPS, the α-amino group of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid must be protected with the fluorenylmethyloxycarbonyl (Fmoc) group.

Materials:

  • 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

  • 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu)

  • Sodium bicarbonate (NaHCO₃)

  • 1,4-Dioxane

  • Water (deionized)

  • Diethyl ether

  • Hydrochloric acid (HCl), 1M

  • Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

  • Dissolution: Dissolve 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and 10% aqueous sodium bicarbonate solution.

  • Fmoc-OSu Addition: Cool the solution to 0 °C in an ice bath. Add a solution of Fmoc-OSu (1.1 eq) in 1,4-dioxane dropwise with vigorous stirring.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir overnight.

  • Work-up:

    • Dilute the reaction mixture with water and wash with diethyl ether to remove any unreacted Fmoc-OSu.

    • Acidify the aqueous layer to pH 2-3 with 1M HCl.

    • Extract the product into ethyl acetate (3x).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to yield Fmoc-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid as a white solid.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) Incorporating the Unnatural Amino Acid

This protocol outlines the manual incorporation of Fmoc-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid into a growing peptide chain on a solid support using a standard Fmoc/tBu strategy. Due to the potential for steric hindrance, a potent coupling reagent such as HBTU is recommended.[4]

Materials:

  • Fmoc-protected Rink Amide resin (or other suitable resin)

  • N,N-Dimethylformamide (DMF), peptide synthesis grade

  • Piperidine, 20% (v/v) in DMF

  • Fmoc-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

  • O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

  • 1-Hydroxybenzotriazole (HOBt)

  • N,N-Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM)

  • Methanol (MeOH)

Workflow Diagram:

SPPS_Workflow Resin_Swelling Resin Swelling (DMF) Fmoc_Deprotection Fmoc Deprotection (20% Piperidine/DMF) Resin_Swelling->Fmoc_Deprotection Washing_1 Washing (DMF) Fmoc_Deprotection->Washing_1 Coupling Amino Acid Coupling (Fmoc-AA, HBTU/HOBt, DIPEA) Washing_1->Coupling Washing_2 Washing (DMF, DCM, MeOH) Coupling->Washing_2 Repeat Repeat Cycle Washing_2->Repeat for next amino acid Cleavage Cleavage & Deprotection (TFA Cocktail) Washing_2->Cleavage Final amino acid Purification Purification (RP-HPLC) Cleavage->Purification

Caption: General workflow for Fmoc-based solid-phase peptide synthesis.

Procedure:

  • Resin Swelling: Place the resin in a reaction vessel and swell in DMF for at least 30 minutes.[5]

  • Fmoc Deprotection:

    • Treat the resin with 20% piperidine in DMF for 5 minutes.

    • Drain and repeat the treatment with fresh 20% piperidine in DMF for 15 minutes to ensure complete Fmoc removal.[6]

    • Wash the resin thoroughly with DMF (5x).[6]

  • Coupling of Fmoc-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid:

    • In a separate vessel, dissolve Fmoc-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (3 eq), HBTU (2.9 eq), and HOBt (3 eq) in DMF.[1]

    • Add DIPEA (6 eq) to the solution and pre-activate for 2-5 minutes.[1]

    • Add the activated amino acid solution to the deprotected resin.

    • Agitate the mixture for 2-4 hours. Due to potential steric hindrance, a longer coupling time is recommended. A ninhydrin test can be performed to monitor the reaction progress.[5]

    • If the coupling is incomplete after 4 hours, a second coupling with fresh reagents may be necessary.

  • Washing: Wash the resin with DMF (3x), DCM (3x), and MeOH (3x) and dry under vacuum.

  • Chain Elongation: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

Protocol 3: Cleavage and Deprotection

The final step involves cleaving the synthesized peptide from the solid support and removing the side-chain protecting groups. A standard trifluoroacetic acid (TFA)-based cleavage cocktail is generally effective. The 1,2,3-thiadiazole ring is typically stable under these conditions.

Materials:

  • Peptide-resin

  • Trifluoroacetic acid (TFA)

  • Triisopropylsilane (TIS)

  • Water (deionized)

  • Cold diethyl ether

Cleavage Cocktail Composition:

ReagentPercentagePurpose
TFA95%Cleavage from resin and removal of acid-labile protecting groups.
TIS2.5%Scavenger to prevent side reactions from cationic species.
Water2.5%Solubilizing agent and scavenger.

Procedure:

  • Resin Preparation: Wash the final peptide-resin with DCM and dry thoroughly under vacuum.

  • Cleavage Reaction:

    • Add the cleavage cocktail (e.g., TFA/TIS/Water 95:2.5:2.5) to the dried peptide-resin.[5]

    • Agitate the mixture at room temperature for 2-3 hours.[5]

  • Peptide Precipitation:

    • Filter the resin and collect the TFA solution containing the cleaved peptide.

    • Precipitate the peptide by adding the TFA solution to a large volume of cold diethyl ether.[1]

  • Isolation and Purification:

    • Centrifuge the mixture to pellet the crude peptide.

    • Wash the peptide pellet with cold diethyl ether.

    • Dry the crude peptide under vacuum.

    • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).[1]

  • Characterization: Confirm the identity and purity of the final peptide using mass spectrometry (MS) and analytical HPLC.[1]

Data Presentation and Characterization

The successful incorporation of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid should be confirmed by analytical techniques.

Table of Expected Mass Shifts:

ModificationExpected Mass Shift (Monoisotopic)
Incorporation of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid+171.02 Da

Characterization Workflow:

Characterization_Workflow Crude_Peptide Crude Peptide RP_HPLC Preparative RP-HPLC Crude_Peptide->RP_HPLC Purified_Fractions Purified Fractions RP_HPLC->Purified_Fractions Analytical_HPLC Analytical HPLC Purified_Fractions->Analytical_HPLC Mass_Spec Mass Spectrometry Purified_Fractions->Mass_Spec Purity_Assessment Purity Assessment Analytical_HPLC->Purity_Assessment Identity_Confirmation Identity Confirmation Mass_Spec->Identity_Confirmation

Caption: Post-cleavage characterization workflow for the synthesized peptide.

Conclusion and Future Perspectives

The protocols detailed in this guide provide a robust framework for the successful incorporation of the novel unnatural amino acid, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, into synthetic peptides. The use of potent coupling reagents and optimized reaction times are key to overcoming the potential steric challenges posed by the thiadiazole moiety. The ability to introduce this unique heterocyclic building block into peptide scaffolds will undoubtedly facilitate the development of new peptide-based therapeutics with enhanced properties and novel mechanisms of action. Further exploration into the conformational effects of this amino acid on peptide secondary structure and its impact on biological activity will be critical areas for future research.

References

  • BenchChem. (2025).
  • BenchChem. (2025). Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS)
  • Nowick, J. S. (2020).
  • Cudic, M., & Fields, G. B. (2014). Methods and protocols of modern solid phase peptide synthesis. In Peptide-Based Drug Design (pp. 3-31). Humana Press, Totowa, NJ.
  • Spring, D. R., et al. (2008). Efficient Synthesis of Fmoc-Protected Azido Amino Acids. Synlett, 2008(12), 1917-1919.
  • Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2015). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 21(1), 2-11.
  • Bofill, J. M., & Albericio, F. (2014). Solid-phase peptide synthesis. Chemical Society Reviews, 43(23), 8050-8067.
  • AAPPTEC. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
  • BenchChem. (2025). A Technical Guide to Fmoc Solid-Phase Peptide Synthesis (SPPS).
  • Guzmán, F., Araya, E., & Albericio, F. (2023). Peptides, solid-phase synthesis and characterization. Electronic Journal of Biotechnology, 61, 1-11.
  • Khan, I., et al. (2020). Natural Bioactive Thiazole-Based Peptides from Marine Resources: Structural and Pharmacological Aspects. Marine Drugs, 18(7), 339.
  • El-Sayed, N. N. E., et al. (2023). One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids. ACS Omega, 8(44), 41786-41793.
  • Chem-Impex. (n.d.). Fmoc-(S)-3-amino-3-(3-thienyl)propionic acid.
  • BenchChem. (2025).
  • Zhang, Y., et al. (2022). Biosynthesis of 3-thia-α-amino acids on a carrier peptide. Proceedings of the National Academy of Sciences, 119(28), e2203947119.
  • Sahakyan, N., et al. (2025). Synthesis and Antifungal Activity of Fmoc-Protected 1,2,4-Triazolyl-α-Amino Acids and Their Dipeptides Against Aspergillus Species. Molecules, 30(1), 234.
  • Aslam, B., et al. (2021). Bioactive Peptides: Synthesis, Sources, Applications, and Proposed Mechanisms of Action. Foods, 10(10), 2317.
  • EvitaChem. (n.d.). Buy (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (EVT-13430448).
  • Ryan, J. T., et al. (2021). Bioactive peptides in preventative healthcare: an overview of bioactivities and suggested methods to assess potential applications. Food & Function, 12(9), 3767-3787.
  • United States Pharmacopeia. (2023). Reference Standards to Support Quality of Synthetic Peptide Therapeutics.
  • PubChem. (n.d.). 2-Amino-3-(thiazol-4-yl)propanoic acid.
  • NextSDS. (n.d.). 3-(2-amino-1,3-thiazol-4-yl)propanoic acid.
  • Lorenzo, J. M., et al. (2026). Bioactive Peptides from Natural Sources: Biological Functions, Therapeutic Potential and Applications. International Journal of Molecular Sciences, 27(3), 1234.
  • Yilmaz, M. T., et al. (2026). Peptidomic Characterization of < 3 kDa Peptides from Milk Fermented by Lactic Acid Bacteria: Sequence-Based Antimicrobial Prediction and In Vitro Immuno-Oncological Evaluation. Probiotics and Antimicrobial Proteins.
  • Royal Society of Chemistry. (2012). Experimental procedures Solid phase peptide synthesis (SPPS). [Link]

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Method

Application Notes &amp; Protocols: A Multi-Assay Approach for Characterizing the Cytotoxicity of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Introduction: Contextualizing the Cytotoxicity of a Novel Thiadiazole Compound The compound 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid represents a class of molecules with significant therapeutic potential. It integ...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Contextualizing the Cytotoxicity of a Novel Thiadiazole Compound

The compound 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid represents a class of molecules with significant therapeutic potential. It integrates a bioactive 1,2,3-thiadiazole ring with an amino acid scaffold.[1] Thiadiazole derivatives are a subject of intense research due to their broad spectrum of pharmacological activities, including anticancer, antiviral, and antimicrobial properties.[2][3][4][5][6] The mesoionic character of the thiadiazole ring may allow such compounds to readily cross cellular membranes and interact with biological targets.[5] Given these properties, a rigorous evaluation of its cytotoxic profile is a critical first step in the preclinical assessment pipeline.

This guide provides a comprehensive, multi-parametric framework for assessing the in vitro cytotoxicity of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. We move beyond single-endpoint assays to build a more complete narrative of the compound's cellular impact. By concurrently evaluating metabolic activity, membrane integrity, and specific cell death pathways like apoptosis, researchers can gain crucial insights into its mechanism of action. The protocols herein are designed to be self-validating, incorporating the necessary controls to ensure data integrity and reproducibility.

Part 1: Foundational Cell Culture and Plate Preparation

Consistent and reproducible cytotoxicity data begins with high-quality cell culture. Adherence to aseptic techniques and standardized cell handling protocols is paramount. The following steps provide a general workflow for preparing cells for cytotoxicity assays.

Best Practices for Cell Revival and Maintenance

Upon receiving a frozen vial of cells, it is crucial to revive them quickly and efficiently to ensure high viability.[7][8]

  • Preparation : Pre-warm complete growth medium in a 37°C water bath. Prepare a sterile 15 mL conical tube with 9 mL of this medium.[7]

  • Thawing : Retrieve the cryovial from liquid nitrogen storage and immediately thaw it by gentle agitation in the 37°C water bath. The process should be rapid (approx. 1-2 minutes) until only a small ice crystal remains.[9][10]

  • Cryoprotectant Removal : Decontaminate the vial with 70% ethanol before opening in a laminar flow hood. Transfer the cell suspension from the vial into the prepared 15 mL conical tube.

  • Centrifugation : Gently centrifuge the cell suspension at 125 x g for 10 minutes to pellet the cells and remove the cryoprotectant (DMSO).[7][8]

  • Resuspension & Culture : Discard the supernatant, gently resuspend the cell pellet in fresh, pre-warmed complete growth medium, and transfer to an appropriate culture flask. Incubate at 37°C in a humidified atmosphere with 5% CO2.[10]

Seeding Cells for 96-Well Plate-Based Assays

Proper seeding density is critical for assay performance. The optimal number of cells per well varies by cell type and the duration of the assay.[11]

  • Cell Harvest : When cells reach approximately 80% confluency, wash them with sterile Dulbecco's Phosphate-Buffered Saline (DPBS) and detach them using a suitable dissociation reagent (e.g., Trypsin-EDTA).

  • Cell Counting : Neutralize the dissociation reagent, collect the cells in a conical tube, and perform a cell count using a hemocytometer or automated cell counter to determine the viable cell concentration.

  • Plating : Dilute the cell suspension to the desired concentration in complete growth medium. Dispense 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubation : Allow the cells to adhere and recover by incubating the plate overnight (typically 18-24 hours) under standard culture conditions (37°C, 5% CO2) before compound treatment.[12]

G cluster_prep Phase 1: Cell Preparation A Revive Frozen Cell Stock B Culture & Expand Cells in Flask A->B C Harvest & Count Viable Cells B->C D Seed Cells into 96-Well Plate C->D E Overnight Incubation (Adherence & Recovery) D->E

Caption: General workflow for preparing cells for cytotoxicity assays.

Part 2: Core Cytotoxicity Assay Protocols

A multi-assay approach is recommended to differentiate between cytostatic (growth-inhibiting) and cytotoxic (cell-killing) effects and to elucidate the mechanism of cell death.

Assay I: MTT Assay for Metabolic Viability

Causality & Principle : The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell viability based on metabolic activity. In viable cells, mitochondrial dehydrogenase enzymes, such as succinate dehydrogenase, reduce the yellow tetrazolium salt MTT into insoluble purple formazan crystals.[13] The amount of formazan produced is directly proportional to the number of metabolically active, and therefore viable, cells.[14]

G cluster_mtt MTT Assay Workflow A Seed Cells in 96-Well Plate B Treat with Compound (24-72h Incubation) A->B C Add MTT Reagent (2-4h Incubation) B->C D Purple Formazan Forms in Viable Cells C->D E Add Solubilization Reagent (e.g., DMSO) D->E F Read Absorbance at ~570 nm E->F

Caption: Workflow of the MTT cell viability assay.

Detailed Protocol :

  • Cell Seeding : Plate cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate overnight as described in Part 1.2.[11]

  • Compound Treatment : Prepare serial dilutions of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid in culture medium. Remove the old medium from the plate and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., DMSO or PBS diluted in medium) and untreated control wells. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition : Following incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[13][14]

  • Formazan Formation : Return the plate to the incubator for 2-4 hours. During this time, viable cells will convert the MTT into visible purple precipitates.[11]

  • Solubilization : Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. Add 100-150 µL of a solubilization solvent (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the crystals.

  • Absorbance Measurement : Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[13] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[13]

Assay II: LDH Release Assay for Membrane Integrity

Causality & Principle : The Lactate Dehydrogenase (LDH) assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture supernatant. LDH is a stable cytosolic enzyme that is released only when the plasma membrane's integrity is compromised, a hallmark of necrosis or late-stage apoptosis.[15][16] The assay involves a two-step enzymatic reaction where LDH reduces NAD+ to NADH, which then reduces a tetrazolium salt to a colored formazan product, measured spectrophotometrically.[15][17]

G cluster_ldh LDH Release Assay Workflow A Seed Cells & Treat with Compound B Cell Membrane Damage (Necrosis) A->B C LDH Released into Culture Medium B->C D Transfer Supernatant to New Plate C->D E Add LDH Reaction Mix D->E F Incubate 30 min at Room Temp E->F G Read Absorbance at ~490 nm F->G

Caption: Workflow of the LDH cytotoxicity assay.

Detailed Protocol :

  • Cell Seeding & Treatment : Plate and treat cells with the compound as described for the MTT assay (Steps 1 & 2). Crucially, set up three additional control wells for each condition:

    • Spontaneous Release : Untreated cells (measures background LDH release).

    • Maximum Release : Untreated cells treated with a lysis agent (e.g., 10X Lysis Buffer or Triton X-100) 45 minutes before the end of incubation (represents 100% cytotoxicity).[15]

    • Background Control : Medium only, no cells (corrects for LDH in the serum).[17]

  • Supernatant Collection : After incubation, centrifuge the plate at 400 x g for 5 minutes to pellet any detached cells.[17]

  • Assay Reaction : Carefully transfer 50-100 µL of supernatant from each well to a new, flat-bottom 96-well plate.

  • Reagent Addition : Add 100 µL of the prepared LDH Reaction Solution to each well of the new plate.[17]

  • Incubation & Measurement : Incubate the plate for 30 minutes at room temperature, protected from light. Measure the absorbance at 490 nm using a microplate reader.

Assay III: Apoptosis Detection via Annexin V & Propidium Iodide Staining

Causality & Principle : This flow cytometry-based assay provides deep mechanistic insight by differentiating between healthy, apoptotic, and necrotic cells.[18] In early apoptosis, the phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) and is used to label these cells.[19] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by the intact membranes of live and early apoptotic cells but can enter late-stage apoptotic and necrotic cells where membrane integrity is lost.[18]

G A Healthy Cell PS (inner) Membrane Intact B Early Apoptotic Cell PS (outer) Membrane Intact A->B Apoptotic Stimulus S1 Annexin V-FITC: Negative PI: Negative C Late Apoptotic / Necrotic Cell PS (outer) Membrane Compromised B->C Time S2 Annexin V-FITC: Positive PI: Negative S3 Annexin V-FITC: Positive PI: Positive

Caption: Principle of Annexin V and PI staining for apoptosis detection.

Detailed Protocol :

  • Cell Culture & Treatment : Culture cells in 6-well plates or T-25 flasks to obtain a sufficient number of cells (1-5 x 10^5 cells per sample). Treat with 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid for the desired time.

  • Cell Harvesting : Collect both floating (apoptotic) and adherent cells. For adherent cells, detach gently using an EDTA-based solution to preserve membrane integrity.[20] Combine all cells and centrifuge at 300 x g for 5 minutes.

  • Washing : Wash the cells once with cold 1X PBS and centrifuge again.

  • Resuspension : Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[20]

  • Staining : Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution.[20]

  • Incubation : Gently vortex the tube and incubate for 15-20 minutes at room temperature in the dark.

  • Analysis : Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

Part 3: Data Analysis and Interpretation

Quantitative Data Summary

Data should be processed to determine the concentration at which the compound exerts 50% of its maximal effect (IC50 or EC50).

Assay TypeEndpoint MeasuredCalculation of % EffectTypical Data Output
MTT Metabolic Activity% Viability = (AbsSample - AbsBlank) / (AbsControl - AbsBlank) x 100IC50 (µM)
LDH Membrane Permeability% Cytotoxicity = (AbsSample - AbsSpontaneous) / (AbsMaximum - AbsSpontaneous) x 100EC50 (µM)
Annexin V/PI Phosphatidylserine Exposure% Apoptotic Cells = (% Early Apoptotic) + (% Late Apoptotic)% of Population
Integrated Interpretation Framework

The results from each assay, when viewed together, paint a detailed picture of the compound's cytotoxic mechanism.

G Start Analyze Cytotoxicity Data MTT_Result MTT Viability Decreased? Start->MTT_Result LDH_Result LDH Release Increased? MTT_Result->LDH_Result Yes Conclusion4 Conclusion: No Significant Cytotoxicity MTT_Result->Conclusion4 No Apoptosis_Result Annexin V / Caspase Positive? LDH_Result->Apoptosis_Result Yes Conclusion3 Conclusion: Cytostatic Effect or Early Apoptosis LDH_Result->Conclusion3 No Conclusion1 Conclusion: Primary Necrotic Cytotoxicity Apoptosis_Result->Conclusion1 No Conclusion2 Conclusion: Primary Apoptotic Cytotoxicity Apoptosis_Result->Conclusion2 Yes

Caption: A logical framework for interpreting multi-assay cytotoxicity data.

  • Scenario 1: Necrotic Cytotoxicity : A dose-dependent decrease in MTT signal is mirrored by a dose-dependent increase in LDH release. Annexin V/PI analysis shows a significant population of PI-positive cells. This profile strongly suggests the compound induces necrosis.

  • Scenario 2: Apoptotic Cytotoxicity : A potent decrease in MTT signal is observed alongside a strong signal in the Annexin V assay (early and late apoptotic populations). LDH release may only increase at higher concentrations or later time points as apoptotic cells progress to secondary necrosis. This indicates an apoptotic mechanism. Further confirmation can be obtained with a Caspase-3/7 activity assay.[21]

  • Scenario 3: Cytostatic Effect : A clear decrease in the MTT signal occurs with little to no corresponding increase in LDH release or Annexin V staining. This suggests the compound is inhibiting cell proliferation rather than directly killing the cells.

By employing this structured, multi-assay approach, researchers can confidently characterize the cytotoxic profile of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, providing a solid foundation for further drug development efforts.

References

  • Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. Available from: [Link]

  • Jayaraman, S. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. Available from: [Link]

  • Welin´ska, M., et al. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules. Available from: [Link]

  • Cell Viability Assays. (2013). Assay Guidance Manual - NCBI Bookshelf. Available from: [Link]

  • ICCVAM Recommended Protocol: BALB/c 3T3 Neutral Red Uptake Assay. National Toxicology Program (NTP). Available from: [Link]

  • Annexin V PI Staining Guide for Apoptosis Detection. Boster Biological Technology. Available from: [Link]

  • Caspase Activity Assay. Creative Bioarray. Available from: [Link]

  • Jayaraman, S. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Methods in Molecular Biology. Available from: [Link]

  • Caspase-3 Activity Assay Kit (Colorimetric). RayBiotech. Available from: [Link]

  • Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. Available from: [Link]

  • Al-Ostath, R., et al. (2022). Novel thiadiazole-thiazole hybrids: synthesis, molecular docking, and cytotoxicity evaluation against liver cancer cell lines. Journal of Enzyme Inhibition and Medicinal Chemistry. Available from: [Link]

  • Sławiński, J., et al. (2021). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. International Journal of Molecular Sciences. Available from: [Link]

  • Neutral Red Cell Cytotoxicity Assay Kit. Assay Genie. Available from: [Link]

  • Al-Omair, M. A., et al. (2022). Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1,3,4-Thiadiazole as Well as 1,3-Thiazole Derivatives Bearing a Pyridine Moiety. Molecules. Available from: [Link]

  • Neutral Red Uptake. Institute for In Vitro Sciences, Inc. Available from: [Link]

  • Chan, G. K., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE. Available from: [Link]

  • Neutral Red Uptake Assay. RE-Place. Available from: [Link]

  • Worzella, T., et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Assay Guidance Manual - NCBI Bookshelf. Available from: [Link]

  • Cytotoxicity Assays. Opentrons. Available from: [Link]

  • Caspase 3 Activity Assay Kit. MP Biomedicals. Available from: [Link]

  • He, K., et al. (1997). 1,2,3-Thiadiazole: a novel heterocyclic heme ligand for the design of cytochrome P450 inhibitors. Journal of Medicinal Chemistry. Available from: [Link]

  • Cell-based FC Assay to Measure Cytotoxic Activity | Protocol Preview. JoVE. Available from: [Link]

  • Stuhler, G., & Nowotny, B. (2023). Luciferase-based cytotoxicity assay. Bio-protocol Preprint. Available from: [Link]

  • Gloc, M., et al. (2020). Thiadiazole derivatives as anticancer agents. Pharmacological Reports. Available from: [Link]

  • Kumar, R., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Molecules. Available from: [Link]

  • Wang, H., et al. (2009). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. Journal of Agricultural and Food Chemistry. Available from: [Link]

  • Liu, Z., et al. (2024). 1,2,3-Thiadiazole as a Modifiable and Scalable Directing Group for ortho-C–H Functionalization. Organic Letters. Available from: [Link]

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Application

Application Notes and Protocols for High-Throughput Screening of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid Derivatives

Introduction The 1,2,3-thiadiazole moiety is a privileged heterocyclic scaffold in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, antifungal, and antic...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The 1,2,3-thiadiazole moiety is a privileged heterocyclic scaffold in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2][3] The incorporation of an amino acid framework, as seen in 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, introduces unique structural and chemical diversity, making these derivatives compelling candidates for drug discovery campaigns.[4][5] The mechanism of action for many thiadiazole derivatives involves the modulation of key enzymes, such as kinases and proteases, making them attractive targets for high-throughput screening (HTS).[1][6][7] HTS is a cornerstone of modern drug discovery, enabling the rapid evaluation of large compound libraries to identify promising lead compounds.[8][9][10]

This document provides a comprehensive guide for the high-throughput screening of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid derivatives. It outlines detailed protocols for both biochemical and cell-based assays, focusing on assay development, validation, and execution. The methodologies described herein are designed to be robust, reproducible, and adaptable to various laboratory settings and screening scales.

Part 1: Assay Development and Validation: The Foundation of a Successful HTS Campaign

The success of any HTS campaign hinges on the quality of the assay. A well-developed and rigorously validated assay ensures the generation of reliable and reproducible data, minimizing the risk of false positives and negatives.[11][12]

Choosing the Right Assay Format

The selection of an appropriate assay format is a critical first step and depends on the biological question being addressed.[8]

  • Biochemical Assays: These assays utilize purified biological molecules, such as enzymes or receptors, to measure the direct interaction of a compound with its target.[8] They are generally characterized by high reproducibility and lower variability.[8] Fluorescence-based readouts are particularly common in HTS due to their high sensitivity and amenability to automation.[1][6][7]

  • Cell-Based Assays: These assays provide a more physiologically relevant context by measuring the effect of a compound on cellular pathways and responses.[8][12] They are invaluable for phenotypic screening and assessing cytotoxicity.[12]

Key Validation Parameters

Before embarking on a full-scale screen, the chosen assay must undergo a stringent validation process to ensure it is "fit for purpose".[11] Key statistical metrics and validation steps include:

ParameterDescriptionAcceptance Criteria
Z'-Factor A measure of assay quality that combines the dynamic range of the signal with data variability.[8][11]Z' ≥ 0.5 indicates an excellent assay.[8]
Signal-to-Background (S/B) Ratio The ratio of the signal from the high control (maximum activity) to the low control (background).[11]Generally, an S/B ratio ≥ 3 is desirable.[11]
Coefficient of Variation (%CV) A measure of the variability of the data.%CV ≤ 10% is typically acceptable.[11]
DMSO Tolerance Assessment of the assay's performance in the presence of dimethyl sulfoxide (DMSO), the solvent typically used to dissolve library compounds.[11]The assay should be robust to the final DMSO concentration used in the screen.
Plate Uniformity and Edge Effects Evaluation of signal consistency across the entire microplate to identify and mitigate any systematic errors.[11]No significant trends or "edge effects" should be observed.
Assay Miniaturization and Automation

To accommodate large compound libraries, assays are often miniaturized into 384- or 1536-well plate formats.[12][13] This process requires careful optimization of reagent volumes and concentrations. Automation and robotics are integral to HTS, ensuring high precision, throughput, and reproducibility.[9][10][14]

Part 2: High-Throughput Screening Protocol: A Step-by-Step Guide

This section provides a detailed protocol for a representative biochemical HTS assay to identify inhibitors of a hypothetical kinase target, "Kinase-X."

Principle of the Assay

This protocol utilizes a fluorescence-based assay to measure the activity of Kinase-X. The assay relies on a substrate that, when phosphorylated by Kinase-X, can be detected by a specific antibody, leading to a measurable increase in fluorescence. Inhibitors of Kinase-X will prevent this phosphorylation, resulting in a decrease in the fluorescent signal.

Materials and Reagents
  • 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid derivative library (dissolved in 100% DMSO)

  • Kinase-X enzyme

  • Kinase-X substrate (e.g., a peptide with a phosphorylation site)

  • Adenosine triphosphate (ATP)

  • Assay buffer (optimized for Kinase-X activity)

  • Detection reagent (e.g., a fluorescently labeled anti-phospho-substrate antibody)

  • Stop solution (to terminate the enzymatic reaction)

  • Positive control (a known inhibitor of Kinase-X)

  • Negative control (DMSO)

  • 384-well, low-volume, black microplates

Experimental Workflow

HTS_Workflow cluster_prep Plate Preparation cluster_assay Assay Execution cluster_readout Data Acquisition & Analysis Compound_Dispensing Compound Dispensing Enzyme_Addition Enzyme Addition Compound_Dispensing->Enzyme_Addition Control_Dispensing Control Dispensing Control_Dispensing->Enzyme_Addition Incubation_1 Pre-incubation Enzyme_Addition->Incubation_1 Substrate_ATP_Addition Reaction Initiation (Substrate/ATP Addition) Incubation_1->Substrate_ATP_Addition Incubation_2 Enzymatic Reaction Substrate_ATP_Addition->Incubation_2 Stop_Solution Reaction Termination Incubation_2->Stop_Solution Detection_Reagent Detection Reagent Addition Stop_Solution->Detection_Reagent Incubation_3 Signal Development Detection_Reagent->Incubation_3 Plate_Reading Plate Reading (Fluorescence) Incubation_3->Plate_Reading Data_Analysis Data Analysis Plate_Reading->Data_Analysis

Caption: High-Throughput Screening Experimental Workflow.

Detailed Protocol
  • Compound Plating: Using an acoustic liquid handler, dispense 50 nL of each compound from the 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid derivative library into the appropriate wells of a 384-well assay plate. Also, dispense the positive control and negative control (DMSO) into their designated wells.

  • Enzyme Addition: Add 5 µL of Kinase-X solution (at a pre-determined optimal concentration in assay buffer) to all wells.

  • Pre-incubation: Centrifuge the plates briefly (e.g., 1 minute at 1000 rpm) and incubate for 15 minutes at room temperature to allow for compound binding to the enzyme.[1]

  • Reaction Initiation: Add 5 µL of a solution containing the Kinase-X substrate and ATP (at their respective optimal concentrations in assay buffer) to all wells to start the enzymatic reaction.

  • Enzymatic Reaction: Incubate the plates for 60 minutes at room temperature. The exact time should be optimized during assay development to ensure the reaction is in the linear range.

  • Reaction Termination: Add 5 µL of the stop solution to all wells to quench the enzymatic reaction.

  • Detection: Add 5 µL of the detection reagent to all wells.

  • Signal Development: Incubate the plates for 30 minutes at room temperature, protected from light, to allow the detection signal to stabilize.

  • Data Acquisition: Read the fluorescence intensity of each well using a compatible plate reader.

Part 3: Data Analysis and Interpretation

Robust data analysis is crucial for identifying genuine "hits" from the vast amount of data generated during an HTS campaign.[15][16]

Primary Data Analysis
  • Normalization: The raw data from each plate is normalized to the intra-plate controls. The signal from the negative control (DMSO) wells is set as 0% inhibition, and the signal from the positive control wells is set as 100% inhibition.

  • Hit Identification: A "hit" is defined as a compound that produces a statistically significant effect. A common method for hit selection is to use a threshold based on the mean and standard deviation (SD) of the sample data, for instance, compounds that show inhibition greater than 3 times the standard deviation of the plate mean.[14]

Hit Confirmation and Follow-up

Primary hits must be confirmed through a series of follow-up experiments to eliminate false positives and artifacts.[11][17]

  • Re-testing: Confirmed hits are re-tested under the same assay conditions to ensure the activity is reproducible.

  • Dose-Response Curves: The potency of the confirmed hits is determined by generating dose-response curves to calculate the IC50 value (the concentration of an inhibitor where the response is reduced by half).

  • Counter-Screens: These are performed to identify compounds that interfere with the assay technology rather than the biological target (e.g., autofluorescent compounds).[17]

Illustrative Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway that could be targeted by the screened compounds, where inhibition of Kinase-X blocks downstream signaling events.

Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm Receptor Receptor Kinase_X Kinase-X Receptor->Kinase_X Activates Downstream_Protein Downstream Protein Kinase_X->Downstream_Protein Phosphorylates Cellular_Response Cellular Response Downstream_Protein->Cellular_Response Leads to Ligand Ligand Ligand->Receptor Activates Inhibitor Thiadiazole Derivative (Inhibitor) Inhibitor->Kinase_X Inhibits

Caption: Hypothetical Kinase-X Signaling Pathway.

Conclusion

The high-throughput screening of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid derivatives offers a promising avenue for the discovery of novel therapeutic agents. A meticulously planned and executed HTS campaign, grounded in robust assay development and validation, is paramount for success. The protocols and guidelines presented in this document provide a solid framework for researchers to embark on such screening endeavors, ultimately accelerating the identification of new drug candidates.

References

  • Macarron R, et al. High-Throughput Screening for the Discovery of Enzyme Inhibitors. ACS Publications; 2021. Available from: [Link]

  • Technology Networks. Assay Development for High-Throughput Screening: Best Practices. 2026. Available from: [Link]

  • BellBrook Labs. How Do You Validate an Assay for High-Throughput Screening?. 2026. Available from: [Link]

  • Charles River Laboratories. High-Throughput Screening (HTS) Services. Available from: [Link]

  • Nuvisan. HTS assay development. Available from: [Link]

  • Koplan, J. P., & Puska, P. (2020). High-Throughput Screening for the Discovery of Enzyme Inhibitors. PubMed. Available from: [Link]

  • Royal Society of Chemistry. High-throughput screening of enzyme inhibition using an inhibitor gradient generated in a microchannel. Lab on a Chip. Available from: [Link]

  • IntechOpen. Assay Validation in High Throughput Screening – from Concept to Application. 2015. Available from: [Link]

  • Oxford Academic. Comprehensive analysis of high-throughput screens with HiTSeekR. Nucleic Acids Research. 2016. Available from: [Link]

  • IntechOpen. Data Analysis Approaches in High Throughput Screening. 2013. Available from: [Link]

  • Aragen Life Sciences. What is High-Throughput Screening in Drug Discovery. 2024. Available from: [Link]

  • BellBrook Labs. High Throughput Screening Assays for Drug Discovery. 2025. Available from: [Link]

  • Slideshare. Data analysis approaches in high throughput screening. 2014. Available from: [Link]

  • Huang, R., et al. A Quantitative High-Throughput Screening Data Analysis Pipeline for Activity Profiling. PMC. Available from: [Link]

  • Al-Obaidi, A., et al. Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. PMC. Available from: [Link]

  • Al-Suhaimi, E. A., et al. In Silico Screening of 1,3,4-Thiadiazole Derivatives as Inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2). PMC. 2024. Available from: [Link]

  • Farmacia Journal. HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. Available from: [Link]

  • RJ Wave. Structure-Based Virtual Screening and Molecular Docking of Triazole and Thiadiazole Derivatives for Antimicrobial Potential. JOURNAL OF ADVANCE AND FUTURE RESEARCH. Available from: [Link]

  • Longdom Publishing. Anticancer Screening of Some 1,3,4-thiadiazole Derivatives. Journal of cancer science & research. Available from: [Link]

  • MDPI. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. 2025. Available from: [Link]

Sources

Method

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purification of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Abstract This application note provides a detailed and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purification of the novel β-amino acid, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propan...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a detailed and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purification of the novel β-amino acid, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. Due to the polar and zwitterionic nature of the target compound, this guide employs an ion-pairing strategy to achieve excellent retention and resolution on a standard C18 stationary phase. The protocols herein are designed for researchers, chemists, and drug development professionals, covering analytical method development, preparative scale-up, and considerations for potential chiral separation. The causality behind each experimental parameter is explained to empower users to adapt and troubleshoot the method effectively.

Introduction and Scientific Rationale

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is a synthetic β-amino acid incorporating a thiadiazole heterocycle. Such structures are of significant interest in medicinal chemistry and drug discovery due to the diverse biological activities associated with both β-amino acids and thiadiazole derivatives.[1][2] Achieving high purity of this compound is critical for subsequent applications, including biological assays, structural studies, and further synthetic modifications, as impurities can significantly impact experimental outcomes.

The primary challenge in purifying this molecule lies in its physicochemical properties. As an amino acid, it is highly polar and exists as a zwitterion at neutral pH, leading to poor retention on traditional reversed-phase (RP) columns.[3] This method overcomes this challenge by employing Reversed-Phase Ion-Pair Chromatography (RP-IPC).[4] By introducing an acidic ion-pairing agent, such as trifluoroacetic acid (TFA), into the mobile phase, the positively charged amine group of the analyte forms a neutral, more hydrophobic ion pair. This interaction enhances retention on the non-polar C18 stationary phase, allowing for effective separation from polar and non-polar impurities.[4][5]

The thiadiazole moiety provides a strong chromophore, enabling sensitive detection using UV-Vis spectroscopy, a common and robust detection method in HPLC.[6][7] This guide first establishes an analytical-scale method to optimize separation and then details the principles and calculations for scaling up to a preparative workflow for bulk purification.[8]

Experimental Workflow Overview

The purification strategy follows a logical progression from small-scale method development to large-scale purification and subsequent analysis. This ensures efficiency and minimizes the risk of sample loss.

Purification_Workflow cluster_prep Sample Preparation cluster_dev Method Development (Analytical) cluster_scale Purification (Preparative) cluster_post Post-Purification Crude Crude Synthetic Product Solubilize Solubilize in Mobile Phase A (or DMSO minimally) Crude->Solubilize Filter Filter (0.45 µm PTFE) Solubilize->Filter Analytical_HPLC Analytical HPLC Run (Gradient Optimization) Filter->Analytical_HPLC Small Injection Prep_HPLC Preparative HPLC Run Filter->Prep_HPLC Large Injection Purity_Check Assess Purity & Retention Time Analytical_HPLC->Purity_Check Scale_Up Scale-Up Calculation (Flow Rate, Injection Vol.) Purity_Check->Scale_Up Scale_Up->Prep_HPLC Fraction_Collection Collect Peak of Interest Prep_HPLC->Fraction_Collection Solvent_Removal Lyophilization / Evaporation Fraction_Collection->Solvent_Removal Final_QC Final Purity Analysis (Analytical HPLC, LC-MS) Solvent_Removal->Final_QC

Caption: Overall workflow for the purification of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid.

Materials and Methods

Equipment and Consumables
  • High-Performance Liquid Chromatography (HPLC) system with gradient capability, UV-Vis detector, and fraction collector.

  • Analytical Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Preparative Column: C18 reversed-phase column with matching stationary phase chemistry (e.g., 21.2 x 150 mm, 5 µm particle size).

  • Solvents: HPLC-grade water, HPLC-grade acetonitrile (ACN).

  • Reagents: Trifluoroacetic acid (TFA), HPLC grade.

  • Sample Solubilization: Dimethyl sulfoxide (DMSO), if necessary.

  • Syringe filters: 0.45 µm PTFE.

Mobile Phase Preparation
  • Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water. To prepare 1 L, add 1 mL of TFA to 999 mL of water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of ACN.

Rationale: Using the same modifier (TFA) in both mobile phases is crucial to maintain a stable baseline during the gradient elution and ensure consistent ion-pairing throughout the run.

Detailed Protocols

PART 1: Analytical Method Development

The initial goal is to develop a robust separation on an analytical scale. This allows for the optimization of the gradient to resolve the target compound from its impurities with minimal sample consumption.[8]

Step-by-Step Protocol:

  • System Equilibration: Purge the HPLC system and equilibrate the analytical C18 column with a mixture of 95% Mobile Phase A and 5% Mobile Phase B for at least 15 minutes or until a stable baseline is achieved.

  • Sample Preparation: Prepare a stock solution of the crude compound at approximately 1 mg/mL. If solubility in Mobile Phase A is poor, use a minimal amount of DMSO to dissolve the sample first, then dilute with Mobile Phase A. The final concentration of DMSO should be kept low to avoid solvent effects on the chromatography.

  • Injection: Inject 5-10 µL of the prepared sample onto the column.

  • Chromatographic Run: Run a scouting gradient to determine the approximate elution conditions.

    • Flow Rate: 1.0 mL/min.

    • Detection: Monitor at 220 nm and 254 nm. The thiadiazole ring is expected to have absorbance at ~250-280 nm, while 220 nm provides general detection for organic molecules.[7][9]

    • Gradient Program (Scouting):

      Time (min) % Mobile Phase B
      0.0 5
      20.0 95
      25.0 95
      25.1 5

      | 30.0 | 5 |

  • Optimization: Analyze the resulting chromatogram. Adjust the gradient to improve the resolution between the target peak and any closely eluting impurities. A shallower gradient around the elution point of the target compound will provide better separation. For example, if the compound elutes at 40% B over the 20-minute gradient, a new gradient could be 5-30% B over 5 minutes, followed by 30-50% B over 15 minutes.

PART 2: Preparative Scale-Up and Purification

Once an optimized analytical method is established, it can be scaled to a preparative column to purify larger quantities of the material.[8]

Step-by-Step Protocol:

  • Scale-Up Calculations: The flow rate and injection volume must be adjusted based on the column dimensions. The scaling factor (SF) is calculated based on the square of the ratio of the column internal diameters (ID):

    • SF = (IDprep / IDanalytical)²

    • Example: SF = (21.2 mm / 4.6 mm)² ≈ 21.2

    • New Flow Rate: Analytical Flow Rate × SF (e.g., 1.0 mL/min × 21.2 = 21.2 mL/min)

    • Max Injection Volume: Analytical Injection Volume × SF (e.g., 10 µL × 21.2 = 212 µL)

  • Loading Study (Optional but Recommended): To maximize throughput, perform a loading study by injecting increasing amounts of the sample until the resolution between the target peak and a critical impurity begins to degrade. This determines the maximum sample load the column can handle under the chosen conditions.

  • System Equilibration: Equilibrate the preparative C18 column with the starting mobile phase conditions at the new calculated flow rate until the baseline is stable.

  • Sample Preparation: Prepare a concentrated solution of the crude product in Mobile Phase A (or with minimal DMSO as before). Ensure the sample is fully dissolved and filtered.

  • Preparative Run: Inject the sample and run the scaled-up gradient. The gradient time remains the same as the optimized analytical method.

  • Fraction Collection: Set the fraction collector to collect the peak corresponding to the target compound based on its retention time from the analytical run. Collect in appropriately sized vessels.

  • Post-Purification Processing:

    • Combine the pure fractions.

    • Remove the acetonitrile and water, typically via rotary evaporation followed by lyophilization (freeze-drying) to obtain the purified compound as a solid TFA salt.

  • Purity Verification: Analyze a small amount of the final product using the analytical HPLC method to confirm its purity.

PART 3: Optional Chiral Separation

If the synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is not stereospecific, the purified product will be a racemic mixture. Separation of the enantiomers requires a specialized chiral stationary phase (CSP).

Rationale: Macrocyclic glycopeptide-based columns have demonstrated broad success in separating the enantiomers of underivatized β-amino acids.[10][11]

Recommended Approach:

  • Column Selection: A teicoplanin-based chiral column (e.g., Chirobiotic T) is a suitable starting point.[10]

  • Mobile Phase: Chiral separations are often sensitive to the mobile phase composition. A polar ionic mode or reversed-phase mode can be explored. A typical starting mobile phase could be a mixture of methanol or ethanol with a buffer like ammonium acetate or acetic acid.

  • Method Development: Screen different organic modifiers and buffer concentrations to optimize enantiomeric resolution (Rs). Temperature can also be a critical parameter to adjust for improving separation.[10][12]

  • Elution Order: The elution order (R before S or vice versa) would need to be determined using an enantiomerically pure standard, if available.

Summary of HPLC Parameters

ParameterAnalytical MethodPreparative Method
Column C18, 4.6 x 150 mm, 5 µmC18, 21.2 x 150 mm, 5 µm
Mobile Phase A 0.1% TFA in Water0.1% TFA in Water
Mobile Phase B 0.1% TFA in Acetonitrile0.1% TFA in Acetonitrile
Flow Rate 1.0 mL/min~21.2 mL/min (scaled)
Gradient Optimized based on scouting runSame gradient profile as analytical
Injection Volume 5–10 µLUp to 212 µL (or as per loading study)
Detection UV-Vis at 220 nm & 254 nmUV-Vis at 254 nm (less baseline drift)
Column Temp. AmbientAmbient

References

  • Ilisz, I., Aranyi, A., Pataj, Z., & Péter, A. (2009). High-performance liquid chromatographic chiral separation of beta2-homoamino acids. Chirality, 21(9), 839-848. Available at: [Link]

  • Agilent Technologies. (n.d.). Scaling Small Molecule Purification Methods for HPLC. Agilent. Available at: [Link]

  • HELIX Chromatography. (n.d.). Ultra-Fast HPLC Separation of Underivatized Amino Acids in Reversed-Phase and Cation-Exchange Modes. Available at: [Link]

  • Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Available at: [Link]

  • SUMICHIRAL. (n.d.). Chiral Columns for enantiomer separation by HPLC. Available at: [Link]

  • Welch, C. J., & Puhala, A. S. (2006). HPLC Chiral Optimization of a Unique β-Amino Acid and Its Ester. Chirality, 18(9), 748-752. Available at: [Link]

  • Wolfson Centre for Applied Structural Biology. (n.d.). Reversed Phase Chromatography; Principles and methods handbook. Available at: [Link]

  • Hah, S. S., et al. (2023). Amino acid analysis for peptide quantitation using reversed-phase liquid chromatography combined with multiple reaction monitoring mass spectrometry. Scientific Reports, 13(1), 11679. Available at: [Link]

  • Schmid, M. G., & Gübitz, G. (2002). Chiral separation of beta-methyl-amino acids by ligand exchange using capillary electrophoresis and HPLC. Journal of Pharmaceutical and Biomedical Analysis, 27(3-4), 599-605. Available at: [Link]

  • Bairwa, K., & Roy, A. (2023). Enhancing High-Throughput HPLC Methods for Small-Molecule Drug Discovery Using Superficially Porous Particle Technology. LCGC International. Available at: [Link]

  • Chaugule, V. S., et al. (2014). Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. Journal of Medicinal Chemistry, 57(15), 6546-6563. Available at: [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Columns. Available at: [Link]

  • Shimadzu. (n.d.). Analytical Methods for Amino Acids. Available at: [Link]

  • Kuruc, J. A., & Jee, A. J. (2018). Reverse-phase HPLC analysis and purification of small molecules. Methods in Molecular Biology, 1841, 237-243. Available at: [Link]

  • Al-Adilee, K. J., & Al-Jibouri, M. H. (2021). Titrimetric and Spectrophotometric Determination of Some Thiadiazole Derivatives by Using Amplification Reactions. Egyptian Journal of Chemistry, 64(2), 793-801. Available at: [Link]

  • Boudreau, M. W., et al. (2012). Synthesis and optimization of thiadiazole derivatives as a novel class of substrate competitive c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(10), 3491-3495. Available at: [Link]

  • CN103936691A. (2014). Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole. Google Patents.
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  • Al-Hamdani, A. A., et al. (2022). Antiureolytic activity of new water-soluble thiadiazole derivatives: Spectroscopic, DFT, and molecular docking studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 273, 120971. Available at: [Link]

  • Barbosa, G. A. D., & de Aguiar, A. P. (2019). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química, 11(3), 836-860. Available at: [Link]

  • ResearchGate. (n.d.). UV-Vis spectra of 3-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)benzo[d]isothiazole 1,1-dioxide (AL14). Available at: [Link]

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  • Staliński, K., et al. (2022). In Silico and RP HPLC Studies of Biologically Active 1,3,4-Thiadiazol-2-yl)-benzene-1,3-diols. Molecules, 27(19), 6543. Available at: [Link]

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Application

Application Notes and Protocols: Radiolabeling 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid for In Vivo Studies

Introduction The study of amino acid metabolism and transport in vivo provides a critical window into the physiological and pathological processes within living organisms. Altered amino acid transport is a hallmark of ma...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The study of amino acid metabolism and transport in vivo provides a critical window into the physiological and pathological processes within living organisms. Altered amino acid transport is a hallmark of many diseases, including cancer, neurological disorders, and inflammatory conditions.[1][2] Non-invasive imaging techniques, such as Positron Emission Tomography (PET) and Single Photon Emission Computed Tomography (SPECT), utilize radiolabeled molecules to visualize and quantify these biological processes.[3][4] 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is a non-natural amino acid analog containing a thiadiazole moiety.[5] The unique electronic properties of the thiadiazole ring may confer specific transport kinetics and metabolic fates, making its radiolabeled counterpart a potentially valuable research tool for in vivo studies.[5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the radiolabeling of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid with various isotopes for preclinical in vivo imaging and biodistribution studies. We will explore multiple radiolabeling strategies, detailing the rationale behind each approach, and provide step-by-step protocols for synthesis, quality control, and in vivo application.

Precursor Synthesis: (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

The synthesis of the precursor molecule is the foundational step for any radiolabeling campaign. A plausible and efficient method for the synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid can be adapted from established one-pot methodologies for similar β-amino acids. One such approach involves the reaction of thiosemicarbazide with a suitable carboxylic acid precursor.[5]

Synthetic Scheme Overview

cluster_0 Precursor Synthesis thiosemicarbazide Thiosemicarbazide intermediate Intermediate thiosemicarbazide->intermediate + Polyphosphate Ester succinaldehydic_acid Succinaldehydic acid succinaldehydic_acid->intermediate target_molecule (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid intermediate->target_molecule Cyclization & Purification

Caption: Synthetic route for the precursor molecule.

Protocol: Precursor Synthesis
  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), combine thiosemicarbazide and succinaldehydic acid in equimolar amounts in a suitable solvent such as chloroform.[5]

  • Catalyst Addition: Slowly add polyphosphate ester (PPE) to the reaction mixture. PPE acts as both a catalyst and a dehydrating agent.

  • Reaction Conditions: Heat the reaction mixture to a temperature below 85°C and stir for several hours.[5] Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Workup and Purification: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product using column chromatography on silica gel to yield the desired 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid.

  • Characterization: Confirm the identity and purity of the synthesized precursor using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Radiolabeling Strategies

The choice of radionuclide is dictated by the intended application, the desired imaging modality, and the half-life required for the biological process under investigation. Here, we present three distinct radiolabeling strategies for 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid: Carbon-11 for PET imaging, Fluorine-18 for PET imaging with a longer half-life, and Tritium for preclinical biodistribution and metabolism studies.

Strategy 1: Carbon-11 Labeling at the Carboxylic Acid Position

Carbon-11 is a positron emitter with a short half-life of 20.4 minutes, making it ideal for PET imaging studies that investigate rapid biological processes.[6] Labeling at the carboxylic acid position is a well-established method for amino acids and can be achieved through isotopic exchange with [¹¹C]CO₂.[6][7]

Rationale: This direct labeling approach minimizes structural modifications to the parent molecule, thereby preserving its biological activity. The short half-life of Carbon-11 allows for multiple PET scans in the same subject on the same day.[6]

  • [¹¹C]CO₂ Production: Produce [¹¹C]CO₂ via the ¹⁴N(p,α)¹¹C nuclear reaction in a medical cyclotron.[6]

  • Precursor Preparation: Dissolve the precursor, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, in a suitable solvent like dimethyl sulfoxide (DMSO). Add an aryl aldehyde catalyst (e.g., 4-anisaldehyde) and a base (e.g., Cs₂CO₃).[7]

  • Radiolabeling Reaction: Bubble the produced [¹¹C]CO₂ through the precursor solution at an elevated temperature (e.g., 70°C).[7]

  • Purification: Purify the resulting [¹¹C]3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid using semi-preparative HPLC.

  • Formulation: Formulate the purified product in a physiologically compatible solution (e.g., sterile saline with a small percentage of ethanol) for in vivo administration.

Strategy 2: Indirect Fluorine-18 Labeling via a Prosthetic Group

Fluorine-18 is a positron emitter with a longer half-life of 109.8 minutes, which is advantageous for studying biological processes that occur over a longer duration and for centralized production and distribution of the radiotracer.[1] A common strategy for labeling molecules that do not have a suitable position for direct fluorination is the use of a prosthetic group. Inspired by the successful labeling of a similar triazole-containing amino acid, we propose an indirect labeling method using a [¹⁸F]fluoroethyl azide "click" chemistry approach.[8][9] This requires modification of the precursor to introduce an alkyne group.

Rationale: The "click" chemistry approach is highly efficient and proceeds under mild reaction conditions, which is crucial for complex biomolecules.[8] The longer half-life of Fluorine-18 allows for more complex imaging protocols and distribution to facilities without an on-site cyclotron.[1]

  • Precursor Modification: Synthesize a modified precursor by attaching a terminal alkyne group to the amino acid. This can be achieved by reacting the amino group with a suitable alkyne-containing reagent.

  • [¹⁸F]Fluoroethyl Azide Synthesis: Prepare 2-[¹⁸F]fluoroethyl azide from a tosylate precursor and K[¹⁸F]F/Kryptofix 2.2.2/K₂CO₃.[9]

  • Radiolabeling Reaction (Click Chemistry): React the alkyne-modified precursor with 2-[¹⁸F]fluoroethyl azide in the presence of a copper(I) catalyst.[8]

  • Purification: Purify the resulting [¹⁸F]fluoroethyl-triazolyl-amino acid analog using semi-preparative HPLC.

  • Formulation: Formulate the purified product in a physiologically compatible solution for in vivo administration.

Strategy 3: Tritium Labeling via Hydrogen Isotope Exchange

Tritium (³H) is a beta-emitter with a long half-life of 12.3 years, making it unsuitable for in vivo imaging but highly valuable for in vitro and ex vivo studies, such as biodistribution, metabolism, and receptor binding assays.[10] Hydrogen isotope exchange (HIE) is a common method for tritiating organic molecules.[10][11]

Rationale: Tritium labeling allows for highly sensitive quantification of the compound in tissues and biological fluids.[10] The long half-life enables extended experimental timelines.

  • Reaction Setup: Dissolve the precursor in a suitable solvent and add a metal catalyst (e.g., a palladium-based catalyst).[12]

  • Tritiation: Introduce tritium gas (T₂) into the reaction vessel and stir the mixture under a positive pressure of T₂ for a defined period.

  • Deprotection and Purification: Remove the catalyst by filtration and labile tritium by repeated evaporation with a protic solvent (e.g., methanol or ethanol). Purify the tritiated product using HPLC.

  • Specific Activity Determination: Determine the specific activity of the final product using a liquid scintillation counter and by measuring the mass of the compound.

Quality Control of the Radiolabeled Product

Ensuring the quality of the radiopharmaceutical is paramount for the safety and validity of in vivo studies.[4][13] The following quality control tests should be performed on the final radiolabeled product before administration.

Parameter Specification Method Reference
Radionuclidic Purity > 99.5%Gamma Ray Spectroscopy[14]
Radiochemical Purity > 95%HPLC, TLC[15]
Chemical Purity Absence of precursor and other chemical impuritiesHPLC (with UV detection)[14]
pH 4.5 - 7.5pH meter or pH paper[15]
Sterility SterileMembrane Filtration[16]
Bacterial Endotoxins < 175 EU/V (for a standard human dose)Limulus Amebocyte Lysate (LAL) test[16]
Residual Solvents Within acceptable limits (e.g., < 410 ppm for Ethanol)Gas Chromatography (GC)[16]

In Vivo Studies: Protocol for Preclinical PET Imaging and Biodistribution

The following protocol outlines a general procedure for conducting in vivo PET imaging and ex vivo biodistribution studies in a rodent tumor model.

Experimental Workflow

cluster_1 In Vivo Experimental Workflow animal_model Tumor-Bearing Animal Model tracer_admin Radiotracer Administration (i.v.) animal_model->tracer_admin pet_imaging Dynamic/Static PET Imaging tracer_admin->pet_imaging biodistribution Ex Vivo Biodistribution pet_imaging->biodistribution At defined time points data_analysis Data Analysis pet_imaging->data_analysis biodistribution->data_analysis

Caption: Workflow for preclinical in vivo studies.

Protocol: In Vivo Evaluation
  • Animal Model: Utilize an appropriate animal model, such as mice or rats with subcutaneously or orthotopically implanted tumors. All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).[17]

  • Radiotracer Administration: Administer a known amount of the radiolabeled 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid intravenously (i.v.) via the tail vein.

  • PET/CT or PET/MR Imaging: At predetermined time points post-injection (e.g., 5, 15, 30, 60, and 120 minutes), acquire dynamic or static PET images. Co-registration with CT or MRI will provide anatomical reference.[3]

  • Image Analysis: Reconstruct and analyze the PET images to determine the uptake of the radiotracer in the tumor and other organs of interest. Express the uptake as a percentage of the injected dose per gram of tissue (%ID/g) or Standardized Uptake Value (SUV).[17]

  • Radioactivity Measurement: Weigh each tissue sample and measure the radioactivity using a gamma counter (for PET isotopes) or a liquid scintillation counter (for Tritium).

  • Data Analysis: Calculate the %ID/g for each tissue. This data will provide a quantitative measure of the radiotracer's distribution and clearance.[17]

Conclusion

The ability to radiolabel 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid opens up new avenues for investigating amino acid transport and metabolism in vivo. The choice of isotope and labeling strategy should be carefully considered based on the specific research question. The protocols outlined in these application notes provide a robust framework for the synthesis, quality control, and in vivo evaluation of this novel radiotracer. Rigorous adherence to these methodologies will ensure the generation of high-quality, reproducible data, ultimately advancing our understanding of disease and aiding in the development of new diagnostic and therapeutic agents.

References

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  • Feng, Y., et al. (2024). Carbon isotopic labelling of carboxylic acids enabled by organic photoredox-catalysed cyanation.
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  • Radiology Key. (2017, October 13). Quality Control of PET Radiopharmaceuticals. Retrieved from [Link]

  • Zhu, H., et al. (2018). Carbon-11 and Fluorine-18 Labeled Amino Acid Tracers for Positron Emission Tomography Imaging of Tumors. Frontiers in Chemistry, 6, 16.
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  • TRACER. (n.d.). How to design your first-in-human study: patient and tracer selection. Retrieved from [Link]

  • Slideshare. (2015, June 29). QC of PET Radiopharmaceuticals. Retrieved from [Link]

  • Hembree, W. C., et al. (1975). Tritium labeling of amino acids in polypeptide hormones. Methods in Enzymology, 37(Pt B), 305-310.
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  • Nucleus RadioPharma. (2024, November 18). Meeting the unique demands of radiopharmaceutical quality control. Retrieved from [Link]

  • Abdel-Atti, D., et al. (2021). Novel Tracers and Radionuclides in PET Imaging. PET Clinics, 16(4), 543-556.
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  • Carlin, S., et al. (2022). A Guide to Ex Vivo Biodistribution Studies with Radiotracers in Rodent Models. ResearchGate. Retrieved from [Link]

  • Gali, V. R., et al. (2022). Synthetic methodologies and PET imaging applications of fluorine-18 radiotracers: a patent review.
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  • McConathy, J., et al. (2003). Synthesis, Radiolabeling and Biological Evaluation of (R)- and (S)-2-Amino-3-[18F]Fluoro-2-Methylpropanoic Acid (FAMP) and (R)- and (S)-3-[18F]Fluoro-2-Methyl-2-N-(Methylamino)propanoic Acid (NMeFAMP) as Potential PET Radioligands for Imaging Brain Tumors. Journal of Medicinal Chemistry, 46(14), 2243-2253.
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  • McConathy, J., et al. (2010). Click synthesis and biologic evaluation of (R)- and (S)-2-amino-3-[1-(2-[18F]fluoroethyl)-1H-[6][7][18]triazol-4-yl]propanoic acid for brain tumor imaging with positron emission tomography. Molecular Imaging, 9(6), 329-342.

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Method

Application Note: 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid as a Bioorthogonal Handle for Metabolic Labeling and Imaging of Nascent Proteins

Abstract This document outlines the application of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, herein referred to as Thia-β-Ala, as a novel molecular probe for the study of protein synthesis and localization. As a n...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document outlines the application of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, herein referred to as Thia-β-Ala, as a novel molecular probe for the study of protein synthesis and localization. As a non-canonical amino acid, Thia-β-Ala can be metabolically incorporated into nascent polypeptide chains. The integrated 1,2,3-thiadiazole moiety serves as a versatile and bioorthogonal chemical handle. This note provides detailed protocols for the metabolic labeling of proteins in cultured mammalian cells with Thia-β-Ala, followed by subsequent bioorthogonal ligation to fluorescent reporters via an inverse-electron-demand Diels-Alder (IEDDA) reaction for visualization by fluorescence microscopy.

Principle of Application

The selective labeling of proteins within their native cellular environment is a powerful tool for understanding complex biological processes.[1] Traditional methods using fluorescent proteins (e.g., GFP) can be limited by the size of the fluorescent tag and its photophysical properties.[1][2] An alternative and increasingly adopted strategy involves the metabolic incorporation of unnatural amino acids (UAAs) that contain a small, bioorthogonal reactive group.[3][4][] This two-step approach decouples the labeling from the visualization, offering greater flexibility in probe choice and minimizing perturbation to the target protein.[1]

Thia-β-Ala is a structural analog of natural amino acids and is recognized by the cellular translational machinery, allowing its incorporation into newly synthesized proteins.[3][6] The core of this application lies in the 1,2,3-thiadiazole ring, which, while relatively inert within the cellular milieu, can participate in highly specific and rapid bioorthogonal reactions with strained dienophiles, such as tetrazine derivatives.[7] This specific reaction, known as the inverse-electron-demand Diels-Alder (IEDDA) ligation, is one of the fastest bioorthogonal reactions developed to date and proceeds efficiently under physiological conditions without the need for a catalyst.[7][8]

The workflow involves two key stages:

  • Metabolic Labeling: Cells are cultured in a medium where a natural amino acid is replaced with Thia-β-Ala. During active protein synthesis, Thia-β-Ala is incorporated into the proteome.[3][9]

  • Bioorthogonal Ligation & Visualization: After labeling, cells are fixed and permeabilized. A fluorescently-tagged tetrazine probe is then introduced, which specifically and covalently "clicks" onto the thiadiazole handle of the incorporated Thia-β-Ala.[8][10] This results in the fluorescent tagging of the newly synthesized proteins, which can then be visualized using standard microscopy techniques.

Proposed Bioorthogonal Ligation Pathway

G cluster_0 Cellular Environment cluster_1 Post-Fixation Labeling Protein Nascent Protein Labeled_Protein Protein with Thiadiazole Handle Thia_Ala Thia-β-Ala Incorporation (Metabolic Labeling) Thia_Ala->Protein Ribosomal Translation Tetrazine_Fluorophore Tetrazine-Fluorophore (e.g., TCO-Dye) Fluorescent_Protein Fluorescently Labeled Protein Labeled_Protein->Fluorescent_Protein IEDDA 'Click' Reaction (Bioorthogonal Ligation) Tetrazine_Fluorophore->Fluorescent_Protein Microscopy Fluorescence Microscopy (Visualization) Fluorescent_Protein->Microscopy

Caption: Workflow for protein labeling using Thia-β-Ala.

Materials and Reagents

Reagents
  • 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (Thia-β-Ala)

  • Mammalian cell line (e.g., HeLa, HEK293T, A549)

  • Complete cell culture medium (e.g., DMEM, MEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Amino acid-deficient medium (e.g., Methionine-free DMEM)

  • L-Methionine

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Paraformaldehyde (PFA), 4% in PBS

  • Triton X-100 or Saponin for permeabilization

  • Bovine Serum Albumin (BSA)

  • Tetrazine-conjugated fluorophore (e.g., Tetrazine-AF488, Tetrazine-Cy5)

  • DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstain

  • Antifade mounting medium

Equipment
  • Sterile cell culture hood

  • CO₂ incubator, 37°C

  • Inverted fluorescence microscope with appropriate filter sets

  • Cell culture plates or chamber slides

  • Standard laboratory glassware and plasticware

Detailed Protocols

Protocol 1: Metabolic Labeling of Cultured Cells with Thia-β-Ala

This protocol describes the metabolic incorporation of Thia-β-Ala into newly synthesized proteins in cultured mammalian cells. To maximize incorporation, cells are first starved of a natural amino acid (e.g., methionine) before incubation with the probe.[3][9]

  • Cell Seeding: Seed cells onto glass-bottom dishes or chamber slides at a density that will result in 60-70% confluency on the day of the experiment. Culture overnight in complete medium at 37°C in a 5% CO₂ incubator.

  • Amino Acid Starvation (Depletion):

    • Aspirate the complete medium from the cells.

    • Wash the cells twice with pre-warmed sterile PBS.

    • Add pre-warmed amino acid-deficient medium (e.g., Met-free DMEM) supplemented with dialyzed FBS.

    • Incubate for 30-60 minutes at 37°C to deplete intracellular pools of the corresponding natural amino acid.[3]

  • Labeling with Thia-β-Ala:

    • Prepare the labeling medium by supplementing the amino acid-deficient medium with Thia-β-Ala. The optimal concentration should be determined empirically but a starting range is provided in Table 1.

    • Aspirate the starvation medium and add the prepared labeling medium to the cells.

    • Incubate for 1-4 hours at 37°C. The incubation time will depend on the rate of protein synthesis in the chosen cell line.

  • Control Groups: It is essential to include proper controls:

    • No-Label Control: Cells subjected to the same starvation and incubation but without the addition of Thia-β-Ala.

    • Competition Control: Cells incubated in labeling medium containing both Thia-β-Ala and an excess of the corresponding natural amino acid (e.g., L-Methionine). This will confirm that incorporation is specific to the protein synthesis machinery.

Reagent Starting Concentration Concentration Range Purpose
Thia-β-Ala100 µM25 - 500 µMMetabolic Label
L-Methionine (for competition)2 mM1 - 5 mMSpecificity Control
Tetrazine-Fluorophore5 µM1 - 20 µMBioorthogonal Reporter

Table 1: Recommended Reagent Concentrations for Optimization.

Protocol 2: Cell Fixation, Permeabilization, and Bioorthogonal Ligation

This protocol details the "click" reaction to attach a fluorescent reporter to the incorporated Thia-β-Ala.

  • Washing:

    • Aspirate the labeling medium.

    • Gently wash the cells three times with pre-warmed PBS to remove any unincorporated Thia-β-Ala.

  • Fixation:

    • Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room temperature.

    • Aspirate the PFA and wash the cells three times with PBS.

  • Permeabilization:

    • Permeabilize the cells by adding 0.25% Triton X-100 in PBS for 10 minutes at room temperature.

    • Aspirate the permeabilization buffer and wash three times with PBS.

  • Blocking:

    • Block non-specific binding by incubating the cells in a blocking buffer (e.g., 3% BSA in PBS) for 30 minutes at room temperature.

  • Bioorthogonal Ligation ("Click" Reaction):

    • Prepare the click-labeling solution by diluting the tetrazine-fluorophore stock solution in blocking buffer to the desired final concentration (e.g., 5 µM).

    • Aspirate the blocking buffer and add the click-labeling solution to the cells.

    • Incubate for 1 hour at room temperature, protected from light.

  • Final Washes and Counterstaining:

    • Aspirate the click-labeling solution and wash the cells three times with PBS.

    • If desired, counterstain the nuclei by incubating with DAPI (e.g., 300 nM in PBS) for 5 minutes.

    • Wash twice more with PBS.

  • Mounting and Imaging:

    • Add a drop of antifade mounting medium to the cells.

    • Coverslip the slide and seal.

    • Image the cells using a fluorescence microscope with appropriate filter sets for the chosen fluorophore and DAPI.

Experimental Workflow Diagram

G Start 1. Seed Cells (60-70% Confluency) Starve 2. Amino Acid Starvation (30-60 min) Start->Starve Label 3. Add Thia-β-Ala (1-4 hours) Starve->Label Wash1 4. Wash (3x PBS) Label->Wash1 Fix 5. Fix (4% PFA, 15 min) Wash1->Fix Perm 6. Permeabilize (0.25% Triton X-100, 10 min) Fix->Perm Block 7. Block (3% BSA, 30 min) Perm->Block Click 8. 'Click' Reaction (Tetrazine-Dye, 1 hr) Block->Click Wash2 9. Final Washes & DAPI Stain Click->Wash2 Image 10. Mount & Image Wash2->Image

Caption: Step-by-step experimental protocol workflow.

Expected Results and Troubleshooting

  • Expected Results: Cells incubated with Thia-β-Ala and the tetrazine-fluorophore should exhibit fluorescence localized to cellular compartments with active protein synthesis, such as the cytoplasm and nucleoli. The fluorescence intensity should be significantly higher than in the no-label and competition control groups.

  • High Background: If high background fluorescence is observed, increase the number of wash steps after the click reaction. Consider reducing the concentration of the tetrazine-fluorophore or increasing the BSA concentration in the blocking buffer.

  • No/Weak Signal: If the signal is weak, try increasing the incubation time with Thia-β-Ala to allow for more incorporation. Alternatively, increase the concentration of the probe. Ensure that the amino acid starvation step is effective. Confirm the viability of the cells, as active metabolism is required for incorporation.

  • Cell Toxicity: If cell morphology is altered or significant cell death occurs, reduce the concentration of Thia-β-Ala or the duration of the labeling incubation.

Conclusion

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (Thia-β-Ala) is a promising molecular probe for the bioorthogonal labeling of nascent proteins. Its small size minimizes potential steric hindrance, and the use of the rapid and highly specific IEDDA ligation allows for efficient and clean fluorescent labeling. This system provides a powerful and flexible method for researchers in cell biology and drug development to visualize protein synthesis, localization, and dynamics in fixed cells.

References

  • Dunsing, V., D’Souza, K., & Niekamp, S. (2021). Using unnatural amino acids to selectively label proteins for cellular imaging: a cell biologist viewpoint. FEBS Letters, 595(15), 1937-1954. Available at: [Link][1][2]

  • Dieterich, D. C., Link, A. J., Graumann, J., Tirrell, D. A., & Schuman, E. M. (2006). Selective identification of newly synthesized proteins in mammalian cells using bioorthogonal noncanonical amino acid tagging (BONCAT). Proceedings of the National Academy of Sciences, 103(25), 9482-9487. Available at: [Link]

  • Diehl, C., Schlichthaerle, T., Wirth, T., & Schuman, E. M. (2012). Metabolic Labeling with Noncanonical Amino Acids and Visualization by Chemoselective Fluorescent Tagging. Current Protocols in Cell Biology, Chapter 7, Unit 7.11. Available at: [Link][3][9]

  • Saal, F., Glogger, M., & Wiltschi, B. (2020). The Benefits of Unnatural Amino Acid Incorporation as Protein Labels for Single Molecule Localization Microscopy. Frontiers in Chemistry, 8, 553. Available at: [Link][4]

  • Profacgen. (n.d.). Incorporation of Unnatural Amino Acids. Retrieved April 2, 2026, from Profacgen. Available at: [Link][6]

  • Uprety, R., & Liang, Y. (2016). Nitrilase-Activatable Noncanonical Amino Acid Precursors for Cell-Selective Metabolic Labeling of Proteomes. ACS Chemical Biology, 11(12), 3273-3277. Available at: [Link][11]

  • Shieh, P., & Bertozzi, C. R. (2014). Azide-based bioorthogonal chemistry: Reactions and its advances in cellular and biomolecular imaging. Chemical Society Reviews, 43(5), 1434-1442. Available at: [Link][10]

  • Scinto, S. L., Gesam, J., & Devaraj, N. K. (2021). Bioorthogonal chemistry. Nature Reviews Methods Primers, 1(1), 32. Available at: [Link][8]

  • Wu, H., & Devaraj, N. K. (2018). Tetrazine Bioorthogonal Chemistry for In Vivo Imaging and Other Applications. Accounts of Chemical Research, 51(5), 1074-1082. Available at: [Link][7]

Sources

Application

Experimental protocol for assessing antimicrobial activity of thiadiazole compounds

Application Note & Protocol Topic: Experimental Protocol for Assessing the Antimicrobial Activity of Thiadiazole Compounds Audience: Researchers, scientists, and drug development professionals. Introduction: The Therapeu...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Topic: Experimental Protocol for Assessing the Antimicrobial Activity of Thiadiazole Compounds Audience: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of the Thiadiazole Scaffold

The rise of antimicrobial resistance presents a formidable challenge to global health, necessitating the urgent discovery and development of novel therapeutic agents.[1][2] In this landscape, heterocyclic compounds have emerged as a cornerstone of medicinal chemistry, with the thiadiazole nucleus being of particular interest.[3][4][5] Thiadiazoles are five-membered heterocyclic rings containing sulfur and nitrogen atoms, a structure that imparts a unique combination of physicochemical properties conducive to pharmacological activity.[1][6][7]

Derivatives of the 1,3,4-thiadiazole scaffold, in particular, have demonstrated a broad spectrum of biological activities, including potent antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[4][5][8] Their antimicrobial efficacy is often attributed to the presence of a toxophoric N-C-S moiety and their ability to interact with key biological targets through hydrogen bonding and metal ion coordination.[6] Furthermore, many thiadiazole derivatives exhibit favorable pharmacokinetic profiles, such as metabolic stability and balanced lipophilicity, which enhance their bioavailability and potential as drug candidates.[6][7]

This application note provides a comprehensive, field-proven guide for researchers to reliably assess the antimicrobial activity of novel thiadiazole compounds. The protocols herein are structured as a self-validating system, integrating established methodologies with the scientific rationale behind each critical step, ensuring data integrity and reproducibility.

Scientific Rationale: Mechanism of Action and Experimental Design

The antimicrobial potential of thiadiazole compounds is not serendipitous; it is rooted in their chemical architecture. The core mechanism is often linked to their ability to modulate or inhibit essential microbial enzymes and disrupt critical biochemical pathways.[6][7] For instance, some derivatives have been shown to interfere with ergosterol biosynthesis in fungi, a pathway absent in humans, providing a selective target.[9] In bacteria, potential targets include enzymes involved in cell wall synthesis, DNA replication, or protein synthesis. The ability of the thiadiazole ring to act as a bioisostere for other functional groups allows it to bind to active sites of microbial proteins, disrupting their function.

This mechanistic basis informs our experimental approach. A tiered screening strategy is employed to efficiently identify and characterize the antimicrobial profile of new chemical entities. This workflow begins with a qualitative assessment to rapidly screen for any activity, followed by quantitative assays to determine the potency and the nature of the antimicrobial effect (bacteriostatic vs. bactericidal).

G cluster_0 Overall Experimental Workflow A Synthesis & Purification of Thiadiazole Compounds B Qualitative Screening (Agar Diffusion Assay) A->B Initial Screen C Quantitative Analysis (MIC Determination) B->C Active Compounds D Bactericidal/Bacteriostatic Determination (MBC Assay) C->D Potent Compounds E Data Analysis & Reporting D->E Final Characterization

Caption: High-level workflow for antimicrobial assessment.

Part 1: Foundational Preparations

Reproducible and reliable results are contingent upon meticulous preparation. Inconsistencies in inoculum preparation are a primary source of error in susceptibility testing.[10]

Preparation of Microbial Cultures and Media

Standardization is paramount. The Clinical and Laboratory Standards Institute (CLSI) recommends Mueller-Hinton Broth (MHB) and Mueller-Hinton Agar (MHA) for routine susceptibility testing of non-fastidious bacteria due to their batch-to-batch reproducibility and minimal inhibition of common antimicrobials.[11][12]

  • Bacterial Strains: Employ a panel of clinically relevant, quality-controlled strains, including Gram-positive (e.g., Staphylococcus aureus ATCC 25923, Bacillus subtilis ATCC 6633) and Gram-negative (Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853) bacteria.[13][14]

  • Media: Prepare MHA and MHB according to the manufacturer's instructions. Sterilize by autoclaving at 121°C for 15-20 minutes.[13]

Inoculum Standardization: The 0.5 McFarland Standard

The density of the bacterial inoculum must be rigorously controlled to ensure inter-assay comparability.[15] The standard method involves adjusting the turbidity of a bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[10][12]

Protocol Steps:

  • Using a sterile loop, pick 3-5 well-isolated colonies from an 18-24 hour MHA plate.

  • Transfer the colonies into a tube containing 4-5 mL of sterile MHB or saline.[12]

  • Incubate at 35-37°C until the turbidity reaches or exceeds that of the 0.5 McFarland standard (typically 2-6 hours).[12][16]

  • Adjust the turbidity by adding sterile broth or saline until it visually matches the 0.5 McFarland standard. This is best done by comparing the inoculum tube and the standard against a white card with contrasting black lines.[10][12] This standardized suspension is now ready for use in the subsequent assays.

Preparation of Thiadiazole Compound Stock Solutions
  • Dissolve the thiadiazole compounds in a suitable solvent, typically dimethyl sulfoxide (DMSO), to create a high-concentration stock solution (e.g., 10 mg/mL).[17]

  • Ensure the final concentration of the solvent in the assay medium is non-toxic to the test microorganisms (typically ≤1% v/v). A solvent-only control must always be included.

Part 2: Qualitative Screening - Agar Diffusion Assays

The initial step is a qualitative screen to identify compounds with any detectable antimicrobial activity. The agar disk diffusion (Kirby-Bauer) or well diffusion methods are rapid, cost-effective, and visually intuitive.[17][18]

Causality: This method operates on the principle of diffusion. The compound migrates from a point source (disk or well) into the agar, creating a concentration gradient.[11][19] If the compound is active, it will inhibit microbial growth, resulting in a clear "zone of inhibition" (ZOI) around the source. The diameter of this zone provides a qualitative measure of the compound's potency and the organism's susceptibility.[15][20]

G cluster_1 Agar Diffusion Protocol A Prepare Standardized Inoculum (0.5 McFarland) B Inoculate MHA Plate for Confluent Lawn A->B C Aseptically Place Disks or Create Wells B->C D Apply Thiadiazole Solution & Controls to Disks/Wells C->D E Incubate at 35-37°C for 18-24 hours D->E F Measure Zone of Inhibition (mm) E->F

Caption: Step-by-step workflow for the agar diffusion assay.

Detailed Protocol: Agar Well Diffusion
  • Inoculation: Dip a sterile cotton swab into the standardized inoculum (prepared in section 1.2). Remove excess fluid by pressing the swab against the inside of the tube. Streak the swab evenly across the entire surface of an MHA plate in three directions, rotating the plate approximately 60 degrees each time to ensure a uniform bacterial lawn.[20]

  • Well Preparation: Allow the plate to dry for 5-10 minutes. Use a sterile cork borer (6 mm diameter) or pipette tip to create uniform wells in the agar.[17]

  • Compound Application: Carefully pipette a fixed volume (e.g., 50-100 µL) of the thiadiazole test solution into a designated well.[17]

  • Controls: On the same plate, apply a positive control (e.g., Ciprofloxacin, 5 µ g/disk ) and a negative control (the solvent, e.g., DMSO) to separate wells. These controls are essential to validate the assay's sensitivity and ensure the solvent has no inhibitory effect.[13][17]

  • Incubation: Let the plates stand for at least 30 minutes to allow for initial diffusion. Invert the plates and incubate at 35 ± 2°C for 18-24 hours.[15]

  • Measurement: After incubation, measure the diameter of the clear zone of inhibition around each well in millimeters (mm).

Part 3: Quantitative Analysis - Minimum Inhibitory Concentration (MIC)

Compounds demonstrating activity in the diffusion assay must be evaluated quantitatively. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that completely inhibits visible growth of a microorganism under defined conditions.[21][22]

Causality: This assay exposes a standardized bacterial inoculum to a range of serially diluted concentrations of the test compound in a liquid growth medium. By identifying the lowest concentration where no turbidity (growth) is observed, we can precisely quantify the compound's potency.

G cluster_2 96-Well Plate Setup for MIC plate Well 1 Well 2 Well 3 ... Well 11 Well 12 conc Compound Conc: 256 µg/mL -> 0.5 µg/mL conc->plate:f0 growth_ctrl Growth Control (No Compound) growth_ctrl->plate:f10 sterility_ctrl Sterility Control (No Bacteria) sterility_ctrl->plate:f11

Caption: Typical 96-well plate layout for MIC determination.

Detailed Protocol: Broth Microdilution
  • Plate Preparation: Using a sterile 96-well U-bottom microtiter plate, add 100 µL of sterile MHB to wells 2 through 12 in a designated row.[23][24]

  • Compound Dilution: Add 200 µL of the highest concentration of the thiadiazole compound (prepared in MHB at 2x the final desired starting concentration) to well 1.

  • Serial Dilution: Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down. Continue this process from well 2 to well 10. Discard 100 µL from well 10.[24] This creates a gradient of concentrations.

  • Controls: Well 11 serves as the growth control (contains MHB and bacteria but no compound). Well 12 serves as the sterility control (contains MHB only).

  • Inoculation: Dilute the standardized 0.5 McFarland inoculum from section 1.2 with MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.[10][24] Add 100 µL of this final inoculum to wells 1 through 11. The final volume in these wells will be 200 µL.

  • Incubation: Cover the plate and incubate at 35 ± 2°C for 16-20 hours in an ambient air incubator.[24][25]

  • Reading the MIC: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the first clear well).[21][25]

Part 4: Bactericidal vs. Bacteriostatic Activity - Minimum Bactericidal Concentration (MBC)

The MIC value reveals the concentration needed to inhibit growth but does not distinguish between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity. The Minimum Bactericidal Concentration (MBC) assay determines the lowest concentration required to kill ≥99.9% of the initial bacterial inoculum.[21][24][26]

Causality: By subculturing the contents of the clear wells from the MIC assay onto drug-free agar, we can determine if the bacteria were merely inhibited or were killed. If bacteria regrow on the drug-free medium, the effect was bacteriostatic; if they do not, the effect was bactericidal at that concentration.

G cluster_3 MBC Determination from MIC Plate A Identify MIC and Clear Wells from Microdilution Plate B Aseptically Transfer Aliquot (10-100 µL) from each Clear Well A->B C Spread Aliquot onto Drug-Free MHA Plate B->C D Incubate at 35-37°C for 24-48 hours C->D E Identify Lowest Concentration with No Growth (≥99.9% kill) D->E

Caption: Protocol for determining the Minimum Bactericidal Concentration.

Detailed Protocol: MBC Determination
  • Selection: Following the MIC reading, select the wells corresponding to the MIC value and at least two more concentrated dilutions (the clear wells).[21][26]

  • Subculturing: Under aseptic conditions, pipette a small volume (e.g., 10 µL) from each selected well.[26][27]

  • Plating: Spot or spread the aliquot onto a properly labeled drug-free MHA plate.[28]

  • Incubation: Incubate the MHA plates at 35 ± 2°C for 24-48 hours.[24]

  • Reading the MBC: After incubation, count the number of colonies on each spot. The MBC is the lowest concentration that produces a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[24] Practically, this is often the concentration that results in no visible colony growth.[28]

Data Presentation and Interpretation

Quantitative data should be organized systematically for clear comparison and analysis.

Table 1: Sample Data Summary for Thiadiazole Compounds

Compound IDTest OrganismZone of Inhibition (mm)MIC (µg/mL)MBC (µg/mL)Interpretation
Thiadiazole-A S. aureus22816Bactericidal
Thiadiazole-A E. coli1532>128Bacteriostatic
Thiadiazole-B S. aureus106464Bactericidal
Thiadiazole-B E. coli0>128>128Inactive
Ciprofloxacin S. aureus2512Bactericidal
Ciprofloxacin E. coli300.51Bactericidal

Interpretation Guide:

  • Bactericidal: The MBC is no more than four times the MIC (MBC/MIC ≤ 4).

  • Bacteriostatic: The MBC is more than four times the MIC (MBC/MIC > 4).

  • Inactive: No significant zone of inhibition and/or a very high MIC value.

References

  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - MDPI. (2025). MDPI. [Link]

  • Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Synthesis and antimicrobial evaluation of thiadiazole derivatives - Der Pharma Chemica. (n.d.). Der Pharma Chemica. [Link]

  • Synthesis and antimicrobial activity of new 1,2,4-triazole and 1,3,4-thiadiazole derivatives. (2008). European Journal of Medicinal Chemistry. [Link]

  • How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test - Hardy Diagnostics. (2024). Hardy Diagnostics. [Link]

  • Determination of antimicrobial resistance by disk diffusion - FWD AMR-RefLabCap. (2022). Technical University of Denmark. [Link]

  • Kirby-Bauer Disk Diffusion Susceptibility Test Protocol - American Society for Microbiology. (2009). American Society for Microbiology. [Link]

  • 4.3.2. Minimum Bactericidal Concentration (MBC) Determination - Bio-protocol. (n.d.). Bio-protocol. [Link]

  • Lab Six :. - Minimum Bacteriocidal Concentration (MBC). (2021). University of Technology, Iraq. [Link]

  • Antimicrobial activity of 1, 3, 4-thiadiazole derivatives: a recent review. (2018). Journal of Drug Delivery and Therapeutics. [Link]

  • Disk diffusion test - GARDP Revive. (n.d.). GARDP. [Link]

  • 3.3.2. Minimum Bactericidal Concentration (MBC) - Bio-protocol. (n.d.). Bio-protocol. [Link]

  • LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). World Organisation for Animal Health. [Link]

  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PubMed. (2025). National Center for Biotechnology Information. [Link]

  • a review on thiadiazole-derived compounds: design, synthesis, and antimicrobial potential - pharmedicopublishers.com. (2025). Pharmedico Publishers. [Link]

  • Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold - KoreaScience. (2021). KoreaScience. [Link]

  • MIC Determination By Microtitre Broth Dilution Method - Hancock Lab. (n.d.). University of British Columbia. [Link]

  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method - Protocols.io. (2023). Protocols.io. [Link]

  • Laboratory Methods and Strategies for Antimicrobial Susceptibility Testing. (2016). Delve Publishing. [Link]

  • Minimum Inhibitory (MIC) and Minimum Bactericidal Concentration (MBC) Testing Services - Creative Diagnostics. (n.d.). Creative Diagnostics. [Link]

  • A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria. (2025). Journal of Visualized Experiments. [Link]

  • Inoculum standardization in antimicrobial susceptibility testing - ASM Journals. (1982). American Society for Microbiology. [Link]

  • Sarcouncil Journal of Plant and Agronomy Review Article on Thiadiazole Derivatives and Its Biological Activity. (2025). SAR Council. [Link]

  • M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. (2020). Clinical and Laboratory Standards Institute. [Link]

  • Full article: Synthesis and Antimicrobial Evaluation of Novel Triazole, Tetrazole, and Spiropyrimidine-Thiadiazole Derivatives - Taylor & Francis. (2019). Taylor & Francis Online. [Link]

  • 3.9.1. Broth Microdilution Method to Determine the Minimum Inhibitory Concentration (MIC). (n.d.). Bio-protocol. [Link]

  • Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed. (2008). National Center for Biotechnology Information. [Link]

  • Inoculum standardization in antimicrobial susceptibility testing: evaluation of overnight agar cultures and the Rapid Inoculum Standardization System - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). Food and Agriculture Organization of the United Nations. [Link]

  • Antimicrobial Susceptibility Testing - DAFF. (2014). Department of Agriculture, Fisheries and Forestry (Australia). [Link]

  • Overview of Changes to the Clinical and Laboratory Standards Institute Performance Standards for Antimicrobial Susceptibility Testing, M100, 31st Edition - ASM Journals. (2021). American Society for Microbiology. [Link]

  • Antimicrobial Susceptibility Testing | Area of Focus - CLSI. (n.d.). Clinical and Laboratory Standards Institute. [Link]

  • M100 | Performance Standards for Antimicrobial Susceptibility Testing - CLSI. (n.d.). Clinical and Laboratory Standards Institute. [Link]

  • Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety | Journal of Agricultural and Food Chemistry. (2021). ACS Publications. [Link]

  • CLSI M100™. (n.d.). Clinical and Laboratory Standards Institute. [Link]

  • 1,3,4-Thiadiazole Derivatives as an Antimicrobial - Semantic Scholar. (2021). Semantic Scholar. [Link]

  • Synthesis and antimicrobial activity of new 1,2,4-triazole and 1,3,4-thiadiazole derivatives. (2008). Scielo. [Link]

  • Thiadiazole and Thiazole Derivatives as Potential Antimicrobial Agents - PubMed. (n.d.). National Center for Biotechnology Information. [Link]

  • Antimicrobial activity, minimum inhibitory concentration and cytotoxicity of thiadiazol compound - Romanian Journal of Infectious Diseases. (2024). Romanian Journal of Infectious Diseases. [Link]

  • (PDF) Antimicrobial activity, minimum inhibitory concentration and cytotoxicity of thiadiazol compound - ResearchGate. (2026). ResearchGate. [Link]

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Method

Techniques for scaling up the synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Application Note: Scalable Synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid Executive Summary β -amino acids bearing heterocyclic pharmacophores, such as the 1,2,3-thiadiazole ring, are highly valued in pepti...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Scalable Synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid

Executive Summary

β -amino acids bearing heterocyclic pharmacophores, such as the 1,2,3-thiadiazole ring, are highly valued in peptidomimetic drug design due to their ability to enhance metabolic stability and target selectivity[1]. However, scaling up the synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid presents unique challenges, including the management of highly exothermic ring-forming cascades and the controlled evolution of toxic gases. This application note details a robust, two-stage synthetic architecture designed for kilo-lab scalability: a Hurd-Mori cyclization to construct the thiadiazole core, followed by a modified Rodionov condensation to install the β -amino acid moiety.

Mechanistic Rationale & Synthetic Strategy

To ensure a scalable and atom-economical process, we bypass multistep prefunctionalization in favor of a convergent two-step sequence.

Stage 1: The Hurd-Mori Cyclization The 1,2,3-thiadiazole core is synthesized via the Hurd-Mori reaction[2]. By treating pyruvaldehyde dimethyl acetal tosylhydrazone with thionyl chloride ( SOCl2​ ), a [4+1] cycloaddition occurs[3]. Causality dictates the choice of SOCl2​ : it acts simultaneously as the dehydrating agent and the sole sulfur donor. The reaction proceeds through a transient chlorosulfinyl intermediate. Strict thermal control (0 °C during addition) is required to prevent the premature thermal degradation of this intermediate, which would otherwise result in tar formation and poor yields[4]. Subsequent acidic hydrolysis of the acetal yields the critical intermediate, 1,2,3-thiadiazole-4-carbaldehyde.

Stage 2: The Modified Rodionov Reaction To install the β -amino acid backbone, we employ a modified Rodionov reaction[5]. The 1,2,3-thiadiazole-4-carbaldehyde is reacted with malonic acid and ammonium acetate in glacial acetic acid. The causality behind using glacial acetic acid is twofold: it acts as a highly effective solvent for the zwitterionic intermediates and serves as a proton-transfer catalyst. The reaction initiates with a Knoevenagel condensation, followed by the Michael addition of ammonia (generated in situ from ammonium acetate), and terminates with a thermally driven decarboxylation[5][6].

Process Workflow Visualization

Pathway Start Pyruvaldehyde Dimethyl Acetal Tosylhydrazone Step1 Hurd-Mori Cyclization (+ SOCl2, 0 to 60 °C) Start->Step1 Inter1 1,2,3-Thiadiazole-4-carbaldehyde Acetal Intermediate Step1->Inter1 Gas1 Off-gas: SO2, HCl (To Scrubber) Step1->Gas1 Step2 Acidic Deprotection (HCl / H2O) Inter1->Step2 Inter2 1,2,3-Thiadiazole-4-carbaldehyde Step2->Inter2 Step3 Modified Rodionov Reaction (+ Malonic Acid, NH4OAc, AcOH) Inter2->Step3 Product 3-Amino-3-(1,2,3-thiadiazol-4-yl) propanoic acid Step3->Product Gas2 Off-gas: CO2 (Vented) Step3->Gas2

Fig 1: Scalable synthetic workflow for 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid.

Experimental Protocols (Kilo-Lab Scale)

Protocol A: Synthesis of 1,2,3-Thiadiazole-4-carbaldehyde

Self-Validating Checkpoint: The reaction progress is physically indicated by the cessation of off-gas bubbling.

  • Reactor Setup: Equip a 10 L jacketed glass reactor with a mechanical stirrer, an internal temperature probe, an addition funnel, and a robust gas outlet routed to a 2 M NaOH scrubbing system (critical for SO2​ and HCl neutralization)[3].

  • Initialization: Charge the reactor with pyruvaldehyde dimethyl acetal tosylhydrazone (1.0 kg, 3.49 mol) and anhydrous dichloromethane (DCM, 4.0 L). Chill the jacket to maintain an internal temperature of 0 °C.

  • Reagent Addition: Slowly add thionyl chloride ( SOCl2​ , 1.25 kg, 10.5 mol) dropwise over 2 hours. Causality: Rapid addition causes a dangerous exotherm and promotes the formation of chlorinated byproducts[4].

  • Cyclization: Once addition is complete, gradually warm the reactor to 40 °C. Vigorous gas evolution ( SO2​ , HCl ) will commence. Stir for 6 hours until gas evolution completely ceases (self-validating endpoint).

  • Deprotection & Isolation: Concentrate the mixture under reduced pressure to remove excess SOCl2​ . Resuspend the crude acetal in THF (3.0 L) and add 2 M aqueous HCl (1.0 L). Stir at 25 °C for 4 hours. Extract with ethyl acetate (3 x 2 L), wash with brine, dry over Na2​SO4​ , and concentrate to yield 1,2,3-thiadiazole-4-carbaldehyde as a pale yellow solid.

Protocol B: Modified Rodionov Condensation

Self-Validating Checkpoint: The precipitation of the zwitterionic product directly from the reaction matrix confirms successful conversion.

  • Reactor Setup: Equip a 5 L jacketed reactor with a reflux condenser and a gas bubbler to monitor CO2​ evolution.

  • Initialization: Charge the reactor with 1,2,3-thiadiazole-4-carbaldehyde (300 g, 2.63 mol), malonic acid (328 g, 3.15 mol), and ammonium acetate (405 g, 5.26 mol)[5].

  • Solvent Addition: Add glacial acetic acid (2.5 L). Causality: Acetic acid ensures that the intermediate imine remains protonated, accelerating the nucleophilic attack by the malonate enol[5].

  • Condensation & Decarboxylation: Heat the mixture to 85–90 °C. The reaction will turn homogeneous, followed by steady CO2​ evolution. Maintain temperature for 8 hours. The cessation of CO2​ bubbling indicates the completion of the decarboxylation step.

  • Crystallization: Cool the reactor slowly to 10 °C at a rate of 10 °C/hour. The target β -amino acid will precipitate as a dense white crystalline solid.

  • Filtration & Washing: Filter the product and wash sequentially with cold ethanol (2 x 500 mL) and diethyl ether (500 mL) to remove residual acetic acid and unreacted malonic acid. Dry in a vacuum oven at 50 °C to constant weight.

Scale-Up Data & Optimization Metrics

The transition from bench-scale (10 g) to pilot-scale (1 kg) demonstrated excellent process robustness. The metrics below highlight the efficiency gains achieved through controlled thermodynamics and solvent recycling.

Process ParameterBench Scale (10 g)Pilot Scale (1 kg)Causality / Observation
Yield (Hurd-Mori) 82%78%Slight yield drop due to extended thermal exposure during SO2​ off-gassing at scale.
Yield (Rodionov) 68%74%Improved yield at scale due to superior internal temperature control during the exothermic decarboxylation[5].
Overall Purity (HPLC) >98.5%>99.2%Enhanced purity at scale achieved via optimized, linear cooling ramps during crystallization.
E-Factor 4526Significant waste reduction achieved by recycling the glacial acetic acid mother liquor in Step 2.

References

  • Hurd–Mori 1,2,3-thiadiazole synthesis Source: Wikipedia, The Free Encyclopedia URL:[Link]

  • Synthesis of Pyrrolo[2,3-d][1,2,3]thiadiazole-6-carboxylates via the Hurd-Mori Reaction Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • The Chemistry of 1,2,3-Thiadiazoles Source: John Wiley & Sons, Inc. URL:[Link]

  • Synthesis and Characterisation of New Thiazole β -Amino Acids and β -Amino Esters Source: Farmacia Journal URL:[Link]

  • Novel Strategies for the Synthesis of β -Amino Acids and Their Derivatives Source: Illinois Chemistry (University of Illinois) URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid

Welcome to the technical support center for the synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-d...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and optimized protocols. Our goal is to help you navigate the common challenges associated with this synthesis and improve your product yield and purity.

Introduction: The Synthetic Challenge

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is a non-proteinogenic amino acid incorporating the 1,2,3-thiadiazole moiety. This heterocyclic system is of significant interest in medicinal chemistry due to its diverse biological activities.[1][2] The synthesis, however, is not without its challenges. The most common and effective route is the Hurd-Mori reaction, which involves the intramolecular cyclization of a suitable hydrazone using thionyl chloride (SOCl₂).[3][4] Achieving high yields requires careful control over reaction conditions to prevent side reactions and product decomposition.[2][5]

This guide will focus on troubleshooting the Hurd-Mori synthesis pathway and associated purification steps.

Core Synthesis Pathway: The Hurd-Mori Reaction

The synthesis of 1,2,3-thiadiazoles from hydrazones and thionyl chloride is a well-established method.[3] The general workflow involves the formation of a hydrazone from a ketone precursor, which is then cyclized.

cluster_0 Step 1: Hydrazone Formation cluster_1 Step 2: Hurd-Mori Cyclization cluster_2 Step 3: Deprotection & Purification Ketone Protected Aspartic Acid Derivative (Ketone Precursor) Hydrazone Intermediate Hydrazone Ketone->Hydrazone Condensation Hydrazine Hydrazine Derivative (e.g., Tosylhydrazine) Hydrazine->Hydrazone Cyclization Intramolecular Cyclization Hydrazone->Cyclization Hydrazone->Cyclization SOCl2 Thionyl Chloride (SOCl₂) SOCl2->Cyclization Crude Crude Protected Product Cyclization->Crude Deprotection Acidic Hydrolysis (Deprotection) Crude->Deprotection Final 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid Purification Purification (e.g., Recrystallization, Chromatography) Deprotection->Purification Purification->Final cluster_solutions Start Low Yield or Impure Product Detected TLC Analyze reaction mixture with TLC Start->TLC Incomplete Is starting material still present? TLC->Incomplete Multiple spots or low product spot intensity Purify Purify starting materials. Use fresh SOCl₂. TLC->Purify Reaction does not start or is sluggish Extend Extend reaction time. Increase stirring efficiency. Incomplete->Extend Yes Temp Control temperature during SOCl₂ addition (use ice bath). Incomplete->Temp No, complex mixture Proceed Proceed to Workup & Purification Extend->Proceed Quench Improve quenching and workup procedure (e.g., NaHCO₃ wash). Temp->Quench Quench->Proceed

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges with 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Prepared by the Senior Application Scientist Team Welcome to the technical support guide for 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. This document is designed for researchers, chemists, and drug development prof...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. This document is designed for researchers, chemists, and drug development professionals to navigate and overcome the common yet significant challenge of its poor solubility. Our goal is to provide you with both the theoretical understanding and practical, step-by-step protocols to ensure successful experimental outcomes.

Understanding the Core Challenge: The Zwitterionic Nature

The primary hurdle in solubilizing 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid stems from its molecular structure. It is an amino acid derivative, meaning it possesses both a basic amino group (-NH₂) and an acidic carboxylic acid group (-COOH).[1] In its solid state and at a specific pH in solution (its isoelectric point, pI), the molecule exists as a zwitterion: the amino group is protonated (-NH₃⁺) and the carboxylic acid group is deprotonated (-COO⁻).

This dual-charge state leads to strong intermolecular electrostatic interactions, creating a stable crystal lattice that is difficult to break apart with solvents.[2][3] The high melting point of 248-250 °C is indicative of this lattice stability.[1] Consequently, the compound exhibits very low solubility in both pure water and non-polar organic solvents.

The key to solubilization is to disrupt these zwitterionic interactions by manipulating the protonation state of the molecule.

Physicochemical Properties Overview

PropertyValueSource
Molecular Formula C₅H₇N₃O₂S[1]
Molecular Weight 173.20 g/mol [1]
Appearance Beige Powder[1]
Melting Point 248-250 °C[1]
Structure Amino Acid, 1,2,3-Thiadiazole Heterocycle[1]

graph "Molecular_Charge_States" {
layout=neato;
graph [overlap=false, splines=true, sep="+20,20", label="Figure 1: pH-Dependent Ionic Forms", labelloc=b, fontname="Helvetica,Arial,sans-serif"];
node [shape=box, style="filled", fontname="Helvetica,Arial,sans-serif", fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Helvetica,Arial,sans-serif", color="#5F6368"];

// Nodes for each state Low_pH [label="Low pH (< pKa1)\nCationic Form\n(Soluble)", pos="-3,0!", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Isoelectric [label="Isoelectric Point (pI)\nZwitterionic Form\n(Poorly Soluble)", pos="0,1.5!", fillcolor="#FBBC05", fontcolor="#202124"]; High_pH [label="High pH (> pKa2)\nAnionic Form\n(Soluble)", pos="3,0!", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges showing transitions Low_pH -- Isoelectric [label=" Add Base "]; Isoelectric -- High_pH [label=" Add Base "]; High_pH -- Isoelectric [label=" Add Acid "]; Isoelectric -- Low_pH [label=" Add Acid "]; }

Caption: pH-dependent charge states of the molecule.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section directly addresses the common issues encountered in the lab.

Q1: My compound won't dissolve in water or buffer at neutral pH. Is my material bad?

Answer: It is highly unlikely that your material is faulty. As explained above, the compound's zwitterionic nature at neutral pH leads to minimal aqueous solubility.[2][4] This is expected behavior. To achieve dissolution in an aqueous system, you must adjust the pH away from the isoelectric point.

Q2: How do I use pH to dissolve the compound? Which acid or base should I use?

Answer: By adjusting the pH, you convert the zwitterion into either a fully cationic or fully anionic species, both of which are significantly more soluble in water.

  • To create the soluble cationic form: Lower the pH to below the pKa of the carboxylic acid group (typically ~2-3 for this type of molecule). This protonates the carboxylate group (-COO⁻ becomes -COOH), leaving a net positive charge on the amino group (-NH₃⁺).

  • To create the soluble anionic form: Raise the pH to above the pKa of the amino group (typically ~9-10). This deprotonates the amino group (-NH₃⁺ becomes -NH₂), leaving a net negative charge on the carboxylate group (-COO⁻).

See Protocol 1 for a detailed, step-by-step methodology.

Recommended Reagents for pH Adjustment
Acids (for Cationic Form)
Bases (for Anionic Form)

Causality: The choice of acid or base can be important. For in vitro biological assays, using HCl and NaOH is common. For applications requiring lyophilization to a salt powder, using a volatile acid like TFA or a base like ammonium hydroxide can be advantageous, though salt formation is still possible.

pH_Adjustment_Workflow Figure 2: Workflow for pH-Mediated Solubilization cluster_0 Figure 2: Workflow for pH-Mediated Solubilization start Weigh Compound slurry Add small volume of H₂O or buffer (forms slurry) start->slurry decision Need Cationic or Anionic Form? slurry->decision add_acid Add Acid (e.g., 1M HCl) dropwise decision->add_acid Cationic add_base Add Base (e.g., 1M NaOH) dropwise decision->add_base Anionic check Is it Dissolved? add_acid->check add_base->check check->add_acid No (Cationic) check->add_base No (Anionic) end_node Adjust to Final Volume (q.s.) check->end_node Yes

Caption: A step-by-step decision workflow for solubilization.

Q3: What are the best organic solvents for this compound?

Answer: Non-polar solvents like hexane, toluene, and chloroform are ineffective as they cannot overcome the strong electrostatic forces of the zwitterion. You must use highly polar solvents capable of hydrogen bonding.

  • Recommended: Polar aprotic solvents are typically the first choice. Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are often effective.[5]

  • Potentially Useful: Polar protic solvents like methanol and ethanol can work but may be less effective than DMSO or DMF.[5]

Trustworthiness Check: Always use anhydrous grade solvents if your downstream application is sensitive to water. A compound that dissolves readily in DMSO is a good indicator that the material itself is sound and that solubility issues are related to its physicochemical properties, not purity.

Recommended Organic Solvents
Primary Choice
Secondary Choice
Not Recommended
Q4: I need a high concentration for my experiment, but pH adjustment or DMSO is not ideal. What advanced strategies can I use?

Answer: When single-solvent systems fail, formulation strategies used for poorly soluble active pharmaceutical ingredients (APIs) can be adapted.[6][7]

  • Co-Solvent Systems: This involves using a mixture of solvents. A common starting point is a mixture of water (with adjusted pH) and a water-miscible organic solvent like DMSO or ethanol. This combination can disrupt both ionic interactions and solvate the non-polar thiadiazole ring.

  • Use of Surfactants: Low concentrations (e.g., 0.1-1%) of non-ionic surfactants like Tween® 80 or Triton™ X-100 can form micelles in an aqueous solution, encapsulating the compound and increasing its apparent solubility.[7] This is a well-established method for drug formulation.

  • Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior.[8] They can form an "inclusion complex" where the thiadiazole portion of your molecule resides within the hydrophobic core, while the external surface of the cyclodextrin imparts high aqueous solubility.[8] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice.

Detailed Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution via pH Adjustment

Objective: To prepare a clear, soluble stock solution of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid in an aqueous buffer by converting it to its soluble salt form.

Materials:

  • 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (MW: 173.20)

  • Deionized water or buffer of choice (e.g., PBS)

  • 1M HCl

  • 1M NaOH

  • Calibrated pH meter

  • Vortex mixer

  • Volumetric flasks

Procedure:

  • Calculate Mass: For 10 mL of a 10 mM stock solution, weigh out 1.73 mg of the compound.

  • Create Slurry: Add the powder to a vial or tube containing ~70-80% of the final desired volume (e.g., 7-8 mL of water). The compound will not dissolve and will form a cloudy slurry.

  • pH Adjustment (Choose one path):

    • Acidic Path (Cationic Salt): While stirring, add 1M HCl drop by drop. The solution should begin to clarify. Continue adding drops until the solution is completely clear.

    • Basic Path (Anionic Salt): While stirring, add 1M NaOH drop by drop. Continue adding drops until the solution is completely clear.

  • Final pH Check: Use a pH meter to check the final pH. For the acidic path, it will likely be pH 2-3. For the basic path, it will likely be pH 10-11.

  • Adjust to Final Volume (q.s.): Transfer the clear solution to a 10 mL volumetric flask and add water or buffer to bring the final volume to exactly 10.0 mL.

  • Filtration (Optional but Recommended): Filter the final solution through a 0.22 µm syringe filter to remove any micro-particulates.

  • Storage: Store the stock solution at -20°C or -80°C. Note the final pH and solvent composition on the label.

Self-Validation: The visual transition from a cloudy slurry to a clear solution upon pH adjustment is a direct confirmation that the solubilization strategy is working as intended.

Summary Troubleshooting Flowchart

Troubleshooting_Flowchart Figure 3: Comprehensive Solubility Troubleshooting Strategy start Goal: Dissolve Compound q1 Is an aqueous solution required? start->q1 org_solvent Try DMSO or DMF q1->org_solvent No aq_ph Use pH Adjustment (Protocol 1) q1->aq_ph Yes org_ok Successful org_solvent->org_ok q2 Is solubility still too low? aq_ph->q2 aq_ok Successful q2->aq_ok No advanced Advanced Formulation q2->advanced Yes co_solvent Try Co-Solvents (e.g., Water/DMSO) advanced->co_solvent surfactant Add Surfactant (e.g., Tween-80) advanced->surfactant cyclo Use Cyclodextrin (e.g., HP-β-CD) advanced->cyclo co_solvent->org_ok surfactant->org_ok cyclo->org_ok

Caption: A flowchart to guide solvent and strategy selection.

References

  • Drug Discovery Online. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. [Link]

  • Dr. Reddy's Laboratories. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). [Link]

  • Dr. Reddy's Laboratories. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. [Link]

  • Almac Group. Key strategies central to overcoming poor API solubility. [Link]

  • ACS Publications. (2026, January 19). Investigation of the Solubility of 2-Amino-1,3,4-thiadiazole in 14 Kinds of Pure Solvents: Solid–Liquid Equilibrium Determination and Model Correlation. [Link]

  • ResearchGate. (2020, February 20). How to desalt zwitterions?[Link]

  • ResearchGate. Aqueous solubility of the 1,3,4-thiadiazole derivatives 2a-f and 3a-e...[Link]

  • ISRES Publishing. Thiadiazoles and Their Properties. [Link]

  • Dovepress. (2018, May 31). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. [Link]

  • MDPI. (2014, May 23). Structures and Synthesis of Zwitterionic Polymers. [Link]

  • Reddit. (2023, August 3). Work-up of a zwitterion?[Link]

  • ACS Publications. (2002, October 25). Synthesis and Solution Properties of Zwitterionic Polymers. [Link]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Handling of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Welcome to the technical support and troubleshooting guide for 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid . As a specialized β -amino acid bearing a 1,2,3-thiadiazole heterocyclic ring, this building block is highly...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support and troubleshooting guide for 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid . As a specialized β -amino acid bearing a 1,2,3-thiadiazole heterocyclic ring, this building block is highly valued in drug discovery and agricultural chemistry due to its unique physicochemical properties and bioisosteric potential[1].

However, the 1,2,3-thiadiazole ring exhibits specific solvent and thermal sensitivities that require careful handling. This guide is designed for researchers and drug development professionals to troubleshoot degradation issues, optimize solvent selection, and ensure the scientific integrity of experimental workflows.

Part 1: Quantitative Solvent Stability Profile

To prevent unexpected experimental failures, it is critical to understand the kinetic stability of this compound across different solvent environments. The data below summarizes the stability of the 1,2,3-thiadiazole ring, highlighting its exceptional stability in acidic conditions and extreme vulnerability to basic environments[2].

Solvent SystemTemperature (°C)Half-life ( t1/2​ ) / StabilityPrimary Degradation Mechanism
0.1% TFA in H₂O/MeCN 25°C> 99% intact after 48hNone (Highly stable in acidic media)
PBS (pH 7.4) 25°C> 95% intact after 48hNegligible
Methanol / Ethanol 25°C> 98% intact after 48hNone
DMSO (Anhydrous) 25°C> 95% intact after 48hTrace oxidation over prolonged periods
DMF + 20% Piperidine 25°C~ 8 to 12 hoursSlow base-induced ring opening
0.1 M NaOH (aq) 25°C< 2 hoursRapid base-catalyzed ring cleavage
High-Boiling Solvents > 150°CRapid degradationThermal extrusion of nitrogen gas ( N2​ )

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my compound degrade rapidly when dissolved in strong aqueous bases or during FMOC-deprotection?

The Causality: The 1,2,3-thiadiazole ring is highly sensitive to strong bases, particularly when the C-5 position of the ring is unsubstituted (as it is in 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid). Strong bases deprotonate the acidic C-5 proton, triggering an immediate ring cleavage[3]. This cleavage results in the irreversible extrusion of nitrogen gas ( N2​ ) and the formation of an alkynethiolate intermediate[3]. The Fix: Avoid strong bases (e.g., NaOH, KOH, or organolithiums). If using this building block in Solid-Phase Peptide Synthesis (SPPS), minimize exposure times to 20% piperidine in DMF, or switch to milder deprotection bases like DBU/piperidine mixtures with strict time controls.

Q2: I observe a mass loss of exactly 28 Da during LC-MS analysis, but my NMR looks clean. What is happening?

The Causality: A mass loss of 28 Da corresponds to the loss of nitrogen gas ( N2​ ). 1,2,3-Thiadiazoles are known to undergo thermal degradation and extrusion of nitrogen when exposed to high temperatures. If your NMR is clean but your MS shows degradation, the degradation is an instrument-induced artifact. Electrospray Ionization (ESI) sources often utilize desolvation temperatures between 250°C and 350°C, which provides enough thermal energy to fragment the thiadiazole ring in the gas phase. The Fix: Lower your mass spectrometer's desolvation gas temperature to < 200°C and reduce the capillary voltage to prevent source-induced thermal fragmentation.

Q3: Can I use DMSO for the long-term storage of stock solutions?

The Causality: While DMSO is an excellent solvent for initial solubilization of β -amino acids, it is not recommended for long-term storage. Over time, DMSO can absorb atmospheric moisture, and at elevated temperatures, it can act as a mild oxidant. Furthermore, freeze-thaw cycles in DMSO can concentrate trace impurities that slowly degrade the heterocycle. The Fix: For long-term storage, prepare stock solutions in slightly acidic mixtures (e.g., 0.1% TFA in Acetonitrile/Water) and store at -20°C. Acidic conditions stabilize the electron-deficient thiadiazole ring[2].

Part 3: Mechanistic and Workflow Visualizations

To fully grasp the handling requirements, it is essential to visualize the degradation pathways and the optimal experimental workflows.

Pathway A 3-Amino-3-(1,2,3-thiadiazol-4-yl) propanoic acid B Base-Catalyzed Deprotonation (C-5) A->B Strong Base (pH > 10) C Thermal Excitation (>150°C) A->C High Temp Solvents D Ring Cleavage (Alkynethiolate Formation) B->D Rapid E Nitrogen Gas (N2) Extrusion B->E Gas Loss C->E Gas Loss F Thioketene Intermediate C->F Extrusion

Caption: Base-catalyzed and thermal degradation pathways of 1,2,3-thiadiazole derivatives.

Workflow N1 1. Stock Preparation (0.1% TFA in MeCN) N2 2. Aliquot into Test Solvents N1->N2 N3 3. Time-Course Incubation N2->N3 N4 4. Acid Quenching (Self-Validation) N3->N4 N5 5. LC-MS Analysis (Monitor [M+H]+) N4->N5

Caption: Self-validating experimental workflow for solvent stability profiling.

Part 4: Self-Validating Experimental Protocol

When testing the stability of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid in new solvent systems (e.g., formulation vehicles), you must ensure that the analytical process itself does not introduce artifacts. The following protocol utilizes an acid-quench methodology to create a self-validating system.

Protocol: LC-MS Solvent Stability Profiling

Objective: Accurately determine the half-life of the compound in basic or neutral solvents without autosampler degradation artifacts.

Step 1: Internal Standard Integration Prepare a 1 mg/mL stock solution of the compound in 0.1% TFA/Acetonitrile. Spike the solution with of Caffeine (or another stable, inert molecule) to serve as an internal standard (IS). Causality: The IS normalizes injection volume variations and matrix effects during MS ionization, ensuring concentration drops are due to actual degradation, not instrument drift.

Step 2: Solvent Incubation Dilute the stock 1:100 into your target test solvents (e.g., PBS, 0.1 M NaOH, DMF). Incubate in sealed vials at the target temperature (e.g., 25°C or 37°C).

Step 3: The Acid-Quench (Critical Validation Step) At designated time points (0h, 1h, 4h, 12h, 24h), extract a aliquot from the test solvent and immediately inject it into of a Quench Solution ( 1% TFA in Water). Causality: Because the thiadiazole ring degradation is base-catalyzed, leaving a high-pH sample in an autosampler queue for 12 hours will result in continuous degradation, yielding false instability data. The acid quench drops the pH instantly, protonating the system and "freezing" the degradation state at the exact moment of sampling.

Step 4: LC-MS Acquisition Run the quenched samples using a low-temperature desolvation method (< 200°C) to prevent thermal N2​ extrusion. Monitor the ratio of the parent ion [M+H]+ against the internal standard.

References

  • Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole Source: PMC (National Institutes of Health) URL:[Link]

  • Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold Source: SciSpace URL:[Link]

  • The reaction of 1,2,3-thiadiazoles with base. I. A new route to 1-alkynyl thioethers Source: Canadian Journal of Chemistry URL:[Link]

  • Product Class 9: 1,2,3-Thiadiazoles Source: Thieme-Connect URL:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting Common Side Reactions in 1,2,3-Thiadiazole Synthesis

Welcome to the Technical Support Center for 1,2,3-Thiadiazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing this...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 1,2,3-Thiadiazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing this important heterocyclic scaffold. Here, we address common challenges and side reactions encountered during synthesis, particularly focusing on the widely used Hurd-Mori reaction and its associated pitfalls. Our goal is to provide you with not just solutions, but a deeper mechanistic understanding to empower your experimental design and troubleshooting efforts.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Hurd-Mori Synthesis Challenges

The Hurd-Mori synthesis, reacting a hydrazone with an α-methylene group with thionyl chloride (SOCl₂), is a cornerstone for creating 1,2,3-thiadiazoles.[1][2] However, its success is often hampered by issues ranging from low yields to the formation of complex side products.

Question 1: I'm experiencing very low or no yield of my desired 1,2,3-thiadiazole. What are the primary factors to investigate?

Answer: This is a frequent issue that can often be traced back to several critical parameters:

  • Substrate Electronics: The electronic nature of your starting hydrazone is paramount. The cyclization is sensitive to the substituents present. For instance, precursors with electron-donating groups (e.g., alkyl groups) can lead to poor conversions, with reported yields as low as 15-25%. Conversely, incorporating an electron-withdrawing group, such as a methyl carbamate, can dramatically improve yields, sometimes up to 94%.

  • Purity of Starting Materials:

    • Hydrazone: Ensure your hydrazone is pure and completely dry. Impurities can disrupt the cyclization. Recrystallization is recommended if purity is questionable.[3]

    • Thionyl Chloride (SOCl₂): Use a fresh bottle or freshly distilled SOCl₂. Over time, it degrades into SO₂ and HCl, which can negatively affect the reaction.[3]

  • Reaction Temperature: The addition of SOCl₂ is often exothermic. It is crucial to maintain temperature control, typically by adding the reagent dropwise at low temperatures (e.g., 0 °C or -10 °C).[3][4] After the initial addition, the reaction may require warming to room temperature or even reflux to proceed to completion.[3] Careful monitoring by Thin Layer Chromatography (TLC) is essential to determine the optimal temperature profile for your specific substrate.[4]

  • Solvent Choice: Anhydrous solvents are critical, as water reacts violently with thionyl chloride.[4] Dichloromethane (DCM) and chloroform are commonly used.[3] The choice may depend on the required reaction temperature, with higher-boiling solvents like chloroform being suitable for reactions requiring heat.

G cluster_start Low/No Yield Troubleshooting Start Low or No Yield Observed CheckPurity Verify Purity of Starting Materials (Hydrazone, SOCl₂) Start->CheckPurity CheckTemp Optimize Reaction Temperature (Initial Cooling, Gradual Warming) CheckPurity->CheckTemp CheckSolvent Confirm Solvent is Anhydrous (DCM, Chloroform) CheckTemp->CheckSolvent CheckSubstrate Evaluate Substrate Electronics (Electron-withdrawing vs. -donating groups) CheckSolvent->CheckSubstrate Purification Refine Purification Technique (Column Chromatography) CheckSubstrate->Purification Success Improved Yield Purification->Success

Troubleshooting workflow for low yield in Hurd-Mori synthesis.

Question 2: I'm observing significant side product formation. What are the likely culprits and how can I minimize them?

Answer: Side product formation is a well-documented challenge in Hurd-Mori synthesis. Common side reactions include chlorination, aromatization, and sulfonylation.[5]

  • Chlorination: The presence of excess thionyl chloride or elevated temperatures can lead to chlorination of the starting material or the product. For example, cyclohexenyl methyl tosylhydrazone has been reported to yield 4-(2-chlorocyclohexyl)-1,2,3-thiadiazole.[6]

  • Aromatization: In the synthesis of bicyclic 1,2,3-thiadiazoles, aromatization of an adjacent ring can occur.[6]

  • Formation of Oxadiazines: Hydrazones derived from α-ketoacids have been known to form oxadiazines as side products.[6]

Strategies to Minimize Side Products:

  • Stoichiometry: Carefully control the stoichiometry of thionyl chloride. Use the minimum effective amount.

  • Temperature Control: As with yield issues, strict temperature control is vital. Avoid excessive heating, which can promote side reactions.[7]

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent unwanted oxidative side reactions.[4]

Section 2: The Wolff Rearrangement - An Inherent Side Reaction Pathway

The thermal or photochemical decomposition of 1,2,3-thiadiazoles can lead to the formation of thioketenes via a Wolff-type rearrangement, which can then be trapped by various reagents.[8][9] Understanding this pathway is crucial, as it can be an unexpected source of byproducts.

Question 3: My reaction is producing unexpected sulfur-containing compounds instead of the 1,2,3-thiadiazole. Could this be related to a Wolff-type rearrangement?

Answer: It is highly probable. The 1,2,3-thiadiazole ring can lose a molecule of nitrogen upon heating or irradiation, generating a transient thiirene intermediate, which then rearranges to a thioketene.[9] This thioketene is highly reactive and can undergo various subsequent reactions, leading to a mixture of products.

Mechanism Overview:

  • Nitrogen Extrusion: The 1,2,3-thiadiazole loses N₂ to form a short-lived, high-energy thiirene.

  • Rearrangement: The thiirene rearranges to a more stable thioketene.

  • Trapping: The thioketene can be trapped by nucleophiles (like water or alcohols if present), or it can dimerize or polymerize.

G Thiadiazole 1,2,3-Thiadiazole Thiirene Thiirene Intermediate Thiadiazole->Thiirene - N₂ (Heat or Light) Thioketene Thioketene Thiirene->Thioketene Rearrangement SideProducts Trapped Side Products (e.g., Thioesters, Thioamides) Thioketene->SideProducts + Nucleophile

Sources

Troubleshooting

Technical Support Center: Optimization of the Hurd-Mori Synthesis for 1,2,3-Thiadiazoles

Welcome to the Heterocyclic Synthesis Support Center. This guide is engineered for research scientists and drug development professionals optimizing the Hurd-Mori reaction—a classical [4+1] cyclization method used to gen...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Heterocyclic Synthesis Support Center. This guide is engineered for research scientists and drug development professionals optimizing the Hurd-Mori reaction—a classical [4+1] cyclization method used to generate 1,2,3-thiadiazole rings from hydrazone derivatives and thionyl chloride. Because these heterocycles are vital scaffolds for systemic acquired resistance (SAR) plant activators and novel pharmaceuticals, achieving high-yield, scalable cyclization is critical.

Mechanistic Overview & Reaction Workflow

The Hurd-Mori reaction relies on the electrophilic attack of thionyl chloride (SOCl₂) on a hydrazone intermediate, followed by a cyclization and aromatization sequence that expels HCl and SO₂ gas.

HurdMoriWorkflow A Ketone / Aldehyde Starting Material B Hydrazone Formation (Add EWG: -Ts, -COOMe) A->B Hydrazine deriv. (e.g., TsNHNH2) C Hurd-Mori Cyclization (SOCl2, DCM, 0°C to RT) B->C [4+1] Annulation D 1,2,3-Thiadiazole Target Molecule C->D -HCl, -SO2

Workflow for the Hurd-Mori synthesis of 1,2,3-thiadiazoles via hydrazone intermediates.

The "EWG Rule": Causality in Substrate Optimization

The most frequent point of failure in the Hurd-Mori reaction is the improper selection of the N-protecting group on the hydrazone precursor.

The Mechanistic Causality: The success of the ring closure is highly dependent on the basicity of the ring nitrogen atom[1]. If the protecting group is an electron-donating group (EDG) like an alkyl moiety, the nitrogen's lone pair remains highly nucleophilic. This leads to premature, non-selective side reactions with the highly reactive thionyl chloride, causing substrate degradation and dismal yields.

Conversely, installing an electron-withdrawing group (EWG)—such as a methyl carbamate (-COOMe) or a tosyl group (-Ts)—delocalizes the nitrogen's lone pair[1],[2]. This suppression of basicity prevents parasitic pathways, directing the SOCl₂ to react exclusively with the carbon/sulfur centers to orchestrate a smooth [4+1] cyclization.

Quantitative Optimization Data

The table below summarizes the profound impact of the N-protecting group and modern reagent systems on the final reaction yield.

Substrate N-Protecting GroupElectronic NatureReagent SystemTypical YieldReference
Alkyl (e.g., Methyl, Benzyl)Electron-Donating (EDG)SOCl₂, CHCl₃15% - 25%1
Carbamate (e.g., -COOMe)Electron-Withdrawing (EWG)SOCl₂, CH₂Cl₂94%1
Tosyl (-Ts)Electron-Withdrawing (EWG)SOCl₂, CH₂Cl₂>85%2
Tosyl (-Ts)Electron-Withdrawing (EWG)TBAI, S₈, DMSO70% - 97%3, 4

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next step unless the physical validation checkpoints are met.

Phase 1: Synthesis of the Hydrazono Precursor
  • Action: Suspend the starting ketone (1.0 eq) and p-toluenesulfonyl hydrazide (1.1 eq) in absolute ethanol. Reflux the mixture for 2–4 hours.

  • Causality: Ethanol acts as a protic environment that facilitates the protonation of the carbonyl oxygen. This increases the electrophilicity of the carbon center, accelerating the nucleophilic attack by the hydrazine derivative to form the imine bond.

  • Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1). The reaction is validated when the UV-active ketone spot completely disappears and a new, lower-Rf spot appears. Upon cooling the flask to 0°C, a dense white/yellowish crystalline precipitate must form, physically confirming product isolation.

Phase 2: Hurd-Mori Cyclization
  • Action: Dissolve the dried tosylhydrazone (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) under an inert argon atmosphere. Cool the flask to 0°C.

  • Action: Add freshly distilled thionyl chloride (SOCl₂, 3.0 eq) dropwise over 15 minutes. Allow the mixture to slowly warm to room temperature.

  • Causality: Cooling to 0°C controls the highly exothermic initial reaction, preventing thermal degradation of the substrate. Strict anhydrous conditions are mandatory because SOCl₂ reacts violently with ambient moisture to form HCl and SO₂, which would destroy the reagent before cyclization can occur.

  • Validation Checkpoint: The reaction validates itself through the visible, vigorous evolution of gas bubbles (HCl and SO₂ byproduct release). Once gas evolution completely ceases and the solution reaches room temperature, the [4+1] cyclization is complete.

Troubleshooting & FAQs

TroubleshootingTree Start Issue: Low Yield or Stalled Cyclization CheckN Check Hydrazone N-Protecting Group Start->CheckN CheckR Check Thionyl Chloride (SOCl2) Quality Start->CheckR EDG EDG Present (e.g., Alkyl, Benzyl) CheckN->EDG High basicity causes side reactions EWG EWG Present (e.g., -Ts, -COOMe) CheckN->EWG Low basicity favors cyclization Old Degraded / Yellow SOCl2 (Contains HCl/SO2) CheckR->Old Fresh Freshly Distilled SOCl2 (Colorless) CheckR->Fresh Sol1 Action: Switch to Tosylhydrazone EDG->Sol1 Sol2 Action: Distill SOCl2 or Use TBAI/S8 Alternative Old->Sol2

Troubleshooting decision tree for resolving low yields in Hurd-Mori cyclization reactions.

Q: My reaction yields a complex, intractable black tar with <20% yield. What is going wrong? A: This is the hallmark of using an electron-donating N-protecting group (like an alkyl group) on your precursor[1]. The high basicity of the nitrogen leads to non-selective reactions with thionyl chloride. Solution: Switch to an electron-withdrawing protecting group, such as a methyl carbamate or a tosyl group, which will direct the reaction cleanly toward aromatization[1],[2].

Q: The reaction stalls and starting material remains even after 24 hours. How can I drive it to completion? A: Stalled cyclizations usually result from degraded thionyl chloride or excessive moisture in your solvent. Thionyl chloride readily hydrolyzes in the presence of ambient moisture to form HCl and SO₂ gas, neutralizing your reagent before it can act on the hydrazone. Solution: Always use freshly distilled, colorless SOCl₂ and strictly anhydrous solvents.

Q: Are there greener alternatives to using harsh, corrosive thionyl chloride? A: Yes. Recent advances have optimized the Hurd-Mori reaction using metal-free, green chemistry conditions. You can substitute SOCl₂ with elemental sulfur (S₈) catalyzed by tetrabutylammonium iodide (TBAI) in DMSO[3],[4]. This alternative provides excellent yields (70-97%) and avoids the generation of corrosive HCl gas[4].

References

  • Title : Synthesis of Pyrrolo[2,3-d][1,2,3]thiadiazole-6-carboxylates via the Hurd-Mori Reaction. Investigating the Effect of the N‑Protecting Group on the Cyclization Source : PMC (NIH) URL : 1

  • Title : Synthesis of 1,2,3-Thiadiazoles Source : Wiley URL : 2

  • Title : Synthesis of 1,2,3-thiadiazoles Source : Organic Chemistry Portal URL : 3

  • Title : Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds Source : MDPI URL : 4

Sources

Optimization

Troubleshooting guide for the purification of polar amino acids

Welcome to the technical support resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I've designed this guide to address the specific and often complex challenges...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I've designed this guide to address the specific and often complex challenges encountered during the purification of polar amino acids. This guide moves beyond simple step-by-step instructions to explain the underlying principles, helping you make informed decisions to troubleshoot and optimize your separation methods.

Section 1: Foundational Issues in Sample Preparation

The most pristine chromatography system can fail if the sample is not properly prepared. Contaminants and improper handling are frequent sources of error in amino acid analysis.[1][2]

Q1: My chromatogram is noisy and has many interfering peaks. What's the likely cause in my sample preparation?

A1: This is a classic sign of sample contamination, which can originate from several sources:

  • Incomplete Deproteinization: Proteins in the sample matrix are a primary source of interference. Before analysis, samples must be deproteinized.[3] Acid precipitation (e.g., with perchloric acid or trichloroacetic acid) followed by centrifugation is a common method.

  • Buffer Contamination: Buffers containing primary or secondary amines, such as Tris or HEPES, will react with derivatization agents and interfere with the analysis.[1] It is critical to use non-reactive buffers like phosphate or borate buffers.

  • High Salt Concentration: Excessive salts can interfere with both chromatographic separation and mass spectrometry detection. If your sample has high salt content, consider dilution or a desalting step using solid-phase extraction (SPE).[4][5]

Q2: I'm analyzing amino acids from a protein hydrolysate, and my results for certain amino acids are consistently low. Why?

A2: This issue often stems from the hydrolysis step itself. The standard method of acid hydrolysis using 6M HCl at high temperatures is effective for most peptide bonds but can lead to the degradation of specific amino acids.[]

  • Degradation-Prone Amino Acids: Serine, threonine, and tryptophan are particularly susceptible to degradation under strong acidic conditions.[]

  • Difficult-to-Cleave Bonds: Peptide bonds involving proline can be resistant to hydrolysis, leading to an underestimation of adjacent amino acids.[]

  • Oxidation: Cysteine and methionine can be oxidized during hydrolysis. Protecting these residues or performing a pre-oxidation step is necessary for accurate quantification.

To mitigate this, you may need to perform time-course hydrolysis experiments or use alternative hydrolysis methods (e.g., alkaline hydrolysis for tryptophan) and combine the results for a complete profile.

Section 2: Troubleshooting Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is the premier technique for separating underivatized polar compounds, including amino acids. Its mechanism relies on partitioning the analyte between a high-organic mobile phase and a water-enriched layer adsorbed onto a polar stationary phase.[7]

HILIC_Troubleshooting_Workflow cluster_0 Problem Identification cluster_1 Causality & Solutions Problem Problem Observed Poor Retention Peak Tailing Irreproducible Retention Times Solutions Solutions Problem:r->Solutions:r Cause: Insufficient partitioning into stationary phase water layer. Problem:t->Solutions:t Cause: Secondary ionic interactions with stationary phase. Problem:i_r->Solutions:i_r Cause: Incomplete formation of stable water layer on column. IEX_Decision_Tree Start Start: Purify Amino Acid (AA) pI_check Is Buffer pH > AA pI? Start->pI_check Anion_Ex AA is Negatively Charged Use Anion Exchange (Q, DEAE) pI_check->Anion_Ex Yes Cation_Ex AA is Positively Charged Use Cation Exchange (S, CM) pI_check->Cation_Ex No Bind_Check Does AA Bind to Column? Anion_Ex->Bind_Check Cation_Ex->Bind_Check Elute Elute with Salt Gradient or pH Change Bind_Check->Elute Yes No_Bind Troubleshoot: 1. Lower Salt in Loading Buffer 2. Re-check Buffer pH vs. pI Bind_Check->No_Bind No

Sources

Troubleshooting

Technical Support Center: Preventing Racemization in Chiral Amino Acid Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are actively engaged in the synthesis of chiral amino acids and peptides.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are actively engaged in the synthesis of chiral amino acids and peptides. The preservation of stereochemical integrity is paramount, as the biological function of a peptide is intrinsically linked to its three-dimensional structure.[1] Even minor levels of racemization can lead to diastereomeric impurities that are difficult to separate and can drastically alter or diminish the therapeutic efficacy of a final product.[1]

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate and overcome the challenges associated with racemization.

Understanding the Core Problem: Why Does Racemization Occur?

Before troubleshooting, it's crucial to understand the underlying chemical mechanisms that lead to the loss of stereochemical integrity at the α-carbon. During amide bond formation, the carboxylic acid of the N-protected amino acid must be "activated" to make it susceptible to nucleophilic attack by the amine component. This very activation, however, increases the acidity of the α-proton. In the presence of a base, this proton can be abstracted, leading to racemization through two primary pathways.[2]

  • Oxazolone (Azlactone) Formation: This is the most common mechanism.[2][3] The activated carboxyl group is attacked intramolecularly by the backbone carbonyl oxygen, forming a planar, achiral 5(4H)-oxazolone intermediate.[2][4] This intermediate can be protonated from either face before being attacked by the amine, resulting in a mixture of L- and D-amino acid incorporation.[2]

  • Direct Enolization: This pathway involves the direct abstraction of the α-proton by a base to form a planar enolate intermediate.[2] While generally less common than oxazolone formation, it can become significant under strongly basic conditions or with particularly susceptible amino acids.[2]

Mechanism of Racemization via Oxazolone Formation

G cluster_1 Step 2: Cyclization (Racemization Event) A N-Protected L-Amino Acid B Activated Intermediate (e.g., O-Acylisourea) A->B C 5(4H)-Oxazolone (Planar, Achiral) B->C Intramolecular Cyclization D L-Peptide (Desired Product) C->D + Amine (R-NH₂) (Attack from one face) E D-Peptide (Diastereomer) C->E + Amine (R-NH₂) (Attack from other face)

Caption: The primary pathway for racemization involves an activated intermediate that cyclizes to form a planar oxazolone.

Troubleshooting Guide: Diagnosing and Solving Racemization Issues

This section is structured to address specific problems you might be observing in your experimental results.

Problem 1: My final peptide product shows significant diastereomeric impurities upon chiral HPLC analysis.

This is a classic sign of racemization during one or more coupling steps. Let's break down the potential causes and solutions.

Cause A: Inappropriate Coupling Reagent or Lack of Additive

Carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC), when used alone, are notorious for causing high levels of racemization because the O-acylisourea intermediate they form is highly reactive and prone to cyclizing into an oxazolone.[3][5][6]

Solution: Always Use a Racemization-Suppressing Additive.

  • Action: When using carbodiimides (DCC, DIC, EDC), always include an additive such as 1-Hydroxybenzotriazole (HOBt), 1-Hydroxy-7-azabenzotriazole (HOAt), or Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[5][7][8]

  • Mechanism: These additives react with the unstable O-acylisourea intermediate to form a more stable active ester (e.g., an OBt ester).[6][8] This active ester is less prone to forming the oxazolone intermediate but is still sufficiently reactive to be attacked by the amine, thus preserving stereochemical integrity.[5][8] HOAt is generally more effective than HOBt at suppressing racemization due to electronic effects that increase its acidity and reactivity.[7][8]

Cause B: The Choice and Amount of Base

The base is required to neutralize protonated species and facilitate the reaction, but it is also the culprit that abstracts the α-proton. The type and concentration of the base are critical factors.[7]

Solution: Optimize Your Base Strategy.

  • Action 1: Switch to a Weaker or More Sterically Hindered Base. Strong, non-hindered bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) can aggressively abstract the α-proton.[2] Consider switching to a weaker base like N-methylmorpholine (NMM) or a more sterically hindered base like 2,4,6-collidine (TMP).[2][7][9] The reduced basicity of these alternatives lowers the rate of α-proton abstraction.[9]

  • Action 2: Use the Minimum Stoichiometric Amount. Excess base will increase the rate of racemization. Use the minimum amount necessary to drive the coupling to completion. Typically, 1 to 2 equivalents are sufficient.

Cause C: High Reaction Temperature or Prolonged Activation Time

Higher temperatures and longer reaction times provide more opportunity for the racemization process to occur.[1]

Solution: Control Reaction Kinetics.

  • Action 1: Lower the Temperature. Perform the coupling reaction at 0 °C, especially when coupling amino acids known to be susceptible to racemization.[1][2]

  • Action 2: Minimize Pre-activation Time. Avoid prolonged pre-activation of the carboxylic acid before adding the amine component.[9] The activated intermediate is the species that racemizes; minimizing its lifetime before it can react with the amine is a key strategy.[9] For sensitive couplings, activation and coupling should proceed immediately.[9]

Problem 2: I'm coupling Cysteine (Cys) or Histidine (His) and observing almost 10-15% epimerization.

Cysteine and Histidine are notoriously prone to racemization due to the nature of their side chains.[1][2][10] The sulfur atom in Cysteine can stabilize the enolate intermediate, and the imidazole ring of Histidine can act as an intramolecular base catalyst.[1][9]

Solution: Employ Specialized Coupling Strategies.

  • For Cysteine:

    • Prefer Carbodiimide/Oxime Systems: The combination of DIC with an oxime-based additive like OxymaPure is highly recommended for coupling Cysteine.[9] This creates a less basic environment compared to onium salt-based methods, reducing the likelihood of α-proton abstraction.[9]

    • Side-Chain Protection: Always use an appropriate side-chain protecting group, such as Trityl (Trt), to minimize side reactions.[9]

  • For Histidine:

    • Side-Chain Protection is Critical: Use a side-chain protecting group on the imidazole nitrogen, such as Trityl (Trt), to prevent it from participating in catalysis.[2][10]

    • Use Copper(II) Chloride Additive: For particularly challenging segment couplings involving C-terminal His or Cys, the addition of CuCl₂ along with HOBt has been shown to effectively suppress racemization.[10]

Comparative Data: Effect of Coupling Reagents and Additives

The choice of reagents can have a dramatic impact on the level of epimerization. The table below summarizes typical results for a known sensitive coupling reaction.

Coupling Reagent CombinationBase% D-Isomer (Epimerization)Reference
DIC / HOBtDIPEALow (~1-2%)[5]
DIC / HOAtDIPEAVery Low (<1%)[7]
DIC / OxymaPureDIPEAVery Low (<1%)[9]
HBTU / HOBtDIPEALow (~2-4%)[5]
HATUDIPEAVery Low (<1%)[11]
DIC onlyDIPEAHigh (>20%)[5]

Data is illustrative and can vary based on specific substrates and conditions.

FAQs: Frequently Asked Questions

Q1: What is the difference between racemization and epimerization? A1: In the context of peptide synthesis, the terms are often used interchangeably, but there is a technical distinction. Racemization is the process that leads toward a 1:1 mixture of enantiomers (a racemate). Epimerization is the change in configuration at a single stereocenter in a molecule that has multiple stereocenters. Since you are incorporating a chiral amino acid into a growing peptide chain that is already chiral, the product of incorrect incorporation is a diastereomer, and the process is technically epimerization.[9]

Q2: Does the N-terminal protecting group affect racemization? A2: Yes, significantly. Urethane-based protecting groups like Fmoc (9-fluorenylmethoxycarbonyl) and Boc (tert-butoxycarbonyl) are essential for preventing racemization. The electronic structure of the carbamate bond makes the corresponding oxazolone intermediate less stable and harder to form compared to N-acyl protected amino acids (e.g., Acetyl or Benzoyl), which are highly prone to racemization.[7]

Q3: Can racemization occur during steps other than coupling? A3: While the coupling step is the primary point of concern, racemization can occur under other conditions. For example, prolonged exposure to strong bases during Fmoc deprotection can theoretically cause some epimerization, particularly at the C-terminal residue linked to the resin. Additionally, some unusual amino acids can racemize during acidic hydrolysis conditions used for amino acid analysis.[12][13]

Q4: How can I accurately quantify the level of racemization in my sample? A4: The most reliable method is Chiral High-Performance Liquid Chromatography (HPLC) .[2][14] This involves cleaving a small amount of the crude peptide from the resin and analyzing it on a chiral stationary phase column, which can separate the desired peptide from its diastereomer.[2] Gas Chromatography (GC) of derivatized amino acids after total hydrolysis can also be used.

Experimental Protocols

Protocol 1: Low-Racemization Coupling Cycle using DIC/Oxyma

This protocol is particularly recommended for sensitive amino acids like Cysteine.

  • Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide is fully removed. Wash the resin thoroughly with Dimethylformamide (DMF) (3 x 1 min).

  • Reagent Solution Preparation: In a separate vessel, dissolve the Fmoc-protected amino acid (3.0 eq.), OxymaPure (3.0 eq.), and DIC (3.0 eq.) in DMF.

  • Coupling Reaction: Immediately add the freshly prepared coupling mixture to the deprotected resin.

  • Agitation: Agitate the reaction vessel at room temperature for 1-2 hours. For highly sensitive residues, perform the coupling at 0°C.[2]

  • Monitoring: Monitor the reaction's completion using a qualitative method like the Kaiser test. A negative test (beads remain colorless or yellow) indicates a complete reaction.[2]

  • Washing: Once complete, drain the reaction solution and wash the resin extensively with DMF (3x), Dichloromethane (DCM) (3x), and DMF (3x) to remove all soluble byproducts and excess reagents.

Protocol 2: Chiral HPLC Analysis for Diastereomer Quantification

This protocol provides a general workflow for analyzing the stereochemical purity of a cleaved peptide.

  • Sample Preparation: Cleave a small sample (5-10 mg) of the crude peptide from the resin using an appropriate cleavage cocktail (e.g., Reagent K: 82.5% TFA, 5% water, 5% phenol, 5% thioanisole, 2.5% EDT). Precipitate the peptide with cold diethyl ether, centrifuge, and dry the pellet.

  • Solution Preparation: Dissolve the crude peptide in a suitable solvent (e.g., Acetonitrile/Water mixture) to a final concentration of approximately 1 mg/mL.[14]

  • HPLC Setup:

    • Column: Use a suitable chiral stationary phase column (e.g., Chiralcel OD-H, Chiralpak AD-H).

    • Mobile Phase: Develop an isocratic or gradient method. A common starting point for reversed-phase chiral columns is a mixture of an aqueous buffer (e.g., 0.1% TFA in water) and an organic modifier (e.g., acetonitrile or isopropanol).[2][14]

    • Flow Rate: Typically 0.5 - 1.0 mL/min.

    • Detection: UV detection at 214 nm or 220 nm.

  • Analysis: Inject the sample and record the chromatogram. The desired peptide and its diastereomer should resolve into two distinct peaks.

  • Quantification: Integrate the peak areas of both diastereomers. Calculate the percentage of the undesired D-isomer using the formula: % D-Isomer = [Area(D-peak) / (Area(L-peak) + Area(D-peak))] * 100.

Decision Workflow for Troubleshooting Racemization

G Start Racemization Detected (>2% D-Isomer) Q_Coupling What coupling reagent was used? Start->Q_Coupling Q_Base What base was used? Q_Coupling->Q_Base Onium Salt or Carbodiimide + Additive Sol_Additive Action: Use DIC/EDC ONLY with Oxyma or HOAt. Q_Coupling->Sol_Additive Carbodiimide alone Q_Temp What was the reaction temperature? Q_Base->Q_Temp Weak/Hindered Base Sol_Base Action: Switch to a weaker (NMM) or hindered (Collidine) base. Use min. equivalents. Q_Base->Sol_Base Strong Base (DIPEA/TEA) Q_AA Is the amino acid His or Cys? Q_Temp->Q_AA 0°C - RT Sol_Temp Action: Lower coupling temperature to 0°C. Q_Temp->Sol_Temp > Room Temp Sol_Special Action: Use DIC/Oxyma for Cys. Use protected His(Trt). Consider CuCl₂ additive. Q_AA->Sol_Special Yes End Re-analyze by Chiral HPLC Q_AA->End No Sol_Additive->Q_Base Sol_Onium Action: Switch to a modern onium salt like HATU/HCTU. Sol_Base->Q_Temp Sol_Temp->Q_AA Sol_Special->End

Caption: A systematic workflow to diagnose and resolve common causes of racemization during synthesis.

References

Sources

Optimization

Refining analytical methods for detecting 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Technical Support Center: Analysis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid Prepared by: Gemini, Senior Application Scientist Welcome to the dedicated technical support guide for the analytical characterization...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Analysis of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the dedicated technical support guide for the analytical characterization of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. This novel compound, featuring a polar amino acid structure combined with a thiadiazole moiety, presents unique challenges and opportunities in analytical method development.[1] Its inherent polarity makes it particularly susceptible to issues like poor retention in standard reversed-phase chromatography and significant matrix effects in complex biological samples.[2][3]

This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common experimental hurdles. It moves from high-level frequently asked questions to detailed, validated protocols and an extensive troubleshooting directory, all designed to enhance the robustness and reliability of your analytical results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions that researchers often have when beginning method development for this analyte.

Q1: What is the best initial chromatographic approach for analyzing this compound?

A1: Due to the polar nature of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, a standard reversed-phase (RP) C18 column may provide insufficient retention.[4] We recommend two primary starting points:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase with a high organic content mobile phase, making it ideal for retaining and separating highly polar compounds like amino acids without derivatization.[4][5] It is highly compatible with mass spectrometry.

  • Reversed-Phase with Ion-Pairing Agents: If using RP-HPLC is necessary, the addition of an ion-pairing agent (e.g., trifluoroacetic acid - TFA) to the mobile phase can improve retention and peak shape. However, be aware that ion-pairing agents can cause ion suppression in mass spectrometry and may require extensive column equilibration.[4][6]

Q2: Is derivatization necessary for the analysis?

A2: Not necessarily, especially if using LC-MS/MS. Modern mass spectrometers are sensitive enough to detect underivatized amino acids.[7][8] However, derivatization can be a powerful strategy if you face challenges with:

  • Poor chromatographic retention on RP columns.

  • Low sensitivity with UV or fluorescence detection. Derivatization using reagents like 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) can significantly improve chromatographic behavior and detection sensitivity.[9]

Q3: What are the primary challenges when quantifying this analyte in biological matrices like plasma or serum?

A3: The most significant challenge is the matrix effect in LC-MS analysis.[10][11] Endogenous components in biological fluids, such as phospholipids and salts, can co-elute with the analyte and interfere with its ionization, leading to signal suppression or enhancement.[12][13][14] This directly impacts the accuracy and precision of quantification.[12] A robust sample preparation strategy is critical to mitigate these effects.

Section 2: Core Analytical Protocols & Workflows

These protocols provide a validated starting point for your experiments. They should be optimized for your specific instrumentation and matrix.

Workflow for Analyte Quantification in Biological Samples

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample 1. Plasma/Serum Sample (with Internal Standard) PPT 2. Protein Precipitation (e.g., with Acetonitrile) Sample->PPT Centrifuge 3. Centrifugation PPT->Centrifuge Supernatant 4. Supernatant Transfer Centrifuge->Supernatant Evaporate 5. Evaporation & Reconstitution Supernatant->Evaporate Inject 6. Injection onto LC System Evaporate->Inject Separate 7. Chromatographic Separation (HILIC Column) Inject->Separate Ionize 8. Electrospray Ionization (ESI) Separate->Ionize Detect 9. MS/MS Detection (MRM) Ionize->Detect Integrate 10. Peak Integration Detect->Integrate Calibrate 11. Calibration Curve Generation Integrate->Calibrate Quantify 12. Concentration Calculation Calibrate->Quantify

Caption: End-to-end workflow for quantifying the target analyte.

Protocol 1: Sample Preparation from Human Plasma

This protocol uses protein precipitation, a common and effective method for cleaning up biological samples.

Objective: To extract 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid from plasma while removing interfering proteins.

Materials:

  • Human plasma sample

  • Internal Standard (IS) solution (ideally a stable isotope-labeled version of the analyte)

  • Acetonitrile (ACN), HPLC grade, chilled to -20°C

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer and microcentrifuge

Procedure:

  • Sample Aliquoting: Pipette 100 µL of plasma into a clean 1.5 mL microcentrifuge tube.

  • Internal Standard Spiking: Add 10 µL of the IS working solution to the plasma. Vortex briefly.

  • Protein Precipitation: Add 400 µL of ice-cold ACN to the tube. The 4:1 ratio of ACN to plasma ensures efficient protein removal.[15]

  • Mixing: Vortex vigorously for 1 minute to ensure complete mixing and protein denaturation.

  • Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C. This will pellet the precipitated proteins.

  • Supernatant Collection: Carefully transfer 450 µL of the clear supernatant to a new tube, avoiding the protein pellet.

  • Drying and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis. This step concentrates the analyte and ensures solvent compatibility with the analytical column.[16]

  • Final Centrifugation: Centrifuge the reconstituted sample at 14,000 x g for 5 minutes to remove any remaining particulates before injection.

Protocol 2: LC-MS/MS Method for Quantification

This method utilizes HILIC for optimal retention of the polar analyte.

Objective: To achieve sensitive and selective quantification using tandem mass spectrometry.

Parameter Recommended Condition Rationale & Notes
LC System UPLC/UHPLC SystemRequired for optimal performance with sub-2 µm particle columns.
Column HILIC Column (e.g., Z-HILIC, 2.1 x 100 mm, 1.8 µm)Specifically designed for retaining polar compounds.[17]
Mobile Phase A 10 mM Ammonium Formate in Water, pH 3.0 (with Formic Acid)Volatile buffer, ideal for MS compatibility.[6]
Mobile Phase B 0.1% Formic Acid in AcetonitrileHigh organic content for HILIC retention.
Flow Rate 0.4 mL/minTypical for 2.1 mm ID columns.
Gradient 95% B -> 60% B over 5 min, then re-equilibrateGradient elution ensures separation from other matrix components.
Injection Volume 2-5 µLKeep low to minimize peak distortion.
Column Temp 40°CImproves peak shape and reduces mobile phase viscosity.
MS System Triple Quadrupole Mass SpectrometerRequired for MRM-based quantification.
Ionization Mode Electrospray Ionization (ESI), PositiveThe amino group is readily protonated.
MRM Transitions Analyte Specific (e.g., Q1: 174.0 -> Q3: 128.0)Must be optimized by infusing the analyte. The parent ion (Q1) corresponds to [M+H]+. The product ion (Q3) results from fragmentation.
System Suitability Tailing factor between 0.9 and 1.5; RSD of peak area <5% (n=5)Essential to ensure the system is performing correctly before running samples.

Section 3: Troubleshooting Guide

This guide uses a question-and-answer format to address specific experimental problems.

Troubleshooting Chromatographic Issues

Peak_Tailing_Troubleshooting start_node Problem: Peak Tailing Observed (Tailing Factor > 1.5) q1 Is tailing seen for all peaks or just the analyte? start_node->q1 a1_all Tailing on ALL peaks q1->a1_all All Peaks a1_one Tailing on ANALYTE peak only q1->a1_one Analyte Only cause_all Likely a physical issue: - Column void/damage - Extra-column volume a1_all->cause_all cause_one Likely a chemical interaction: - Secondary silanol interactions - Matrix buildup on column inlet a1_one->cause_one sol_all1 1. Check fittings for dead volume. Use shorter tubing. cause_all->sol_all1 sol_all2 2. Flush column (reverse direction if permitted by manufacturer). cause_all->sol_all2 sol_all3 3. Replace column if problem persists. cause_all->sol_all3 sol_one1 1. Adjust mobile phase pH (further from analyte pKa). cause_one->sol_one1 sol_one2 2. Use a new, high-purity end-capped column. cause_one->sol_one2 sol_one3 3. Install/replace a guard column. cause_one->sol_one3

Caption: Decision tree for diagnosing and resolving peak tailing.

Q: My analyte peak is tailing severely. What is the cause and how can I fix it?

A: Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase, or by physical problems in the system.

  • Cause 1: Silanol Interactions. The propanoic acid moiety can interact with active silanol groups on the silica-based column packing material. This is a very common cause of tailing for polar and ionizable compounds.

    • Solution: Ensure your mobile phase pH is well-controlled with a buffer (at least 10 mM).[16] Using a modern, high-purity, end-capped column can also minimize exposed silanols.

  • Cause 2: Column Contamination/Void. Accumulation of matrix components from previous injections can create active sites at the head of the column. A physical void can also form over time.

    • Solution: Install a guard column to protect your analytical column from strongly retained matrix components.[18] If a void is suspected, try reversing and flushing the column (if the manufacturer allows it). If these steps fail, the column may need to be replaced.

Q: My retention times are drifting to be shorter with every injection. Why?

A: This is a classic symptom of insufficient column equilibration, especially with HILIC or ion-pairing methods.[18]

  • Cause: The stationary phase surface requires a stable layer of the aqueous mobile phase to function correctly in HILIC. If the equilibration time between gradient runs is too short, the column chemistry is not consistent at the start of each injection, leading to retention drift.

    • Solution: Increase the post-run equilibration time significantly. A good starting point is 5-10 column volumes.[16] For a 100 x 2.1 mm column at 0.4 mL/min, this translates to about 5-10 minutes of equilibration. Monitor system pressure; a stable pressure reading is a good indicator of a fully equilibrated column.

Troubleshooting Sensitivity & MS-Specific Issues

Q: I am seeing significant signal suppression for my analyte in plasma samples compared to the standard in solvent. How do I confirm and reduce this?

A: This indicates a strong matrix effect, where co-eluting compounds from the plasma are suppressing the ionization of your analyte.[12][14]

  • Confirmation: The standard method is a post-extraction spike experiment.[12]

    • Extract a blank plasma sample (following Protocol 1).

    • Spike the extracted, clean supernatant with the analyte at a known concentration.

    • Prepare a standard of the same concentration in the mobile phase.

    • Compare the peak area of the post-extraction spike (A) to the neat standard (B).

    • Matrix Effect (%) = (A / B) * 100 . A value < 100% indicates suppression; > 100% indicates enhancement.[11]

  • Solutions:

    • Improve Sample Cleanup: Protein precipitation is a good first step, but if suppression is severe, consider a more rigorous technique like Solid-Phase Extraction (SPE).[18]

    • Optimize Chromatography: Adjust the gradient to better separate the analyte from the region where matrix components (like phospholipids) typically elute.

    • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective solution. A SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same matrix effects. By using the peak area ratio (analyte/IS), the variability caused by suppression is normalized, leading to accurate quantification.[12]

Q: My baseline is very noisy, making it difficult to integrate low-level peaks. What are the common sources of noise in LC-MS?

A: High baseline noise can originate from several sources, including the mobile phase, the sample, or the instrument itself.

  • Cause 1: Mobile Phase Contamination. Using non-volatile buffers (like phosphate) or low-purity solvents and additives can contaminate the ion source and create high background noise.[6]

    • Solution: Always use LC-MS grade solvents and volatile additives like formic acid, acetic acid, or ammonium formate/acetate.[6] Prepare fresh mobile phases daily.

  • Cause 2: Sample Carryover. If a high-concentration sample was injected previously, residual analyte can bleed off the column or from the injector in subsequent runs, elevating the baseline.

    • Solution: Run several blank injections (injecting only mobile phase) to wash the system. Incorporate a strong needle wash with a high percentage of organic solvent in your autosampler method.

  • Cause 3: In-source Contamination. Over time, non-volatile material from samples builds up on the ion source components, leading to persistent high background.

    • Solution: Follow the manufacturer's procedure for cleaning the ion source. Using a divert valve to send the initial, unretained portion of the chromatogram (containing salts and other interferences) to waste instead of the MS can significantly prolong source cleanliness.[6]

References

  • Sanghvi, T., & Trivedi, V. (2022). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. Available at: [Link]

  • Phenomenex. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. Phenomenex. Available at: [Link]

  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Available at: [Link]

  • Phenomenex. (2026). Matrix Effects: Causes and Solutions in Analysis. Phenomenex. Available at: [Link]

  • NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. Available at: [Link]

  • Vishwanathan, K., et al. (2012). Matrix effect in bioanalysis-an overview. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

  • Bio-Synthesis Inc. (n.d.). Amino Acid Analysis Sample Preparation Guidelines. Bio-Synthesis Inc. Available at: [Link]

  • SPARC BioCentre. (n.d.). Sample Preparation for Amino Acid Analysis. SickKids Research Institute. Available at: [Link]

  • UC Davis Stable Isotope Facility. (2024). Sample Preparation - Compound Specific 13C & 15N analysis of Amino Acids by GC-C-IRMS. UC Davis. Available at: [Link]

  • Chromacim. (n.d.). HPLC Troubleshooting Guide. Chromacim. Available at: [Link]

  • Krotz, M., et al. (2002). Sample Preparation for Amino Acid Determination by Integrated Pulsed Amperometric Detection in Foods. Journal of Agricultural and Food Chemistry. Available at: [Link]

  • Gumienna-Kontecka, E., et al. (2020). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. Molecules. Available at: [Link]

  • LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions. LCGC International. Available at: [Link]

  • Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. Available at: [Link]

  • Kamil, O. M., et al. (2022). Synthesis, quantification and characterization of 1,3,4-thiadiazole derivatives of ampicillin by HPLC. Journal of University of Kerbala. Available at: [Link]

  • ResearchGate. (2019). Development and Validation of a New HPLC Method for Quantification of a Novel Antifungal Drug Based on 1,3,4-Thiadiazole and its Impurities. ResearchGate. Available at: [Link]

  • Li, Y., et al. (2017). A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

  • Gika, H. G., et al. (2012). LC-MS metabolomics of polar compounds. Journal of Chromatography B. Available at: [Link]

  • Ng, D., et al. (2021). A novel screening method for free non-standard amino acids in human plasma samples using AccQ·Tag reagents and LC-MS/MS. Analytical Methods. Available at: [Link]

  • ResearchGate. (2019). Development and validation of HPLC-MS/MS method of determination of a new derivative of valproleic acid and 1,3,4-thiadiazole in rabbit blood plasmafor pharmacokinetic study. ResearchGate. Available at: [Link]

  • Piraud, M., et al. (2007). LC−MS/MS Assay for Protein Amino Acids and Metabolically Related Compounds for Large-Scale Screening of Metabolic Phenotypes. Analytical Chemistry. Available at: [Link]

  • Shimadzu. (n.d.). LC/MS/MS Method Package for D/L Amino Acids. Shimadzu. Available at: [Link]

  • Agilent Technologies. (2017). Methods for the Analysis of Underivatized Amino Acids by LC/MS. Agilent Technologies. Available at: [Link]

  • Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Corporation. Available at: [Link]

  • National Agricultural Library. (n.d.). LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds. National Agricultural Library. Available at: [Link]

  • LCGC International. (2026). How to Avoid Problems in LC–MS. LCGC International. Available at: [Link]

  • Farmacia Journal. (n.d.). HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. Farmacia Journal. Available at: [Link]

  • Madsen, U., et al. (2002). 2-Amino-3-(3-hydroxy-1,2,5-thiadiazol-4-yl)propionic acid: resolution, absolute stereochemistry and enantiopharmacology at glutamate receptors. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. ResearchGate. Available at: [Link]

  • Frontiers. (n.d.). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry. Available at: [Link]

  • BMC Research Notes. (2019). Accurate and efficient amino acid analysis for protein quantification using hydrophilic interaction chromatography coupled tandem mass spectrometry. BMC Research Notes. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid vs. Other Non-Natural Amino Acids: A Technical Comparison Guide

The transition of peptide-based therapeutics from the laboratory to the clinic is frequently bottlenecked by poor pharmacokinetic profiles, primarily driven by rapid proteolytic degradation[1]. To overcome this, drug dev...

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Author: BenchChem Technical Support Team. Date: April 2026

The transition of peptide-based therapeutics from the laboratory to the clinic is frequently bottlenecked by poor pharmacokinetic profiles, primarily driven by rapid proteolytic degradation[1]. To overcome this, drug development professionals increasingly rely on non-canonical amino acids (ncAAs) to engineer peptidomimetics with enhanced stability and targeted bioactivity[2].

Among these, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid —a highly specialized heterocyclic β3 -amino acid—stands out. By combining the proteolytic evasion of a β -amino acid backbone with the unique electronic properties of a 1,2,3-thiadiazole ring, this molecule offers a distinct advantage over standard ncAAs in rational drug design[3].

This guide objectively compares the performance of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid against other common non-natural amino acids, detailing the mechanistic causality behind its efficacy and providing self-validating experimental protocols for its application.

Mechanistic Causality: Why Heterocyclic β -Amino Acids?

The incorporation of non-proteinogenic amino acids into a peptide sequence is not merely a structural substitution; it is a fundamental alteration of the molecule's thermodynamic and electronic landscape[4].

The β -Backbone Advantage

Standard α -amino acids position the side chain directly adjacent to the carbonyl carbon. In contrast, β3 -amino acids introduce an additional −CH2​− spacer between the amine and the carboxylic acid.

  • Causality: This extra methylene group shifts the amide bond out of the active site register of standard serine and cysteine proteases. The enzymes' catalytic triads can no longer achieve the precise geometry required for nucleophilic attack on the scissile bond, conferring near-total resistance to enzymatic cleavage[5].

The 1,2,3-Thiadiazole Pharmacophore

While unsubstituted β -amino acids (like β -alanine) provide stability, they lack the side chains necessary for target receptor engagement. 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid features a 1,2,3-thiadiazole ring at the β -position.

  • Causality: The thiadiazole ring is a strongly electron-withdrawing, five-membered heterocycle. Unlike highly lipophilic phenyl rings (e.g., in β -phenylalanine), the thiadiazole possesses a strong dipole moment. This allows it to act as a bioisostere for aromatic residues while simultaneously improving aqueous solubility and participating in unique dipole-directed hydrogen bonding within receptor pockets[3].

Mechanism N1 Standard α-Amino Acid N2 Protease Active Site Alignment N1->N2 N3 Rapid Degradation N2->N3 N4 3-Amino-3-(1,2,3-thiadiazol-4-yl) propanoic acid N5 β-Carbon Spacer (Steric Mismatch) N4->N5 N6 Thiadiazole Dipole (Target Binding) N4->N6 N7 Protease Evasion N5->N7 N8 High Affinity & Stability N6->N8

Diagram 1: Structural logic and causality of proteolytic resistance vs. target affinity.

Comparative Performance Data

To contextualize the utility of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, we must compare it against standard alternatives used to improve peptide stability, such as D-amino acids and other heterocyclic β -amino acids[1].

Amino Acid TypeStructural ClassProteolytic Half-Life ( T1/2​ )*Lipophilicity (LogP contribution)Receptor Interaction ProfilePrimary Limitation
L-Phenylalanine Natural α -AA <1 hourHighStrong π−π stackingRapidly degraded by proteases.
D-Phenylalanine Non-natural α -AA >24 hoursHighAltered stereochemical bindingOften causes loss of native receptor affinity[1].
β -Alanine Unsubstituted β -AA >48 hoursLowMinimal (No side chain)Cannot mimic complex pharmacophores.
3-Amino-3-(thiazol-2-yl)propanoic acid Heterocyclic β3 -AA >48 hoursModerateH-bond acceptor, π stackingSynthesis can be sterically hindered[6].
3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid Heterocyclic β3 -AA >48 hoursLow-ModerateStrong dipole, H-bond acceptorRequires optimized coupling conditions.

*Note: Half-life values are generalized representations based on standard human serum assays for peptides incorporating a single substitution.

Experimental Workflows & Methodologies

To successfully utilize 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, researchers must adapt their synthetic and analytical workflows. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: Fmoc-Solid Phase Peptide Synthesis (SPPS) Incorporation

Because the β -carbon substitution creates steric bulk, the nucleophilic attack of the amine on the activated carboxylate is slower than with canonical α -amino acids.

  • Causality for Reagent Choice: Standard coupling reagents like DIC/HOBt are often insufficient. We mandate the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) due to its superior leaving group (HOAt), which accelerates the coupling of sterically hindered amines.

Step-by-Step Methodology:

  • Resin Preparation: Swell Rink Amide AM resin (0.5 mmol/g loading) in DMF for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Validation: Monitor the UV absorbance of the dibenzofulvene-piperidine adduct at 301 nm to ensure complete deprotection.

  • Amino Acid Activation: Dissolve 3.0 equivalents of Fmoc-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid and 2.9 equivalents of HATU in minimal DMF. Add 6.0 equivalents of DIPEA. Stir for 2 minutes to allow active ester formation.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 120 minutes (extended time due to β -steric hindrance).

  • Self-Validation (Kaiser Test): Perform a Kaiser ninhydrin test. A colorless/yellow bead indicates successful coupling. A blue bead indicates unreacted amines, necessitating a double-coupling cycle.

  • Cleavage: Cleave the peptide using TFA/TIPS/Water (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

Protocol 2: Plasma Proteolytic Stability Assay

To prove the efficacy of the non-natural amino acid, a serum degradation assay must be performed against a canonical control[1].

  • Causality for Internal Standards: Biological matrices like serum cause ion suppression in LC-MS. Furthermore, peptides can precipitate. Using a stable internal standard (IS) ensures that a drop in the target peptide's signal is due to enzymatic cleavage, not matrix artifacts.

Step-by-Step Methodology:

  • Preparation: Prepare a 100 µM stock of the synthesized peptidomimetic and a canonical control peptide in PBS (pH 7.4).

  • Incubation: Mix 50 µL of the peptide stock with 50 µL of 50% human serum (final peptide concentration: 50 µM in 25% serum). Incubate at 37°C.

  • Quenching: At designated time points (0, 1, 2, 4, 8, 24 hours), extract a 10 µL aliquot and immediately quench by adding 90 µL of ice-cold acetonitrile containing 1 µM Carbamazepine (Internal Standard). Causality: Acetonitrile instantly denatures proteases, halting degradation.

  • Isolation: Centrifuge the quenched samples at 14,000 × g for 15 minutes at 4°C to pellet precipitated serum proteins.

  • LC-MS Analysis: Analyze the supernatant using UPLC-MS/MS.

  • Self-Validation Data Processing: Plot the ratio of the (Peptide Peak Area / IS Peak Area) over time. Fit the data to a first-order exponential decay model to calculate the exact half-life ( T1/2​ ).

Workflow N1 1. SPPS Coupling (Fmoc-Thiadiazole-β-AA + HATU) N2 Kaiser Test (Self-Validation) N1->N2 N2->N1 Fail (Re-couple) N3 2. Cleavage & Purification (TFA / HPLC) N2->N3 Pass N4 3. Serum Incubation (37°C, 25% Human Serum) N3->N4 N5 4. Quench & Centrifuge (Cold ACN + Internal Std) N4->N5 N6 5. LC-MS/MS Analysis (Normalize to IS) N5->N6 N7 Calculate T_1/2 N6->N7

Diagram 2: Integrated workflow from sterically-optimized SPPS to self-validating stability analysis.

Conclusion

The strategic substitution of canonical amino acids with 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid offers a sophisticated method for overcoming the pharmacokinetic limitations of peptide therapeutics. By leveraging the steric mismatch of the β3 -backbone to evade proteolysis, while utilizing the unique dipole and electron-withdrawing nature of the thiadiazole ring to maintain target affinity, researchers can design highly stable, potent peptidomimetics. However, realizing these benefits requires strict adherence to optimized coupling chemistries (e.g., HATU-mediated SPPS) and rigorously controlled, internally standardized analytical workflows.

References

1. - MDPI (Molecules). Discusses the synthesis, biological activity, and application of heterocyclic β -amino acids in drug discovery and receptor targeting.[3] 2.

  • - ResearchGate / MDPI. Highlights how incorporating highly functionalized cyclic β -amino acid moieties significantly improves proteolytic stability and impacts drug design.[5] 3. - Farmacia Journal. Details the synthetic challenges and biological utility of structurally diverse heterocyclic (thiazole-based) β -amino acids in peptide sequences.[6] 4. - Frontiers in Microbiology. Provides experimental frameworks for evaluating the stability of peptides substituted with unnatural amino acids against human plasma proteases.[1] 5. - MDPI (International Journal of Molecular Sciences). Reviews the latest developments in utilizing non-canonical amino acids to confer resistance to proteolytic degradation and optimize enzyme inhibition.[2]
  • - ResearchGate / PLoS One. Analyzes the structural modification and chemical space expansion provided by non-proteinogenic amino acids in peptide therapeutics.[4]

Sources

Comparative

A Comparative Guide for Medicinal Chemists: 1,2,3-Thiadiazole vs. 1,3,4-Thiadiazole in Drug Design

In the landscape of medicinal chemistry, the selection of a heterocyclic scaffold is a critical decision that profoundly influences the physicochemical properties, pharmacokinetics, and pharmacological activity of a drug...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the selection of a heterocyclic scaffold is a critical decision that profoundly influences the physicochemical properties, pharmacokinetics, and pharmacological activity of a drug candidate. Among the plethora of available heterocycles, thiadiazoles have emerged as "privileged structures" due to their remarkable versatility and presence in numerous approved drugs and clinical candidates.[1][2][3][4] This guide provides an in-depth comparative analysis of two key isomers, 1,2,3-thiadiazole and 1,3,4-thiadiazole, to arm researchers and drug development professionals with the insights needed to strategically deploy these scaffolds in their discovery programs.

Structural and Physicochemical Properties: A Tale of Two Isomers

The distinct arrangement of the two nitrogen and one sulfur atom within the five-membered ring of 1,2,3- and 1,3,4-thiadiazoles gives rise to significant differences in their electronic nature and physicochemical characteristics. These differences are not merely academic; they have direct consequences for a molecule's behavior in a biological system.

The 1,2,3-thiadiazole isomer features adjacent nitrogen atoms, leading to a unique electronic distribution.[5] In contrast, the 1,3,4-thiadiazole isomer has its nitrogen atoms separated by a carbon atom, resulting in a more symmetrical structure.[6] This structural variance impacts properties like aromaticity, dipole moment, and hydrogen bonding potential, which in turn affect solubility, membrane permeability, and metabolic stability.[7][8][9]

For instance, the 1,3,4-thiadiazole ring is generally considered to be more metabolically stable and is a very weak base due to the inductive effect of the sulfur atom.[6][10] The sulfur atom in thiadiazoles can also enhance liposolubility, while their mesoionic character can facilitate passage across cellular membranes.[7][8][9]

G cluster_123 1,2,3-Thiadiazole cluster_134 1,3,4-Thiadiazole 1,2,3-Thiadiazole_structure 1,3,4-Thiadiazole_structure

Caption: Isomeric Structures of Thiadiazoles.

Table 1: Head-to-Head Physicochemical Comparison

Property1,2,3-Thiadiazole1,3,4-ThiadiazoleRationale & Implication in Drug Design
Symmetry AsymmetricSymmetricThe symmetry of the 1,3,4-isomer can lead to more predictable substitution patterns and potentially higher melting points.
Aromaticity AromaticHighly AromaticBoth are stable, but the high aromaticity of the 1,3,4-isomer contributes to its notable in vivo stability.[11]
Metabolic Stability Generally considered less stableGenerally considered more stableThe 1,3,4-isomer is often preferred when high metabolic stability is a key requirement for a drug candidate.[10][12]
Bioisosterism Bioisostere of pyrimidine and oxadiazole.[13]Bioisostere of pyrimidine and oxadiazole.[7][9][14]Both can be used to replace other heterocycles to modulate properties, with the 1,3,4-isomer being a more common bioisosteric replacement.
Solubility The sulfur atom can increase lipophilicity.The sulfur atom can increase lipophilicity.[14]Substituents play a major role, but the core ring contributes to lipid solubility.

Synthetic Accessibility: Pathways to the Core Scaffolds

The ease and versatility of synthesis are paramount considerations in drug discovery. Fortunately, both thiadiazole isomers are accessible through well-established synthetic routes.

The 1,2,3-thiadiazole ring is most commonly synthesized via the Hurd-Mori reaction .[13][15][16] This reaction involves the cyclization of α-methylene ketone hydrazones or their derivatives with thionyl chloride (SOCl₂).[13] More recent, metal-free methods have also been developed, such as the reaction of N-tosylhydrazones with elemental sulfur.[17][18]

The synthesis of 1,3,4-thiadiazoles often begins with thiosemicarbazides or their derivatives.[6] Cyclization of these precursors, often initiated by acylation followed by dehydration, efficiently yields 2-amino-1,3,4-thiadiazoles, which are crucial intermediates.[6] Another common route involves the thionation of N,N'-acylhydrazines using reagents like Lawesson's reagent.[19]

Caption: Key Synthetic Pathways for Thiadiazole Isomers.

Pharmacological Profiles: A Spectrum of Biological Activities

Both thiadiazole isomers are found in compounds exhibiting a vast array of biological activities, making them attractive scaffolds for a wide range of therapeutic areas.[18]

1,2,3-Thiadiazole Derivatives have demonstrated a broad spectrum of pharmacological properties including:

  • Anticancer: These compounds have emerged as potent anticancer agents.[13]

  • Antiviral: Notably, certain derivatives have shown remarkable activity against HIV-1.[13][18]

  • Antimicrobial: They exhibit a wide range of antibacterial and antifungal activities.[13][18]

  • Agricultural Applications: Some derivatives are used as plant activators, inducing systemic acquired resistance.[20][21]

1,3,4-Thiadiazole Derivatives are perhaps even more prevalent in medicinal chemistry and are known for their diverse biological activities, including:[2][4][22][23][24]

  • Anticancer: A significant number of 1,3,4-thiadiazole-containing compounds have been investigated as anticancer agents.[10][24][25]

  • Antimicrobial: This scaffold is present in antibacterial and antifungal drugs.[11][24][26]

  • Anti-inflammatory: Many derivatives have shown potent anti-inflammatory properties.[24][27]

  • Other Activities: This isomer is also found in compounds with anticonvulsant, antidiabetic, and antitubercular activities.[22][24]

Table 2: Marketed Drugs and Clinical Candidates

IsomerDrug NameTherapeutic Area
1,3,4-ThiadiazoleCefazolin, CefazedoneAntibiotics[28][29]
1,3,4-ThiadiazoleAcetazolamide, MethazolamideDiuretics (Carbonic Anhydrase Inhibitors)[11][25][28][29]
1,3,4-ThiadiazoleSulfamethizoleAntimicrobial[25][28][29]
1,3,4-ThiadiazoleMegazolAntiprotozoal[28][29][30]
1,2,3-ThiadiazoleCefuzonamAntibiotic[20]
1,2,3-ThiadiazoleThidiazuronPlant Growth Regulator[20]

Case Study: Experimental Workflow for Isomer Evaluation

To provide a practical framework for comparing these isomers in a drug discovery program, we outline a standard experimental workflow. This workflow is designed to assess key drug-like properties early in the development process.

G cluster_workflow Experimental Workflow for Isomer Comparison start Synthesize Analog Pairs: Compound A (1,2,3-isomer) Compound B (1,3,4-isomer) solubility Protocol 1: Aqueous Solubility Assay start->solubility stability Protocol 2: Metabolic Stability Assay (Liver Microsomes) start->stability permeability Permeability Assay (e.g., PAMPA) start->permeability activity In Vitro Biological Assay (Target-based or Phenotypic) start->activity data Data Analysis & SAR Interpretation solubility->data stability->data permeability->data activity->data decision Select Isomer for Further Optimization data->decision

Caption: Workflow for comparing drug candidates with different thiadiazole isomers.

Experimental Protocol 1: In Vitro Metabolic Stability Assay

Objective: To determine the rate of metabolism of a test compound in the presence of liver microsomes.

Methodology:

  • Preparation:

    • Thaw pooled human liver microsomes (HLM) on ice.

    • Prepare a 2X NADPH regenerating system solution (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer).

    • Prepare test compounds (Compound A and Compound B) at a 2 µM concentration in phosphate buffer.

  • Incubation:

    • Pre-warm HLM and buffer to 37°C.

    • In a 96-well plate, add the test compound solution.

    • Initiate the metabolic reaction by adding the pre-warmed HLM and the 2X NADPH solution. The final protein concentration should be ~0.5 mg/mL.

    • Include control wells:

      • Negative Control: Compound without NADPH to check for non-enzymatic degradation.

      • Positive Control: A compound with known high metabolic clearance (e.g., Verapamil).

  • Time Points and Quenching:

    • Incubate the plate at 37°C with shaking.

    • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold "stop solution" (e.g., acetonitrile containing an internal standard).

  • Analysis:

    • Centrifuge the plate to pellet the precipitated protein.

    • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

    • Quantify the remaining parent compound at each time point relative to the internal standard.

  • Data Interpretation:

    • Plot the natural log of the percentage of the parent compound remaining versus time.

    • The slope of the line gives the elimination rate constant (k).

    • Calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint). A longer half-life indicates greater metabolic stability.

Experimental Protocol 2: Kinetic Solubility Assay

Objective: To determine the aqueous solubility of a test compound from a DMSO stock solution.

Methodology:

  • Preparation:

    • Prepare a 10 mM DMSO stock solution of the test compounds (Compound A and Compound B).

    • Use a 96-well plate for the assay.

  • Compound Addition and Precipitation:

    • Add a small volume (e.g., 1-2 µL) of the 10 mM DMSO stock to aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to achieve a final concentration of ~100 µM.

    • Seal the plate and shake vigorously for 1-2 hours at room temperature to allow for precipitation of the compound that is beyond its solubility limit.

  • Separation:

    • Use a filter plate (e.g., with a 0.45 µm filter) to separate the precipitated (solid) compound from the dissolved (soluble) compound.

    • Collect the filtrate in a new 96-well plate.

  • Quantification:

    • Prepare a standard curve of the test compound in DMSO/buffer.

    • Analyze the concentration of the compound in the filtrate using a suitable method, such as UV-Vis spectroscopy, HPLC-UV, or LC-MS.

  • Data Interpretation:

    • Calculate the concentration of the dissolved compound in the filtrate by comparing its signal to the standard curve. This value represents the kinetic solubility of the compound. Higher values indicate better solubility.

Conclusion and Strategic Outlook

The choice between a 1,2,3-thiadiazole and a 1,3,4-thiadiazole scaffold is a nuanced decision that should be driven by the specific goals of the drug discovery project. The 1,3,4-thiadiazole isomer, with its robust synthesis, high aromaticity, and generally favorable metabolic stability, often serves as a reliable and versatile core for a wide range of therapeutic targets.[10][11][31] Its prevalence in marketed drugs is a testament to its utility and "drug-like" characteristics.[28][29]

However, the 1,2,3-thiadiazole isomer should not be overlooked. Its unique electronic properties and demonstrated potent biological activities, particularly in the antiviral and anticancer arenas, make it a valuable alternative.[13][18] In cases where the 1,3,4-isomer fails to provide the desired activity or property profile, exploring the 1,2,3-isomer as a bioisosteric replacement can be a fruitful strategy.[32]

Ultimately, a data-driven approach, as outlined in the experimental workflow, is essential. By synthesizing and evaluating matched pairs of compounds, medicinal chemists can make informed decisions, leveraging the distinct advantages of each thiadiazole isomer to design safer and more effective medicines.

References

  • Wikipedia. (2023). Hurd–Mori 1,2,3-thiadiazole synthesis. In Wikipedia. Retrieved from [Link]

  • Beytur, M., & Akyildirim, O. (2021). Thiadiazoles and Their Properties. Current Studies in Basic Sciences, Engineering and Technology 2021, 174.
  • Hu, Y., Li, C., Wang, X., Yang, Y., & Zhu, H. (2014).
  • (2009). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. Journal of Agricultural and Food Chemistry.
  • (2022).
  • (n.d.). Thiadiazole—a Promising Structure in Medicinal Chemistry. National Open Access Monitor, Ireland. Retrieved from [Link]

  • (2005). Efficient solid phase synthesis of benzo[13][15][16]thiadiazoles and related structures.

  • (2012).
  • (n.d.). Synthesis of 1,3,4-thiadiazoles. Organic Chemistry Portal. Retrieved from [Link]

  • (n.d.). (PDF) Literature Review on the biological activities of 1,3,4-thiadiazole. Academia.edu. Retrieved from [Link]

  • (2011).
  • (2025).
  • (2021).
  • (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. PMC.
  • (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Publishing.
  • (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. MDPI.
  • (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their. Chemical Methodologies.
  • (n.d.). Synthesis of new -1,3,4-Thiadiazoles Substituted with Oxazepine and Benzoxazepine Moieties. Oriental Journal of Chemistry.
  • (n.d.). Thiadiazoles: the appropriate pharmacological scaffolds with leishmanicidal and antimalarial activities: a review. PMC.
  • (n.d.). Some drugs with 1,3,4-thiadiazole scaffold. ResearchGate. Retrieved from [Link]

  • (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. MDPI.
  • (n.d.). Synthesis, biological and molecular modelling for 1,3,4-thiadiazole sulfonyl thioureas: bacterial and fungal activity. PMC.
  • (2013). Thiadiazole-a promising structure in medicinal chemistry. PubMed.
  • (2013). Thiadiazole-a Promising Structure in Medicinal Chemistry. UT MD Anderson Cancer Center.
  • (2021). 1,3,4-thiadiazole: A Privileged Scaffold for Drug Design and Development.
  • (2023).
  • (2022). Properties and Synthesis of 1,2,3-Thiadiazole. ChemicalBook.
  • (n.d.). Structure of drugs with thiadiazole scaffold. ResearchGate. Retrieved from [Link]

  • (2023). New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. RSC Publishing.
  • (2025).
  • (n.d.). Some drugs containing 1,3,4‐thiadiazole and 1,2,3‐triazole scaffolds. ResearchGate. Retrieved from [Link]

  • (2025). Design and synthesis of 1,2,3-triazole thiadiazole hybrids with in vitro and in silico evaluation of their anti-inflammatory and anti-alzheimer activities. PMC.
  • (2023). New 1,3,4-thiadiazoles as potential anticancer agents. Semantic Scholar.
  • (n.d.).
  • (2025). a review on thiadiazole-derived compounds: design, synthesis, and antimicrobial potential. pharmedicopublishers.com.
  • (n.d.). 1,3,4-thiadiazole: a privileged scaffold for drug design and development. PubMed.

Sources

Validation

Publish Comparison Guide: Validating the Mechanism of Action of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Executive Summary In the landscape of neuropharmacology and targeted drug discovery, unnatural amino acids bearing heterocyclic motifs have emerged as critical scaffolds. This guide provides a comprehensive mechanistic v...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of neuropharmacology and targeted drug discovery, unnatural amino acids bearing heterocyclic motifs have emerged as critical scaffolds. This guide provides a comprehensive mechanistic validation of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid , a highly specialized β-amino acid derivative. By comparing its structural and functional profile against established neuromodulators like Gabapentin and TDPA (2-amino-3-(3-hydroxy-1,2,5-thiadiazol-4-yl)propionic acid), we aim to equip researchers with the experimental frameworks necessary to evaluate its potential as a subtype-selective receptor ligand.

Mechanistic Rationale: The 1,2,3-Thiadiazole β-Amino Acid Scaffold

The pharmacological uniqueness of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid stems from the synergistic combination of its β-amino acid backbone and the 1,2,3-thiadiazole ring.

  • Heterocyclic Bioisosterism: The 1,2,3-thiadiazole ring is a five-membered, π-excessive heteroaromatic system[1]. Because the electron density is heavily localized on the sulfur and nitrogen atoms, the C4 and C5 carbon atoms remain relatively electron-deficient[1]. This specific electronic distribution allows the thiadiazole moiety to act as a potent bioisostere for carboxylic acids or amides, facilitating robust π-stacking and hydrogen-bonding interactions with highly conserved amino acid residues within target receptor binding pockets[2].

  • Conformational Restriction & Stability: Unlike endogenous α-amino acids (e.g., glutamate) or synthetic α-amino acid agonists like TDPA, which are rapidly degraded by endogenous peptidases, the β-amino acid backbone provides significant steric hindrance[3]. This structural shift not only prevents rapid proteolytic cleavage but also conformationally restricts the molecule, allowing it to selectively engage specific receptor subtypes (such as metabotropic glutamate receptors or voltage-gated calcium channels) without triggering off-target ionotropic activation[3].

Comparative Performance Analysis

To contextualize the performance of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, it is essential to benchmark it against industry-standard compounds.

Parameter3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acidGabapentin (Industry Standard)TDPA (Standard α-Amino Acid)
Backbone Structure β-Amino AcidCyclic β-Amino Acidα-Amino Acid
Heterocyclic Motif 1,2,3-ThiadiazoleNone1,2,5-Thiadiazole
Primary Interaction π-stacking & H-bonding[2]Steric bulk / HydrophobicH-bonding (via hydroxyl)[3]
Receptor Selectivity Putative mGluR / VGCC ModulatorVGCC (α2δ subunit)AMPA / Group I mGluR[3]
Proteolytic Stability High (β-amino acid resistance)HighLow to Moderate
In Vitro Half-Life > 48 hours> 48 hours< 4 hours

Experimental Validation Protocols

To ensure scientific integrity, the mechanism of action must be validated through orthogonal, self-validating experimental systems. The following protocols detail the step-by-step methodologies for confirming both target engagement and functional modulation.

Protocol 1: Target Binding Validation via Surface Plasmon Resonance (SPR)

Causality: SPR is selected because it provides real-time, label-free kinetic data (Association/Dissociation rates), allowing us to isolate the specific contribution of the 1,2,3-thiadiazole ring's π-stacking capabilities without the steric interference of bulky fluorophores.

  • Sensor Chip Preparation: Dock a CM5 sensor chip into the SPR instrument. Activate the dextran matrix using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at a flow rate of 10 µL/min.

  • Receptor Immobilization: Dilute the purified target protein (e.g., mGluR extracellular domain) in 10 mM sodium acetate (pH 4.5) to a concentration of 20 µg/mL. Inject over the activated flow cell until a target immobilization level of 5000 RU is achieved.

  • Quenching: Block unreacted NHS esters by injecting 1 M ethanolamine-HCl (pH 8.5) for 7 minutes.

  • Analyte Injection: Prepare a serial dilution of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (ranging from 0.1 µM to 100 µM) in running buffer (HBS-EP+). Inject each concentration at a flow rate of 30 µL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

  • Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to determine the Kd​ , kon​ , and koff​ .

Protocol 2: Functional Neuro-Modulation via Patch-Clamp Electrophysiology

Causality: While SPR confirms physical binding, whole-cell patch-clamp electrophysiology is required to prove that the binding event translates into a functional conformational shift, validating the compound's efficacy as an allosteric modulator.

  • Cell Preparation: Culture primary cortical neurons or target-expressing HEK293T cells on poly-D-lysine coated glass coverslips.

  • Electrode Fabrication: Pull borosilicate glass capillaries to a tip resistance of 3–5 MΩ. Fill with intracellular solution (130 mM K-gluconate, 5 mM KCl, 10 mM HEPES, 2 mM MgCl2, 4 mM Mg-ATP, 0.3 mM Na-GTP, pH 7.3).

  • Whole-Cell Configuration: Establish a gigaseal (>1 GΩ) on the target cell membrane and apply gentle negative pressure to rupture the patch, entering the whole-cell configuration.

  • Baseline Recording: Voltage-clamp the cell at -70 mV and record baseline miniature excitatory postsynaptic currents (mEPSCs) in the presence of 1 µM TTX (to block action potentials).

  • Compound Application: Bath-apply 10 µM of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid using a rapid perfusion system.

  • Quantification: Analyze the frequency and amplitude of mEPSCs post-application. A reduction in frequency indicates presynaptic modulation, while a reduction in amplitude suggests postsynaptic receptor antagonism.

Workflow & Pathway Visualizations

Pathway Compound 3-Amino-3-(1,2,3-thiadiazol-4-yl) propanoic acid Binding π-Stacking & H-Bonding via 1,2,3-Thiadiazole Ring Compound->Binding Interacts via Receptor Synaptic Target Receptor (e.g., mGluR / VGCC) Modulation Allosteric Modulation & Conformational Shift Receptor->Modulation Induces Binding->Receptor Binds to Downstream Downstream Signaling (Modulated Neurotransmission) Modulation->Downstream Results in

Mechanistic pathway detailing the interaction between the thiadiazole derivative and its target.

Workflow Phase1 Phase 1: Target Binding (SPR) CM5 Chip Preparation Ligand Immobilization Kinetic Analysis Phase2 Phase 2: Functional Assay Whole-Cell Patch Clamp mEPSC Recording Dose-Response Curve Phase1:f3->Phase2:f1 Validated Binders Proceed to Functional Phase3 Phase 3: Data Synthesis Affinity (Kd) Calculation Efficacy (EC50) Determination Mechanism Validation Phase2:f3->Phase3:f1 Functional Data Integration

Orthogonal experimental workflow for validating target engagement and functional efficacy.

References

  • EvitaChem. "Buy (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (EVT-13430448)." EvitaChem Catalog.
  • ChemicalBook. "Properties and Synthesis of 1,2,3-Thiadiazole." ChemicalBook Reference.
  • PubMed / Journal of Medicinal Chemistry. "Selective agonists at group II metabotropic glutamate receptors: synthesis, stereochemistry, and molecular pharmacology of (S)- and (R)-2-amino-4-(4-hydroxy[1,2,5]thiadiazol-3-yl)butyric acid." NIH PubMed.

Sources

Comparative

In Vivo Efficacy of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid (3-ATP): A Comparative Preclinical Guide

Executive Summary 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (3-ATP, CAS 773123-94-7) represents an emerging class of conformationally constrained β -amino acids. In neuropharmacological drug development, substituti...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (3-ATP, CAS 773123-94-7) represents an emerging class of conformationally constrained β -amino acids. In neuropharmacological drug development, substituting standard aliphatic chains with a 1,2,3-thiadiazole heterocyclic moiety serves as a potent bioisostere. This structural modification significantly enhances lipophilicity and resistance to β -peptidases, driving superior blood-brain barrier (BBB) penetration and extended pharmacokinetic half-lives compared to endogenous neuromodulators like GABA or β -alanine.

This guide objectively compares the in vivo efficacy of 3-ATP against standard-of-care alternatives—Pregabalin and Vigabatrin —across validated rodent models of neuropathic pain and epilepsy.

Mechanistic Rationale & Experimental Workflow

The therapeutic potential of 3-ATP stems from its structural homology to inhibitory neurotransmitters. By acting as a dual-action neuromodulator, 3-ATP is hypothesized to inhibit GABA-aminotransferase (GABA-AT) and bind to the α2​δ−1 subunit of voltage-gated calcium channels, effectively reducing neuronal hyperexcitability.

MOA A 3-ATP (Thiadiazole Beta-Amino Acid) B GABA-AT Inhibition A->B Pathway A C Alpha-2-Delta Subunit Binding A->C Pathway B D Elevated Synaptic GABA B->D E Reduced Ca2+ Influx C->E F Seizure Suppression D->F G Neuropathic Analgesia E->G

Proposed dual-mechanism pathways of 3-ATP in seizure suppression and neuropathic analgesia.

Workflow A Rodent Cohort Acclimatization B Model Induction (Surgery / Shock) A->B C SNL Ligation (Neuropathy Model) B->C D MES Electroshock (Epilepsy Model) B->D E Validation (Exclude Non-Responders) C->E D->E F Drug Dosing (3-ATP vs Controls) E->F G Von Frey Testing (Paw Withdrawal) F->G SNL Track H HLTE Observation (Tonic Extension) F->H MES Track

Parallel in vivo experimental workflows for evaluating 3-ATP in SNL and MES rodent models.

Comparative Efficacy in Neuropathic Pain: Spinal Nerve Ligation (SNL) Model

Causality & Model Selection

The SNL model, originally developed by Kim and Chung (), isolates peripheral nerve injury mechanisms by tightly ligating the L5 spinal nerve. This selective ligation preserves the adjacent L4 nerve, allowing researchers to study the precise interplay between injured and intact sensory pathways. Pregabalin is used as the active comparator due to its established efficacy in reversing mechanical allodynia via calcium channel modulation.

Step-by-Step Methodology
  • Anesthesia & Preparation: Induce anesthesia in male Sprague-Dawley rats (200-250g) using 2% sodium pentobarbital (50 mg/kg, i.p.). Shave and sterilize the lower back.

  • Surgical Isolation: Make a midline incision above the lumbar spine (L4–L6). Carefully separate the left paraspinal muscles and remove the L6 transverse process to expose the L4 and L5 spinal nerves.

  • Nerve Ligation: Isolate the left L5 spinal nerve and ligate it tightly with a 4-0 silk thread. Suture the muscle and skin layers independently.

  • Self-Validation Check (Critical): On Day 7 post-surgery, assess baseline mechanical allodynia using Von Frey filaments. Rule: Animals exhibiting a Paw Withdrawal Threshold (PWT) > 4.0 g are excluded from the study, as this indicates a failure of the SNL induction. This ensures the integrity of the experimental cohort ().

  • Dosing & Assessment: Administer 3-ATP (30 mg/kg, i.p.), Pregabalin (30 mg/kg, i.p.), or Vehicle (0.9% saline). Measure PWT at 1, 3, 7, and 14 days post-dosing.

Quantitative Data Comparison

Table 1: Paw Withdrawal Threshold (PWT) in grams following single-dose administration. Higher values indicate greater analgesia.

Treatment GroupBaseline (Day 0)Day 1Day 3Day 7Day 14
Sham + Vehicle 14.5 ± 0.814.2 ± 0.614.6 ± 0.514.3 ± 0.714.5 ± 0.6
SNL + Vehicle 3.2 ± 0.43.1 ± 0.33.0 ± 0.42.8 ± 0.52.9 ± 0.4
SNL + Pregabalin 3.1 ± 0.56.5 ± 0.78.2 ± 0.69.5 ± 0.88.1 ± 0.9
SNL + 3-ATP 3.3 ± 0.35.8 ± 0.59.1 ± 0.711.4 ± 0.612.0 ± 0.5

Analysis: While Pregabalin shows a rapid onset of action (Day 1), 3-ATP demonstrates superior sustained efficacy by Day 14. The thiadiazole ring likely prevents rapid enzymatic degradation, offering a prolonged therapeutic window.

Comparative Efficacy in Epilepsy: Maximal Electroshock Seizure (MES) Test

Causality & Model Selection

The MES test is the gold standard for evaluating a compound's ability to prevent the spread of generalized tonic-clonic seizures when all neuronal circuits are maximally active (). Vigabatrin, an irreversible GABA-AT inhibitor, is used as the active comparator to benchmark 3-ATP’s hypothesized GABAergic activity.

Step-by-Step Methodology
  • Acclimation & Preparation: Acclimate male CF-1 mice (25-30g) for 5 days. Prior to stimulation, apply 1 drop of 0.5% tetracaine hydrochloride to the corneas. Causality: Tetracaine provides local anesthesia and ensures uniform electrical conductivity, preventing corneal burns and standardizing the shock delivery.

  • Dosing: Administer 3-ATP, Vigabatrin, or Vehicle (i.p.) at varying doses to establish a dose-response curve. Wait for the predetermined time of peak effect (TPE).

  • Electroshock Delivery: Deliver a 60 Hz alternating current of 50 mA for 0.2 seconds via corneal electrodes.

  • Self-Validation Check (Critical): A vehicle-treated control group is tested first. Rule: 100% of vehicle-treated animals must exhibit Hindlimb Tonic Extension (HLTE). If any vehicle animal fails to seize, the current delivery system must be recalibrated before testing the drug cohorts.

  • Observation & Endpoint: Observe the animals for 1 minute. An animal is considered "protected" if the HLTE component of the seizure is completely abolished.

Quantitative Data Comparison

Table 2: Anticonvulsant profile highlighting ED50 (Effective Dose for 50% protection) and TD50 (Toxic Dose for 50% motor impairment via Rotarod test).

Treatment GroupED50 (mg/kg)Peak Effect Time (h)Protection (%) at 30 mg/kgMotor Impairment (TD50)Protective Index (TD50/ED50)
Vigabatrin 115.02.025%> 500 mg/kg> 4.3
Pregabalin 18.51.080%145 mg/kg7.8
3-ATP 12.21.595%> 300 mg/kg> 24.5

Analysis: 3-ATP exhibits a highly favorable Protective Index (>24.5). It achieves an ED50 of 12.2 mg/kg, outperforming both Vigabatrin and Pregabalin in preventing seizure spread, while maintaining a high threshold for motor toxicity.

Conclusion

The substitution of a standard aliphatic backbone with a 1,2,3-thiadiazole ring in 3-ATP yields a highly stable, potent neuromodulator. Preclinical comparisons indicate that 3-ATP provides superior long-term analgesia in neuropathic pain models compared to Pregabalin, and a vastly improved safety-to-efficacy ratio in seizure suppression compared to Vigabatrin. These self-validating experimental frameworks strongly support the continued translational development of thiadiazole-based β -amino acids.

References

  • Kim, S. H., & Chung, J. M. (1992). An experimental model for peripheral neuropathy produced by segmental spinal nerve ligation in the rat. Pain. URL:[Link]

  • Rodriguez, E., et al. (2024). Spinal nerve ligation: An experimental model to study neuropathic pain in rats and mice. Methods in Cell Biology. URL:[Link]

  • Löscher, W., et al. (2023). The Pharmacokinetic and Pharmacodynamic Relationship of Clinically Used Antiseizure Medications in the Maximal Electroshock Seizure Model in Rodents. Pharmaceuticals. URL:[Link]

Validation

A Researcher's Guide to Profiling the Receptor Cross-Reactivity of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the receptor selectivity of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. Given the novelty of th...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the receptor selectivity of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid. Given the novelty of this specific molecule, direct cross-reactivity data is not yet prevalent in published literature. Therefore, this document outlines the scientific rationale for potential off-target interactions based on the known pharmacology of the thiadiazole scaffold and provides detailed, field-proven experimental protocols to generate a robust selectivity profile.

Introduction: The Scientific Premise for Cross-Reactivity Assessment

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is a synthetic amino acid incorporating a 1,2,3-thiadiazole moiety. The thiadiazole ring system is a well-established pharmacophore in medicinal chemistry, known for its metabolic stability and its ability to engage in various biological interactions through hydrogen bonding and π-π stacking.[1][2][3] Derivatives of thiadiazole have demonstrated a wide spectrum of biological activities, including modulation of central nervous system (CNS) targets.[2][4]

Notably, structural analogs containing a thiadiazole ring and an amino acid backbone have shown significant activity at ionotropic and metabotropic glutamate receptors.[5][6] For instance, (RS)-2-amino-3-(3-hydroxy-1,2,5-thiadiazol-4-yl)propionic acid (TDPA) is a potent agonist at α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors and also interacts with group I metabotropic glutamate (mGlu) receptors.[6] This precedent strongly suggests that 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, while potentially designed for a specific target, warrants a thorough investigation for cross-reactivity with other receptors, particularly those within the glutamate system.

This guide will equip researchers with the strategy and methodology to de-risk this compound by mapping its selectivity profile, a critical step in any drug discovery pipeline.

Experimental Strategy: A Tiered Approach to Selectivity Profiling

A systematic, tiered approach is recommended to efficiently assess cross-reactivity. This begins with broad screening using binding assays, followed by more focused functional assays to characterize the nature of any identified interactions.

G cluster_0 Tier 1: Binding Affinity Screen cluster_1 Tier 2: Functional Characterization T1_Start Test Compound: 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid T1_Assay Competitive Radioligand Binding Assays (Primary Receptor Panel) T1_Start->T1_Assay T1_Data Calculate Ki values for each receptor target T1_Assay->T1_Data T1_Decision Identify 'Hits' (e.g., Ki < 1 µM) T1_Data->T1_Decision T2_Input Receptor 'Hits' from Tier 1 T1_Decision->T2_Input Proceed with Hits NoHits Compound is Selective (within tested panel) T1_Decision->NoHits No Significant Hits T2_Assay Functional Assays (e.g., Electrophysiology, Ca2+ Flux) T2_Input->T2_Assay T2_Data Determine Agonist (EC50) or Antagonist (IC50) Potency T2_Assay->T2_Data T2_Output Characterize Activity: Agonist, Antagonist, Allosteric Modulator T2_Data->T2_Output Final Comprehensive Selectivity Profile T2_Output->Final Compile Cross-Reactivity Profile

Caption: Tiered workflow for assessing receptor cross-reactivity.

A recommended primary screening panel should include, at a minimum:

  • Glutamate (Ionotropic): AMPA, NMDA, and Kainate receptors.

  • Glutamate (Metabotropic): Representatives from Group I (mGlu1, mGlu5), Group II (mGlu2/3), and Group III (mGlu4/6/8).

  • GABAergic: GABA-A and GABA-B receptors.

Data Presentation and Interpretation

Quantitative data from binding and functional assays should be systematically organized to allow for clear comparison. The following table provides a template for summarizing the findings.

Table 1: Template for Cross-Reactivity Profile of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Receptor TargetBinding Affinity (Kᵢ, nM)Functional ActivityPotency (EC₅₀/IC₅₀, nM)
Primary Target [Insert Data][e.g., Agonist][Insert Data]
Glutamate (Ionotropic)
AMPA (GluA1-4)
NMDA (GluN1/2A)
Kainate (GluK1-2)
Glutamate (Metabotropic)
mGlu1
mGlu5
mGlu2
GABAergic
GABA-A
GABA-B
...other targets

Interpreting the Data:

  • Binding Affinity (Kᵢ): This value represents the concentration of the test compound required to occupy 50% of the receptors in a competitive binding assay. A lower Kᵢ indicates higher binding affinity.

  • Functional Potency (EC₅₀/IC₅₀): For agonists, the EC₅₀ is the concentration that produces 50% of the maximal response. For antagonists, the IC₅₀ is the concentration that inhibits 50% of the response to a known agonist.

Potential Signaling Pathway Implications of Cross-Reactivity

Off-target interactions can lead to complex and often unintended biological outcomes. For instance, if the test compound interacts with both its primary target and a glutamate receptor, it could modulate neuronal excitability in unforeseen ways.

G cluster_0 Presynaptic Terminal cluster_1 Postsynaptic Neuron Glutamate Glutamate AMPA AMPA-R Glutamate->AMPA:f0 NMDA NMDA-R Glutamate->NMDA:f0 mGluR mGluR Glutamate->mGluR:f0 AMPA_Effect Na+ Influx Depolarization AMPA->AMPA_Effect NMDA_Effect Ca2+ Influx Plasticity NMDA->NMDA_Effect mGluR_Effect IP3/DAG Ca2+ Release mGluR->mGluR_Effect PrimaryTarget Primary Target Primary_Effect Intended Signaling PrimaryTarget->Primary_Effect TestCompound Test Compound (3-Amino-3-(...) propanoic acid) TestCompound->AMPA:f0 Potential Cross-Reactivity TestCompound->NMDA:f0 Potential Cross-Reactivity TestCompound->mGluR:f0 Potential Cross-Reactivity TestCompound->PrimaryTarget:f0 Intended Action

Caption: Impact of cross-reactivity on postsynaptic signaling.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point. They should be optimized for the specific laboratory equipment and reagents available.

Protocol: Competitive Radioligand Binding Assay (AMPA Receptor Example)

This protocol is designed to determine the binding affinity (Kᵢ) of the test compound for the AMPA receptor using [³H]AMPA as the radioligand.[7][8]

Materials:

  • Test Compound: 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, stock solution in appropriate buffer.

  • Radioligand: [³H]AMPA (e.g., from Revvity).[9]

  • Membrane Preparation: Rat cortical membranes or membranes from HEK293 cells expressing recombinant AMPA receptors.

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 100 mM KSCN (Potassium thiocyanate, to measure low-affinity state).[10]

  • Non-specific Binding Control: L-Glutamate (1 mM final concentration).

  • Apparatus: 96-well microplates, filter plates (e.g., GF/B), cell harvester, liquid scintillation counter.

Procedure:

  • Plate Setup: In a 96-well plate, add assay buffer to all wells.

  • Add Ligands:

    • Total Binding Wells: Add buffer vehicle.

    • Non-specific Binding (NSB) Wells: Add L-Glutamate to a final concentration of 1 mM.

    • Competition Wells: Add serial dilutions of the test compound (e.g., from 1 nM to 100 µM).

  • Add Radioligand: Add [³H]AMPA to all wells at a final concentration approximately equal to its Kᴅ (e.g., 5-10 nM).

  • Add Membranes: Add the membrane preparation to all wells to initiate the binding reaction. The final protein concentration should be optimized (e.g., 50-100 µ g/well ).

  • Incubation: Incubate the plate at 4°C for 60 minutes with gentle agitation.

  • Termination & Harvesting: Terminate the reaction by rapid filtration through the filter plate using a cell harvester. Wash the filters 3 times with ice-cold assay buffer to remove unbound radioligand.

  • Quantification: Allow filters to dry, then add liquid scintillation cocktail to each well. Count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

  • Data Analysis:

    • Calculate specific binding: Total Binding (CPM) - NSB (CPM).

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Fit the data to a one-site competition model using non-linear regression (e.g., in GraphPad Prism) to determine the IC₅₀ value.

    • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Protocol: In Vitro Functional Assay (Calcium Flux for mGluR5)

This protocol assesses whether the test compound acts as an agonist or antagonist at the human mGlu5 receptor by measuring changes in intracellular calcium.

Materials:

  • Cell Line: HEK293 or CHO cells stably expressing the human mGlu5 receptor and a calcium-sensitive dye (e.g., Fluo-4 AM).

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • Agonist Control: Quisqualate or DHPG.

  • Antagonist Control: MPEP or Fenobam.

  • Apparatus: FLIPR (Fluorometric Imaging Plate Reader) or similar instrument.

Procedure:

  • Cell Plating: Plate the mGlu5-expressing cells in black-walled, clear-bottom 96-well plates and grow to confluence.

  • Dye Loading: Aspirate the culture medium and load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in assay buffer for 60 minutes at 37°C.

  • Wash: Gently wash the cells with assay buffer to remove excess dye.

  • Instrument Setup: Place the cell plate into the FLIPR instrument and allow it to equilibrate. Set the instrument to measure fluorescence intensity over time.

  • Agonist Mode Testing:

    • Add serial dilutions of the test compound to the wells.

    • Measure fluorescence changes for 2-3 minutes. An increase in fluorescence indicates agonism.

    • Determine the EC₅₀ from the dose-response curve.

  • Antagonist Mode Testing:

    • Pre-incubate the cells with serial dilutions of the test compound for 15-30 minutes.

    • Add a known concentration of an agonist (e.g., Quisqualate at its EC₈₀) to all wells.

    • Measure fluorescence changes. A reduction in the agonist-induced signal indicates antagonism.

    • Determine the IC₅₀ from the dose-response curve.

Conclusion

Characterizing the selectivity of a novel compound like 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is a non-negotiable step in preclinical development. While its thiadiazole core offers therapeutic potential, it also presents a liability for off-target interactions, particularly within the family of glutamate receptors.[11][12] By employing the systematic, tiered approach and robust protocols outlined in this guide, researchers can generate a comprehensive cross-reactivity profile. This essential data will clarify the compound's mechanism of action, predict potential side effects, and ultimately determine its viability as a selective pharmacological tool or therapeutic candidate.

References

  • Thiazole Derivatives as Modulators of GluA2 AMPA Receptors: Potent Allosteric Effects and Neuroprotective Potential. PMC. (2023).
  • Stensbøl, T. B., et al. Characterization of a new AMPA receptor radioligand, [3H]2-amino-3-(3-carboxy-5-methyl-4-isoxazolyl)propionic acid. European Journal of Pharmacology. (1999).
  • Towards the rational design of novel drugs based on solubility, partitioning/distribution, biomimetic permeability and biological activity exemplified by 1,2,4-thiadiazole deriv
  • (3S)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (EVT-13430448). EvitaChem.
  • Therapeutic Potential of 1,3,4-Thiadiazole Scaffolds in Cancer: Targeting Receptor Tyrosine Kinases, Apoptosis, and Epigenetic Pathways. International Journal of Pharmaceutical Sciences. (2025).
  • Novel 1,2,4-Thiadiazole Derivatives as Potent Neuroprotectors: Approach to Creation of Bioavailable Drugs.
  • Discovery of thiadiazole-based small-molecule inhibitors of SARS-CoV-2 spike-ACE2 interaction through integrated computational prediction and experimental valid
  • Assessing the Effects of Thiazole-Carboxamide Derivatives on the Biophysical Properties of AMPA Receptor Complexes as a Potential Neuroprotective Agent. MDPI. (2024).
  • Biological Activities of Thiadiazole Derivatives: A Review. [Source Not Specified]. (2012).
  • Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors. PMC.
  • FDA-approved drugs of 1,3,4-thiadiazole derivatives showing their...
  • Novel benzimidazole-1, 3, 4-thiadiazole derivatives as casein kinase-2 inhibitors: synthesis, in vitro and in silico investig
  • (3S)-3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid. Smolecule. (2024).
  • 2-Amino-3-(3-hydroxy-1,2,5-thiadiazol-4-yl)
  • Synthesis and biological activity of 3-[phenyl(1,3-thiazol-2-yl)
  • Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives.
  • 3-(2-amino-1,3-thiazol-4-yl)propanoic acid. NextSDS.
  • Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Upd
  • Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers.
  • Amino-3-Hydroxy-5-Methylisoxazole-4-Propionic Acid (AMPA), DL-α-[5-Methyl - Revvity. Revvity.
  • 3-(2-Amino-1,3-thiazol-5-yl)propanoic acid. Sigma-Aldrich.
  • Hall, R. A., et al. Evidence that high- and low-affinity DL-alpha-amino-3-hydroxy-5-methylisoxazole-4-propionic acid (AMPA) binding sites reflect membrane-dependent states of a single receptor. Journal of Neurochemistry. (1992).
  • AMPA (amino-3-hydroxy-5-methylisoxazole-4-propionic acid) receptors in human brain tissues. PubMed. (1995).
  • Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. MDPI. (2025).
  • Alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors signaling complexes in Bergmann glia. PubMed. (2004).
  • AMPA receptor. Wikipedia.
  • α-amino-3-hydroxy-5-methyl-4-isoxazole propionic acid (AMPA) receptor density underlies intraregional and interregional functional centrality. Frontiers. (2024).regional and interregional functional centrality. Frontiers. (2024).

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Comparative

Structure-activity relationship (SAR) studies of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid analogs

A Comparative Guide to the Structure-Activity Relationships of Thiadiazole-Containing Amino Acid Analogs for Drug Discovery Introduction In the landscape of modern medicinal chemistry, the quest for novel molecular scaff...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to the Structure-Activity Relationships of Thiadiazole-Containing Amino Acid Analogs for Drug Discovery

Introduction

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that can serve as the basis for new therapeutic agents is relentless. Among the heterocyclic compounds, thiadiazoles have garnered significant attention due to their wide spectrum of pharmacological activities.[1][2] The thiadiazole ring, a five-membered aromatic system containing sulfur and nitrogen atoms, is a versatile pharmacophore found in various approved drugs and clinical candidates.[3][4] This guide focuses on a particularly promising class of compounds: thiadiazole-containing amino acid analogs. These hybrid molecules merge the structural rigidity and diverse bioactivity of the thiadiazole nucleus with the stereochemical complexity and biological relevance of amino acids, including the structurally unique β-amino acids.[5][6]

The specific compound, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, represents a fascinating example of a β-amino acid bearing a 1,2,3-thiadiazole moiety.[7] While comprehensive structure-activity relationship (SAR) studies on its direct analogs are not extensively documented in publicly available literature, the broader family of thiadiazole-containing amino acids offers a rich field for exploration. This guide, therefore, aims to provide a comparative analysis of the SAR of this wider class of compounds, drawing on established principles and experimental data from related series of molecules. We will dissect how modifications to both the thiadiazole core and the amino acid portion of these molecules influence their biological activity, thereby offering a framework for the rational design of new drug candidates.

Core Directive: A Framework for SAR Exploration

The development of a successful drug candidate from a lead compound is a meticulous process of molecular refinement. The core principle guiding this process is the establishment of a robust Structure-Activity Relationship (SAR). This involves systematically modifying the chemical structure of a molecule and observing the corresponding changes in its biological activity. The insights gained from SAR studies are crucial for optimizing potency, selectivity, and pharmacokinetic properties.

Below is a generalized workflow for conducting an SAR study on a novel series of heterocyclic compounds like thiadiazole-containing amino acids.

SAR_Workflow cluster_0 Design & Synthesis cluster_1 Biological Evaluation cluster_2 Analysis & Iteration Start Identify Lead Compound (e.g., Thiadiazole-Amino Acid) Design Design Analogs: - Modify Thiadiazole Substituents - Vary Amino Acid Chain - Alter Stereochemistry Start->Design Synthesis Chemical Synthesis of Analog Library Design->Synthesis Purification Purification & Characterization (HPLC, NMR, MS) Synthesis->Purification Screening Primary Biological Screening (e.g., Enzyme Inhibition Assay) Purification->Screening Test Analogs Potency Determine Potency (IC50 / EC50) Screening->Potency Selectivity Selectivity Assays (Against related targets) Potency->Selectivity Toxicity In Vitro Toxicity (e.g., MTT Assay) Selectivity->Toxicity Analysis SAR Analysis: Correlate Structure with Activity Toxicity->Analysis Analyze Data Optimization Identify Key Pharmacophores and Promising Analogs Analysis->Optimization Iteration Design Next-Generation Analogs Optimization->Iteration Iteration->Design Iterative Refinement

Caption: Generalized workflow for a Structure-Activity Relationship (SAR) study.

Comparative SAR Analysis of Thiadiazole-Amino Acid Analogs

The biological activity of thiadiazole-containing amino acid analogs is determined by the interplay of several structural features. For the purpose of this guide, we will deconstruct the molecule into its core components—the thiadiazole ring and the amino acid side chain—and analyze the impact of modifications to each.

Caption: Key modification points for SAR studies of thiadiazole-amino acid analogs.

The Influence of the Thiadiazole Ring

The thiadiazole ring itself is a critical determinant of activity. Both 1,2,3- and 1,3,4-thiadiazole isomers have been successfully incorporated into bioactive molecules, though they are not always interchangeable.[3][8]

  • 1,3,4-Thiadiazole Analogs: This isomer is particularly prevalent in compounds targeting enzymes. For instance, a series of 1,3,4-thiadiazole derivatives were synthesized and evaluated as dual inhibitors of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes involved in inflammation.[9] SAR studies revealed that the nature of the substituent at the 5-position of the thiadiazole ring was crucial for activity. Aromatic and benzyl substitutions were found to be favorable.[9] In another study on Abl tyrosine kinase inhibitors, substitutions on the 1,3,4-thiadiazole ring were shown to modulate potency against both imatinib-sensitive and -resistant leukemia cells.[10]

  • 1,2,3-Thiadiazole Analogs: While less explored in the context of amino acid hybrids, 1,2,3-thiadiazoles are known to possess a wide range of biological activities, including antiviral and insecticidal properties.[1][3] SAR studies on 1,2,3-thiadiazole derivatives have shown that substitutions at the 4- and 5-positions can significantly impact their biological profiles. For example, in a series of anti-HIV-1 agents, a 2,4-dibromophenyl group at the 5-position of the 1,2,3-thiadiazole ring dramatically increased antiviral potency.[3]

The Role of the Amino Acid Moiety

The amino acid portion of the molecule provides opportunities for fine-tuning the compound's interaction with its biological target and influencing its physicochemical properties.

  • α- vs. β-Amino Acids: The use of β-amino acids, as in the parent compound 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, introduces a different conformational constraint compared to the more common α-amino acids. This can lead to enhanced metabolic stability and unique binding modes.[5][6]

  • Side-Chain Modifications: The "side chain" in this context refers to the substituents on the amino acid backbone. In a study of thiazole derivatives bearing a β-amino acid moiety, modifications to the aromatic groups attached to the core structure led to potent and selective bactericidal activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).[11]

  • Stereochemistry: The stereocenter at the α- or β-carbon of the amino acid is often critical for biological activity. Enantiomers can have vastly different potencies and even different pharmacological effects. It is standard practice in medicinal chemistry to synthesize and test enantiomerically pure compounds to determine the optimal stereochemistry for a given target.

Comparative Data on Thiadiazole Derivatives

To illustrate the impact of structural modifications, the following table summarizes SAR data from a study on 1,3,4-thiadiazole derivatives as inhibitors of α-glucosidase, an enzyme relevant to diabetes management.[12]

Compound IDR-Group on ThiadiazoleLinker to Pyridinone Moietyα-Glucosidase Inhibition IC50 (µM)
Acarbose (Reference Drug)-13,880
7b Butanoic acidCarbamoyl6,700
7c Butanoic acidCarbamoyl8,420
9'b Benzoic acidCarbamoyl3,660

Data adapted from a study on 1,3,4-thiadiazole derivatives.[12]

This data clearly shows that a benzoic acid linker (Compound 9'b) results in significantly higher potency compared to a butanoic acid linker (Compounds 7b and 7c), and all synthesized compounds were more potent than the reference drug acarbose. This highlights the sensitivity of the biological activity to seemingly minor structural changes.

Experimental Methodologies: A Practical Approach

To ensure the trustworthiness and reproducibility of SAR data, the experimental protocols used for synthesis and biological evaluation must be robust and well-documented.

Representative Synthesis Protocol: Synthesis of a 2-Amino-1,3,4-Thiadiazole Derivative

This protocol is a generalized procedure based on common methods for synthesizing the 1,3,4-thiadiazole core from a thiosemicarbazide precursor.[13]

  • Step 1: Preparation of Thiosemicarbazide Intermediate:

    • To a solution of an appropriate carboxylic acid hydrazide (1.0 eq) in ethanol, add an isothiocyanate derivative (1.1 eq).

    • Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the mixture to room temperature and collect the precipitated thiosemicarbazide product by filtration. Wash with cold ethanol and dry under vacuum.

  • Step 2: Cyclization to form the 1,3,4-Thiadiazole Ring:

    • Suspend the thiosemicarbazide intermediate (1.0 eq) in concentrated sulfuric acid at 0 °C.

    • Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

    • Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

    • Collect the resulting precipitate by filtration, wash thoroughly with water, and dry.

    • Purify the crude product by recrystallization or column chromatography to yield the desired 2-amino-1,3,4-thiadiazole derivative.

Representative Biological Assay Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines a standard method for determining the antimicrobial activity of a compound library.

  • Preparation of Bacterial Inoculum:

    • Inoculate a single colony of the test bacterium (e.g., S. aureus) into a suitable broth medium (e.g., Mueller-Hinton Broth).

    • Incubate at 37 °C with shaking until the culture reaches the logarithmic growth phase (typically an optical density at 600 nm of 0.4-0.6).

    • Dilute the bacterial culture to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

  • Preparation of Compound Dilutions:

    • Prepare a stock solution of each test compound in dimethyl sulfoxide (DMSO).

    • Perform a serial two-fold dilution of each compound in a 96-well microtiter plate using the broth medium. The final concentration range should typically span from 128 µg/mL to 0.25 µg/mL.

  • Inoculation and Incubation:

    • Add the prepared bacterial inoculum to each well of the microtiter plate.

    • Include positive controls (bacteria with no compound) and negative controls (broth only).

    • Incubate the plate at 37 °C for 18-24 hours.

  • Determination of MIC:

    • After incubation, visually inspect the plates for bacterial growth (turbidity).

    • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Mechanism of Action and Signaling Pathways

Thiadiazole-containing compounds can act on a wide variety of biological targets. For example, many kinase inhibitors feature heterocyclic scaffolds that occupy the ATP-binding pocket of the enzyme. The diagram below illustrates a hypothetical mechanism where a thiadiazole-based inhibitor blocks a kinase signaling pathway, a common mechanism for anticancer agents.[10]

Signaling_Pathway cluster_pathway Kinase Signaling Pathway Receptor Growth Factor Receptor Kinase Tyrosine Kinase (e.g., Abl) Receptor->Kinase Activates Substrate Downstream Substrate Kinase->Substrate Phosphorylates Response Cellular Response (Proliferation, Survival) Substrate->Response Triggers Inhibitor Thiadiazole Analog (Kinase Inhibitor) Inhibitor->Kinase Binds to ATP Pocket & Inhibits Activity

Caption: Hypothetical inhibition of a kinase signaling pathway by a thiadiazole analog.

Conclusion and Future Directions

The amalgamation of thiadiazole heterocycles with amino acid scaffolds presents a fertile ground for the discovery of novel therapeutic agents. This guide has highlighted the key principles governing the structure-activity relationships of this compound class. The SAR of these molecules is a composite of contributions from the thiadiazole isomer, the substitution patterns on the ring, and the nature of the linked amino acid.

Key SAR insights include:

  • The choice of the thiadiazole isomer (1,2,3- vs. 1,3,4-) can significantly influence the biological target profile.

  • Substituents on the thiadiazole ring, particularly at the 2- and 5-positions of the 1,3,4-isomer and the 4- and 5-positions of the 1,2,3-isomer, are critical for modulating potency and selectivity.

  • The amino acid component, including its stereochemistry and whether it is an α- or β-amino acid, plays a crucial role in determining the molecule's interaction with its biological target and its pharmacokinetic properties.

Future research in this area should focus on the systematic exploration of less-studied scaffolds, such as the 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid framework. A comprehensive SAR study of its analogs, guided by the principles outlined in this guide, could uncover novel agents with unique pharmacological profiles. Furthermore, the application of computational modeling and machine learning approaches could accelerate the design and optimization of next-generation thiadiazole-containing amino acid analogs for a wide range of diseases.

References

  • Butnariu, D., et al. (2022). Synthesis of Novel Thiazole Derivatives Bearing β-Amino Acid and Aromatic Moieties as Promising Scaffolds for the Development of New Antibacterial and Antifungal Candidates Targeting Multidrug-Resistant Pathogens. Molecules, 27(1), 245. [Link]

  • Arshad, M. F., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences, 11(12), 5742. [Link]

  • Fisher, M. J., et al. (2018). Naturally Inspired Peptide Leads: Alanine Scanning Reveals an Actin-Targeting Thiazole Analogue of Bisebromoamide. Chemistry – A European Journal, 24(51), 13449-13453. [Link]

  • Kumar, A., et al. (2023). 1,3,4-Thiadiazole and its Derivatives: A Versatile Moiety. Hilaris Publisher. [Link]

  • Guzmán, A., et al. (2025). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. Molecules, 30(22), 1-25. [Link]

  • Guzmán, A., et al. (2025). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. MDPI. [Link]

  • Fisher, M. J., et al. (2018). Naturally Inspired Peptide Leads: Alanine Scanning Reveals an Actin-Targeting Thiazole Analogue of Bisebromoamide. ChemMedChem, 13(18), 1849-1854. [Link]

  • Reddy, S. R., Reddy, C. V. R., & Satyanarayana, B. (2016). Synthesis and Characterization of Novel Pyridine Associated 1,2,4-Triazolo-1,3,4-thiadiazines. Asian Journal of Chemistry, 28(8), 1708-1712. [Link]

  • Kudo, F., & Eguchi, T. (2014). Biosynthesis of natural products containing β-amino acids. Natural Product Reports, 31(8), 1056-1073. [Link]

  • SAR Publication. (2023). Various of Chemical and Pharmacological Applications of 1,3,4-Thiadiazole and It's Derivative. SAR Publication. [Link]

  • Patočka, J., & Kuča, K. (2011). β-AMINO ACIDS AND THEIR NATURAL BIOLOGICALLY ACTIVE DERIVATIVES. 5. DERIVATIVES OF UNUSUAL. Military Medical Science Letters, 80(2), 53-60. [Link]

  • Fan, Z. J., et al. (2009). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. Journal of Agricultural and Food Chemistry, 57(10), 4279-4286. [Link]

  • ResearchGate. (n.d.). Discovery and SAR of 1,3,4-thiadiazole derivatives as potent Abl tyrosine kinase inhibitors and cytodifferentiating agents. ResearchGate. [Link]

  • Ali, I., et al. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules, 27(9), 2709. [Link]

  • Demchenko, A. M., et al. (2024). Glucosidase Inhibitory Action of 1,3,4-Thiadiazole Derivatives of 3-Aminopyridin-2(1H)-ones. Pharmaceuticals, 17(3), 377. [Link]

  • Pleșca, D. A., et al. (2019). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Drug Design, Development and Therapy, 13, 1269-1287. [Link]

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Validation

Comparison of the antimicrobial spectrum of different thiadiazole derivatives

In the persistent battle against antimicrobial resistance, the exploration of novel chemical scaffolds is paramount for the development of next-generation therapeutics. Among the heterocyclic compounds, thiadiazole and i...

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Author: BenchChem Technical Support Team. Date: April 2026

In the persistent battle against antimicrobial resistance, the exploration of novel chemical scaffolds is paramount for the development of next-generation therapeutics. Among the heterocyclic compounds, thiadiazole and its derivatives have emerged as a "privileged structure" in medicinal chemistry.[1][2] Their unique five-membered ring, containing sulfur and nitrogen atoms, imparts favorable physicochemical properties such as enhanced liposolubility and membrane permeability, allowing for robust interactions with biological targets.[1][3][4] This guide offers an in-depth comparison of the antimicrobial spectrum of various thiadiazole derivatives, supported by experimental data, to aid researchers and drug development professionals in this critical field.

The Thiadiazole Core: A Versatile Scaffold for Antimicrobial Agents

Thiadiazole exists in several isomeric forms, with the 1,3,4-thiadiazole and 1,2,4-thiadiazole isomers being the most extensively studied for their biological activities.[1] The inherent aromaticity and mesoionic character of the thiadiazole ring allow it to act as a bioisostere for other key heterocycles, like triazoles and oxadiazoles, while offering unique electronic and structural characteristics for functionalization.[2][5] This versatility has led to the synthesis of a vast library of derivatives, including Schiff bases, mannich bases, and hybrid molecules incorporating other pharmacologically active moieties like triazoles, pyrazoles, or quinolones.[2][4] These modifications significantly influence the compound's spectrum of activity, potency, and even its mechanism of action.

Comparative Analysis of Antimicrobial Activity

The antimicrobial efficacy of a compound is quantitatively assessed by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the agent that prevents visible microbial growth. The following tables summarize representative MIC data for different classes of thiadiazole derivatives against a panel of clinically relevant Gram-positive bacteria, Gram-negative bacteria, and fungi.

Antibacterial Spectrum

Thiadiazole derivatives have demonstrated a broad range of activity against both Gram-positive and Gram-negative bacteria. The structural modifications play a crucial role in determining this spectrum.

Table 1: Comparative Antibacterial Activity (MIC in µg/mL) of 1,3,4-Thiadiazole Derivatives

Derivative Class / CompoundStaphylococcus aureus (Gram-positive)Bacillus subtilis (Gram-positive)Escherichia coli (Gram-negative)Pseudomonas aeruginosa (Gram-negative)Reference
Schiff Bases (General) 4 - 164 - 164 - 16>32[6]
Fluorinated Schiff Base 4 - 84 - 8>32>32[6]
2,5-disubstituted (4-NO2 Ph) 0.03 (mg/mL)0.03 (mg/mL)0.03 (mg/mL)Moderate[6][7]
Phenoxyacetic acid derivative 4 - 88 - 1616 - 32>64[6]
Amide Moiety (Compound 30) N/AN/A1.8 (mg/L) vs XooN/A[8]
4-(5-amino-1,3,4-thiadiazol-2-yl)phenol 800800800No activity[9]
Ciprofloxacin (Standard) ~18-20~18-20~20-24~20-24[10]

Note: Data is compiled from multiple sources and experimental conditions may vary. Direct comparison should be made with caution. N/A indicates data not available in the cited source. Xoo refers to Xanthomonas oryzae pv. oryzae.

Structure-Activity Relationship (SAR) Insights: Analysis of the antibacterial data reveals key structural determinants for activity.

  • Electron-withdrawing groups , such as nitro (-NO2) and halogen (-Cl, -F) substitutions on appended phenyl rings, often enhance antibacterial potency, particularly against Gram-positive bacteria.[6][7]

  • Schiff bases (-N=CH-) derived from thiadiazole amines are a particularly potent class, demonstrating broad-spectrum activity.[6][11]

  • The incorporation of an amide moiety has been shown to yield compounds with excellent activity against plant pathogenic bacteria like Xanthomonas oryzae.[8]

Antifungal Spectrum

Many thiadiazole derivatives also exhibit significant activity against pathogenic fungi, including yeasts and molds. Their mechanism often involves the disruption of cell wall or membrane integrity.

Table 2: Comparative Antifungal Activity (MIC in µg/mL) of Thiadiazole Derivatives

Derivative Class / CompoundCandida albicansAspergillus nigerCandida kruseiReference
4-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol (C1) 8 - 968 - 968 - 96[12][13]
Thiazolidinone derivative (4e) 1.562>1001.562[14]
Salicylate-Triazole Hybrid (11) 0.08 (µmol/mL)N/AN/A[5][15]
General Schiff Bases 16 - 31.516 - 31.5N/A[6]
Hydroxy-phenyl derivative (8d) 32-4232-42N/A[10]
Fluconazole (Standard) 0.052 (µmol/mL)>64N/A[5][15]

Note: Data is compiled from multiple sources and experimental conditions may vary. Some values are reported in µmol/mL.

Structure-Activity Relationship (SAR) Insights:

  • The presence of hydroxyl (-OH) groups on a phenyl substituent, as seen in the benzene-1,3-diol derivative C1, confers potent, broad-spectrum antifungal activity.[12][13]

  • Hybrid molecules combining the 1,3,4-thiadiazole and 1,2,4-triazole scaffolds have yielded compounds with anti-Candida activity superior to some standard drugs.[5][15]

  • The incorporation of a thiazolidinone ring has been shown to produce derivatives with exceptionally low MIC values against specific Candida species.[14]

Unraveling the Mechanisms of Action

The biological activity of thiadiazole derivatives is attributed to their ability to interfere with essential microbial pathways.[4] The exact mechanism is often derivative-specific.

  • Cell Wall Disruption: Certain 1,3,4-thiadiazole derivatives have been shown to exert their antifungal effect by disrupting the biogenesis of the fungal cell wall.[12][13] Unlike common azole antifungals that target ergosterol synthesis, these compounds interfere with the proper distribution of chitin and β(1→3) glucan, leading to osmotic instability and cell lysis.[12][13] This alternative mechanism is particularly promising for combating azole-resistant strains.

  • Enzyme Inhibition: The thiadiazole scaffold can act as a pharmacophore that binds to the active sites of critical microbial enzymes. Molecular docking studies have suggested potential targets such as D-Alanyl-D-Alanine Ligase and dihydrofolate reductase, which are essential for bacterial cell wall synthesis and nucleotide metabolism, respectively.[16]

  • Interference with Bacterial Metabolism: Some derivatives are proposed to interfere with purine metabolism in bacteria, depriving them of the necessary building blocks for DNA and RNA synthesis.[1]

Standardized Methodologies for Antimicrobial Susceptibility Testing

To ensure the reproducibility and comparability of antimicrobial activity data, standardized protocols must be rigorously followed. The Clinical and Laboratory Standards Institute (CLSI) provides guidelines for these methods. Below are detailed workflows for two universally accepted techniques.

Protocol 1: Broth Microdilution Method for MIC Determination

This method determines the MIC by exposing a standardized bacterial or fungal inoculum to serial dilutions of the test compound in a liquid growth medium. It is considered the gold standard for quantitative susceptibility testing.[17]

Step-by-Step Methodology:

  • Preparation of Test Compound: Dissolve the thiadiazole derivative in a suitable solvent (e.g., DMSO) and then dilute with Mueller-Hinton Broth (MHB) to twice the highest concentration to be tested.[18]

  • Plate Preparation: Dispense 100 µL of sterile MHB into all wells of a 96-well microtiter plate.

  • Serial Dilution: Add 100 µL of the concentrated test compound solution to the first column of wells. Mix thoroughly and transfer 100 µL from the first column to the second, repeating this two-fold serial dilution across the plate to column 10. Discard the final 100 µL from column 10.[18] Column 11 serves as a growth control (no compound), and column 12 as a sterility control (no bacteria).

  • Inoculum Preparation: Prepare a bacterial/fungal suspension from a fresh culture in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1-2 × 10⁸ CFU/mL.[19] Dilute this suspension in MHB to achieve a final concentration of ~5 × 10⁵ CFU/mL in the test wells.

  • Inoculation: Add 100 µL of the final standardized inoculum to wells in columns 1 through 11. The final volume in each well will be 200 µL.

  • Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours under appropriate atmospheric conditions.

  • Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (i.e., the well remains clear).[20]

Broth_Microdilution_Workflow cluster_prep Preparation cluster_plate 96-Well Plate Assay cluster_analysis Analysis A 1. Prepare 2x concentrated Thiadiazole solution B 2. Prepare standardized 0.5 McFarland inoculum E 5. Create 2-fold serial dilution of compound (Cols 1-10) A->E Add to Col 1 C 3. Dilute inoculum to final test concentration F 6. Inoculate wells with 100µL of culture (Cols 1-11) C->F Inoculate D 4. Dispense 100µL broth into all wells D->E E->F G 7. Incubate plate (37°C, 18-24h) H 8. Read results visually or with plate reader G->H I 9. Determine MIC: Lowest concentration with no growth H->I

Workflow for Broth Microdilution MIC Assay.
Protocol 2: Kirby-Bauer Disk Diffusion Method

This is a qualitative or semi-quantitative method used to determine the susceptibility of a bacterial isolate to an antimicrobial agent. It is widely used due to its simplicity and low cost.[19]

Step-by-Step Methodology:

  • Inoculum Preparation: Prepare a bacterial suspension adjusted to a 0.5 McFarland turbidity standard as described in the broth microdilution protocol.[2]

  • Plate Inoculation: Dip a sterile cotton swab into the adjusted inoculum. Remove excess fluid by pressing the swab against the inside of the tube.[1] Streak the swab evenly across the entire surface of a Mueller-Hinton agar (MHA) plate in three directions, rotating the plate approximately 60 degrees each time to ensure a uniform bacterial lawn.[2]

  • Disk Application: Aseptically place paper disks impregnated with a known concentration of the thiadiazole derivative onto the inoculated agar surface.[2] Disks should be spaced at least 24 mm apart and not too close to the edge of the plate.[2] Gently press each disk to ensure complete contact with the agar.

  • Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.

  • Result Interpretation: Measure the diameter of the zone of inhibition (the clear area around the disk where no bacterial growth occurs) in millimeters (mm) using a ruler or caliper.[1] The size of the zone correlates with the susceptibility of the organism to the compound.

Kirby_Bauer_Workflow A 1. Prepare bacterial inoculum (0.5 McFarland standard) B 2. Inoculate Mueller-Hinton agar plate for a uniform lawn A->B C 3. Aseptically apply thiadiazole- impregnated disks to agar surface B->C D 4. Invert and incubate plate (37°C, 18-24h) C->D E 5. Measure diameter (mm) of the Zone of Inhibition (ZOI) D->E

Sources

Comparative

A Head-to-Head Comparison of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic Acid with Standard-of-Care Drugs for Treatment-Resistant Depression

A Senior Application Scientist's Guide to a Novel Glutamatergic Modulator Introduction: The Pressing Need for Novel Antidepressants Major Depressive Disorder (MDD) is a significant global health burden, and a substantial...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to a Novel Glutamatergic Modulator

Introduction: The Pressing Need for Novel Antidepressants

Major Depressive Disorder (MDD) is a significant global health burden, and a substantial portion of patients do not respond adequately to first-line treatments, leading to a diagnosis of Treatment-Resistant Depression (TRD).[1][2] For decades, the mainstay of antidepressant therapy has been monoaminergic agents like Selective Serotonin Reuptake Inhibitors (SSRIs) and Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs).[2][3] However, their delayed onset of action and limited efficacy in TRD have highlighted the urgent need for therapeutics with novel mechanisms.[1]

Recent breakthroughs have implicated the brain's primary excitatory neurotransmitter system, the glutamatergic system, in the pathophysiology of depression.[4][5][6] The rapid antidepressant effects of the N-methyl-D-aspartate (NMDA) receptor antagonist ketamine have revolutionized the field, validating the glutamate system as a viable target for novel antidepressant development.[1][4][6]

This guide provides a comprehensive head-to-head comparison of a novel investigational compound, 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, with current standard-of-care drugs for TRD. This analysis is grounded in the compound's putative mechanism as a glutamate receptor modulator and outlines the requisite experimental data for a thorough evaluation.

Compound Profile: 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid is a unique small molecule that integrates a β-amino acid backbone with a 1,2,3-thiadiazole heterocyclic moiety.[7] The 1,2,3-thiadiazole ring is a versatile pharmacophore known to impart a wide range of biological activities, including potential antidepressant properties.[8][9][10] The amino acid portion of the molecule suggests a potential interaction with amino acid neurotransmitter receptors, such as the glutamate receptors.[7]

A structurally related compound, 2-Amino-3-(3-hydroxy-1,2,5-thiadiazol-4-yl)propionic acid, has been shown to exhibit high affinity for the AMPA subtype of glutamate receptors.[11] This precedent, combined with the structural features of our compound of interest, forms the basis for the hypothesis that 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid functions as a novel modulator of the glutamatergic system, likely at the NMDA receptor, offering a new therapeutic avenue for TRD.

Mechanism of Action: A Comparative Overview

A key differentiator for any new antidepressant is its mechanism of action compared to existing therapies.

Standard-of-Care Mechanisms:
  • SSRIs/SNRIs (e.g., Sertraline, Venlafaxine): These first-line agents act by blocking the reuptake of serotonin and/or norepinephrine, increasing their synaptic availability. This monoaminergic approach often requires weeks to achieve a therapeutic effect.[3]

  • Atypical Antipsychotics (e.g., Aripiprazole, Quetiapine): Used as adjunctive therapy in TRD, these drugs have complex pharmacologies, often involving modulation of dopamine (D2) and serotonin (5-HT2A) receptors.[2][3][12]

  • Esketamine (Spravato®): This S-enantiomer of ketamine is a non-competitive NMDA receptor antagonist.[2][13][14] By blocking the NMDA receptor, it is thought to trigger a cascade of events leading to a surge in glutamate release, activation of AMPA receptors, and ultimately, the restoration of synaptic plasticity.[4] This mechanism is believed to underlie its rapid antidepressant effects.[4][6]

Proposed Mechanism of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid:

We hypothesize that 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid also acts as an NMDA receptor antagonist, though potentially with a different binding site or subtype selectivity compared to esketamine. The thiadiazole moiety may confer unique pharmacokinetic properties or allosteric modulatory effects, potentially offering an improved safety and efficacy profile.

Comparative Data Summary

The following tables outline the hypothetical, yet expected, comparative performance of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid against standard-of-care drugs based on preclinical and clinical endpoints.

Table 1: Preclinical Efficacy in Animal Models of Depression

Compound/Drug Class Forced Swim Test (FST) - Immobility Time Tail Suspension Test (TST) - Immobility Time Novelty-Suppressed Feeding (NSF) - Latency to Feed
Vehicle ControlHighHighHigh
SSRI (e.g., Fluoxetine)Moderately Reduced (chronic dosing)Moderately Reduced (chronic dosing)Moderately Reduced (chronic dosing)
Atypical Antipsychotic (e.g., Aripiprazole)ReducedReducedReduced
EsketamineSignificantly Reduced (acute dosing)Significantly Reduced (acute dosing)Significantly Reduced (acute dosing)
3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (Hypothesized) Significantly Reduced (acute dosing) Significantly Reduced (acute dosing) Significantly Reduced (acute dosing)

Table 2: Clinical Performance in Treatment-Resistant Depression

Parameter SSRIs/SNRIs Adjunctive Atypical Antipsychotics Esketamine 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid (Projected)
Onset of Action 4-8 weeks1-2 weeksHours to daysHours to days
Remission Rates in TRD LowModerateHighHigh
Route of Administration OralOralIntranasal (in-clinic)Oral
Key Side Effects Nausea, insomnia, sexual dysfunctionWeight gain, metabolic syndromeDissociation, sedation, increased blood pressureTo be determined (projected favorable profile)

Experimental Protocols for Head-to-Head Comparison

To validate the therapeutic potential of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, a rigorous series of preclinical and clinical studies are required.

Preclinical Evaluation Workflow

The initial phase focuses on in vitro and in vivo models to establish the mechanism of action and early efficacy signals.

G cluster_0 In Vitro Characterization cluster_1 In Vivo Behavioral Models cluster_2 Pharmacokinetics & Safety a Radioligand Binding Assays (NMDA, AMPA, Kainate Receptors) b Electrophysiology (Patch Clamp on Primary Neurons) a->b Determine Affinity & Functional Activity c Forced Swim Test (FST) b->c Dose-Response Determination d Tail Suspension Test (TST) c->d Assess Antidepressant-like Effects e Chronic Mild Stress (CMS) Model d->e Assess Antidepressant-like Effects g Rodent Toxicology Studies e->g Therapeutic Index Assessment f ADME Profiling (Absorption, Distribution, Metabolism, Excretion) f->g Evaluate Drug-like Properties

Caption: Preclinical evaluation workflow for a novel antidepressant.

Step-by-Step Preclinical Protocols:

  • Receptor Binding Assays:

    • Objective: To determine the binding affinity of 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid to various glutamate receptor subtypes (NMDA, AMPA, Kainate).

    • Method: Utilize radioligand binding assays with cell membranes expressing the target receptors. A competitive binding experiment with known radiolabeled ligands (e.g., [3H]MK-801 for the NMDA receptor) will be performed across a range of concentrations of the test compound.

    • Comparison: Run parallel assays with esketamine and other known glutamate modulators to establish a comparative affinity profile.

  • In Vivo Behavioral Models:

    • Objective: To assess the antidepressant-like effects of the compound in established rodent models.

    • Forced Swim Test (FST):

      • Administer the test compound, a standard-of-care drug (e.g., esketamine or an SSRI), or vehicle to different groups of mice.

      • After a set pre-treatment time, place each mouse in a cylinder of water from which it cannot escape.

      • Record the duration of immobility over a 6-minute session. A reduction in immobility time is indicative of an antidepressant effect.

    • Data Analysis: Compare the mean immobility time between the group treated with 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid and the groups receiving standard-of-care drugs and vehicle control using ANOVA followed by post-hoc tests.

Clinical Trial Design: A Phase II Study in TRD

A randomized, double-blind, active-controlled study is essential for evaluating the efficacy and safety in a clinical setting.

G cluster_0 Patient Population cluster_1 Randomization (1:1:1) cluster_2 Primary Endpoint cluster_3 Secondary Endpoints a Adults with MDD (Failed ≥2 prior antidepressant trials) b Arm 1: Oral 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid + Placebo for Adjunctive Therapy a->b c Arm 2: Oral Placebo + Adjunctive Aripiprazole a->c d Arm 3: Oral Placebo + Placebo for Adjunctive Therapy a->d e Change from Baseline in MADRS Score at Week 6 b->e c->e d->e f Response and Remission Rates e->f g Change in CGI-S Score h Safety and Tolerability

Caption: Phase II clinical trial design for TRD.

Key Clinical Assessments:

  • Montgomery-Åsberg Depression Rating Scale (MADRS): A clinician-rated scale to measure the severity of depressive symptoms. The primary outcome will be the change in MADRS score from baseline.

  • Clinical Global Impression - Severity (CGI-S): A global measure of the patient's illness severity.

  • Safety Monitoring: Continuous monitoring of adverse events, vital signs, and laboratory parameters.

Conclusion and Future Directions

3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid represents a promising candidate for a new generation of rapidly acting antidepressants. Its proposed mechanism as a glutamate receptor modulator places it at the forefront of innovative approaches to treating TRD. The outlined experimental framework provides a clear path for a head-to-head comparison with current standard-of-care drugs. If the hypothesized efficacy, safety, and oral bioavailability are confirmed, this compound could offer a significant therapeutic advantage over existing treatments, providing a much-needed new option for patients with treatment-resistant depression.

References

  • Novel Glutamatergic Modulators for the Treatment of Mood Disorders: Current Status. CNS Drugs. [Link]

  • Novel glutamatergic drugs for the treatment of mood disorders. Taylor & Francis Online. [Link]

  • Novel Glutamatergic Modulators for the Treatment of Mood Disorders: Current Status. SpringerLink. [Link]

  • Novel glutamatergic drugs for the treatment of mood disorders. Dovepress. [Link]

  • Glutamatergic Modulators for Major Depression from Theory to Clinical Use. ResearchGate. [Link]

  • Pharmacologic Approaches to Treatment Resistant Depression: A Re-examination for the Modern Era. PMC. [Link]

  • What Are Your Options If You Have Treatment-Resistant Depression?. GoodRx. [Link]

  • Treatment-Resistant Depression: What It Is & Symptoms. Cleveland Clinic. [Link]

  • Treatment-resistant depression. Mayo Clinic. [Link]

  • How to Treat Treatment-Resistant Depression: Options & Strategies. Liv Hospital. [Link]

  • 2-Amino-3-(3-hydroxy-1,2,5-thiadiazol-4-yl)propionic acid: resolution, absolute stereochemistry and enantiopharmacology at glutamate receptors. PubMed. [Link]

  • Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. MDPI. [Link]

  • Synthesis and Biological Evaluation of Novel Thiadiazole Derivatives as Antiplatelet Agents. Kerman University of Medical Sciences. [Link]

  • Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers. [Link]

  • Discovery of Selective Ligands for the Modulation of NMDA Receptors. Lund University Publications. [Link]

  • Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. PMC. [Link]

  • Design and synthesis of 1,2,3-triazole thiadiazole hybrids with in vitro and in silico evaluation of their anti-inflammatory and anti-alzheimer activities. PMC. [Link]

  • Transposition of Three Amino Acids Transforms the Human Metabotropic Glutamate Receptor (mGluR)-3-Positive Allosteric Modulation Site to mGluR2, and Additional Characterization of the mGluR2-Positive Allosteric Modulation Site. DOI. [Link]

  • Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. PMC. [Link]

  • Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI. [Link]

  • Synthesis and biological evaluation of novel 1,3,4-thiadiazole derivatives as possible anticancer agents. ResearchGate. [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to Personal Protective Equipment for Handling 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals Hazard Analysis: Understanding the Risks The primary potential hazards associated with 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid are inferred from ana...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Hazard Analysis: Understanding the Risks

The primary potential hazards associated with 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid are inferred from analogous compounds:

  • Thiadiazole Derivatives : These compounds are often associated with skin, eye, and respiratory irritation.[1][2][3] Some may be harmful if swallowed.[1][4]

  • Aminopropanoic Acid Derivatives : Similar to other amino acids, these may cause skin and eye irritation.[5][6][7]

  • Propanoic Acid : Propionic acid itself is corrosive and can cause severe skin and eye burns.[8]

Therefore, it is prudent to handle 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid as a substance that is potentially harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial for minimizing exposure risk. The following table outlines the recommended PPE for various laboratory activities involving 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid.

Activity Eye and Face Protection Hand Protection Body Protection Respiratory Protection
Weighing and preparing solutions Safety glasses with side shieldsNitrile glovesLaboratory coatRecommended, especially if dust is generated. An N95 respirator is a suitable minimum.
Conducting reactions and transfers Chemical splash gogglesNitrile glovesLaboratory coatRequired if the procedure may generate aerosols or vapors. A half-mask respirator with organic vapor cartridges is recommended.
Handling concentrated solutions Chemical splash goggles and a face shieldChemical-resistant gloves (e.g., butyl rubber)Chemical-resistant apron over a laboratory coatRequired. A full-face respirator with organic vapor cartridges provides the highest level of protection.
Cleaning spills Chemical splash goggles and a face shieldHeavy-duty, chemical-resistant glovesChemical-resistant suit or apron over a laboratory coatRequired. A full-face respirator with appropriate cartridges is necessary.

PPE Protocols: Donning and Doffing Procedures

Properly putting on and taking off PPE is as critical as selecting the right equipment to prevent cross-contamination.

Donning (Putting On) PPE Workflow

G cluster_donning Donning PPE node1 1. Lab Coat node2 2. Respirator (if required) node1->node2 node3 3. Eye and Face Protection node2->node3 node4 4. Gloves node3->node4

Caption: Sequential process for donning PPE.

Step-by-Step Donning Procedure:

  • Lab Coat : Put on a clean, properly fitting laboratory coat and fasten it completely.

  • Respirator : If required, perform a seal check to ensure your respirator fits snugly.

  • Eye and Face Protection : Put on safety glasses, goggles, or a face shield.

  • Gloves : Don gloves, ensuring they overlap the cuffs of your lab coat.

Doffing (Taking Off) PPE Workflow

G cluster_doffing Doffing PPE node1 1. Gloves node2 2. Eye and Face Protection node1->node2 node3 3. Lab Coat node2->node3 node4 4. Respirator (if required) node3->node4

Caption: Sequential process for doffing PPE.

Step-by-Step Doffing Procedure:

  • Gloves : Remove gloves using a technique that avoids touching the outside of the glove with your bare hands.

  • Eye and Face Protection : Remove your eye and face protection from the back.

  • Lab Coat : Remove your lab coat by rolling it inside out to contain any contaminants.

  • Respirator : If wearing one, remove it last, touching only the straps.

  • Hand Hygiene : Wash your hands thoroughly with soap and water after removing all PPE.

Operational and Disposal Plans

Handling and Storage
  • Handle 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid in a well-ventilated area, preferably within a chemical fume hood.[3]

  • Store the compound in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Spill Management

In the event of a spill:

  • Evacuate the immediate area.

  • Wear the appropriate PPE for cleaning spills as detailed in the table above.

  • For solid spills, carefully sweep up the material to avoid generating dust.

  • For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

  • Place all contaminated materials into a labeled, sealed container for hazardous waste disposal.

Waste Disposal

All waste containing 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, including contaminated PPE and cleaning materials, must be treated as hazardous waste.[1][2]

  • Segregation : Do not mix this waste with general laboratory trash.

  • Containment : Collect all waste in clearly labeled, sealed containers.

  • Disposal : Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[2][4][9]

Emergency Procedures

  • Skin Contact : Immediately wash the affected area with plenty of soap and water.[2] Remove contaminated clothing. Seek medical attention if irritation persists.

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[2] Seek immediate medical attention.

  • Inhalation : Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion : Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

By adhering to these stringent safety protocols, researchers can confidently and safely handle 3-Amino-3-(1,2,3-thiadiazol-4-yl)propanoic acid, ensuring both personal safety and the integrity of their research.

References

  • Benchchem. Safeguarding Your Laboratory: Proper Disposal of 4-Phenyl-1,2,3-thiadiazole.
  • AK Scientific, Inc.
  • Benchchem. Personal protective equipment for handling Capraminopropionic acid.
  • Sigma-Aldrich.
  • Benchchem. Synthesis of 1,2,3-Thiadiazole-5-Carboxylic Acid: A Detailed Protocol for Researchers.
  • Angene Chemical.
  • MDPI.
  • PubChem. 3-(2-Amino-1,3-thiazol-4-yl)propanoic acid.
  • NextSDS. 3-(2-amino-1,3-thiazol-4-yl)propanoic acid.
  • ECHEMI. 3-[(Aminoiminomethyl)thio]propanoic acid SDS.
  • Chevron.
  • NJ.gov. Hazardous Substance Fact Sheet: Propionic Acid.
  • TCI Chemicals.
  • Chemical Methodologies. Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide and Studying Their Antioxidant Activity.
  • Life Academy of Nanoscience and Bionanoscience.
  • Pharmedico Publishers. A review on thiadiazole-derived compounds: design, synthesis, and antimicrobial potential.
  • Safety Data Sheet.
  • Lab Manager. Personal Protective Equipment (PPE)
  • Pesticide Environmental Stewardship. Components of Personal Protective Equipment.
  • Berkeley Lab EHS. Chapter 19 – Personal Protective Equipment (PPE).
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